12-Tridecenyl acetate

Core Science & Biosynthesis

An In-depth Technical Guide to (Z)- and (E)-12-Tetradecenyl Acetate

A Note on Nomenclature: Initial research for "12-tridecenyl acetate" yielded limited results. However, the closely related compound, 12-tetradecenyl acetate (B1210297), is a well-documented and significant semiochemical. This guide will focus on the (Z) and (E) isomers of 12-tetradecenyl acetate, as it is highly probable that the original query contained a typographical error regarding the carbon chain length.

Introduction

(Z)-12-Tetradecenyl acetate and (E)-12-tetradecenyl acetate are long-chain fatty acyl acetates that play a crucial role in the chemical communication of various insect species.[1][2] These isomers, particularly as components of sex pheromone blends, are of significant interest to researchers in the fields of chemical ecology, entomology, and pest management.[1][3] Their precise blend ratios are often critical for species-specific mate attraction, making them valuable tools for monitoring and controlling insect populations. This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, biological significance, and analytical protocols for these important semiochemicals.

Chemical Structure and Properties

The fundamental structure of 12-tetradecenyl acetate consists of a 14-carbon chain with a double bond at the 12th position and an acetate ester at the 1-position. The geometry of the double bond gives rise to two stereoisomers: (Z)-12-tetradecenyl acetate (cis) and (E)-12-tetradecenyl acetate (trans).

Chemical Structure of (Z)- and (E)-12-Tetradecenyl Acetate

Caption: Chemical structures of (Z)- and (E)-12-tetradecenyl acetate.

Physicochemical Properties

A summary of the key physicochemical properties for both isomers is presented in the table below. These properties are essential for understanding the behavior of these compounds in various experimental and environmental conditions.

Property	(Z)-12-Tetradecenyl Acetate	(E)-12-Tetradecenyl Acetate
CAS Number	35153-20-9[1]	35153-21-0[4]
Molecular Formula	C₁₆H₃₀O₂[5]	C₁₆H₃₀O₂[4]
Molecular Weight	254.41 g/mol [5]	254.41 g/mol [4]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	Not available	Not available
Solubility	Soluble in organic solvents	Soluble in organic solvents

Biological Significance: Insect Sex Pheromones

(Z)- and (E)-12-tetradecenyl acetate are well-documented as primary components of the female-produced sex pheromones of several moth species, most notably the Asian corn borer, Ostrinia furnacalis.[1][3] The precise ratio of these two isomers is critical for eliciting a behavioral response in males, ensuring species-specific communication and reproductive isolation.[3] This specificity makes these compounds highly effective for use in insect monitoring and mating disruption programs.

Biosynthesis of 12-Tetradecenyl Acetate in Moths

The biosynthesis of moth sex pheromones, including 12-tetradecenyl acetate, is a fascinating enzymatic process that begins with common fatty acid precursors. While the complete pathway for every species is unique, a general scheme has been elucidated. The biosynthesis of (Z)- and (E)-12-tetradecenyl acetates in the Asian corn borer, Ostrinia furnacalis, is thought to proceed from palmitic acid via a Δ14-desaturation step, followed by chain shortening, reduction, and finally acetylation.

Caption: Proposed biosynthetic pathway of (Z)- and (E)-12-tetradecenyl acetate in Ostrinia furnacalis.

Experimental Protocols

Chemical Synthesis

The synthesis of (Z)- and (E)-12-tetradecenyl acetate can be achieved through various organic synthesis routes. A common approach involves the use of acetylenic intermediates followed by stereoselective reduction to form the desired double bond geometry.

General Synthesis Workflow

Caption: A generalized workflow for the chemical synthesis of (Z)- and (E)-12-tetradecenyl acetate.

Protocol for the Synthesis of (Z)-12-Tetradecenyl Acetate (Illustrative)

This protocol is a generalized representation and may require optimization.

• Protection of 1,10-decanediol: React 1,10-decanediol with a suitable protecting group (e.g., dihydropyran) to selectively protect one hydroxyl group.

• Conversion to Alkyl Halide: Convert the remaining free hydroxyl group to a bromide using a reagent such as PBr₃.

• Alkylation of Acetylene (B1199291): React the resulting bromo-alcohol derivative with the sodium salt of a protected acetylene (e.g., tetrahydropyranyl ether of propargyl alcohol) in liquid ammonia (B1221849) to form a C₁₂ acetylenic alcohol derivative.

• Deprotection and Further Alkylation: Deprotect the terminal acetylene and react it with an ethyl halide via its lithium salt to introduce the final two carbons, forming a 12-tetradecyn-1-ol derivative.

• Stereoselective Reduction: Reduce the internal alkyne to a (Z)-alkene using a poisoned catalyst such as Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) under a hydrogen atmosphere.

• Acetylation: Acetylate the resulting (Z)-12-tetradecen-1-ol using acetic anhydride in the presence of a base like pyridine.

• Purification: Purify the final product, (Z)-12-tetradecenyl acetate, using column chromatography on silica (B1680970) gel.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary technique for the identification and quantification of 12-tetradecenyl acetate isomers.

Protocol for GC-MS Analysis

• Sample Preparation:

  • For synthetic samples, dissolve a small amount in a suitable solvent such as hexane (B92381).

  • For biological samples (e.g., insect pheromone glands), perform a solvent extraction. A common method involves excising the pheromone gland from a virgin female moth and extracting it in a small volume of hexane for at least 30 minutes.[6]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or similar.

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-INNOWax, is suitable for separating the isomers.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: An initial temperature of 60 °C held for 2 minutes, followed by a ramp to 180 °C at 30 °C/min, and then a ramp to 230 °C at 5 °C/min is a representative program.[3]

  • Mass Spectrometer:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Scan Range: m/z 40-500.

• Data Analysis:

  • Identify the peaks corresponding to (Z)- and (E)-12-tetradecenyl acetate by comparing their retention times and mass spectra to those of authentic standards.

  • The mass spectrum of tetradecenyl acetates will typically show a characteristic fragment ion at m/z 194 (M-60), corresponding to the loss of acetic acid.

  • Quantify the amount of each isomer by integrating the peak areas and comparing them to a calibration curve generated from standards of known concentrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and confirmation of the synthesized compounds. The chemical shifts and coupling constants of the protons and carbons around the double bond are particularly diagnostic for determining the (Z) or (E) configuration.

Conclusion

(Z)- and (E)-12-tetradecenyl acetate are vital semiochemicals with significant implications for both basic and applied research. A thorough understanding of their chemical properties, synthesis, and biological function is crucial for their effective use in pest management and for advancing our knowledge of insect chemical communication. The protocols and data presented in this guide provide a valuable resource for researchers and professionals working with these fascinating molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Biological Test of the Pheromone of the Asian Corn Borer Moth (Ostrina Furnacalis) -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 3. Frontiers | Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success [frontiersin.org]
• 4. (E)-Tetradec-12-enyl acetate | C16H30O2 | CID 5365773 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Z-12-Tetradecen-1-ol acetate [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Isomeric Forms and Purity of 12-Tridecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenyl acetate (B1210297), a long-chain unsaturated ester, exists as two primary geometric isomers: (Z)-12-tridecenyl acetate and (E)-12-tridecenyl acetate. While less common than its 14-carbon analog, tetradecenyl acetate, this compound and its isomers are of interest in the field of chemical ecology, particularly in the study of insect pheromones. The precise isomeric ratio is often crucial for biological activity, making the stereoselective synthesis and rigorous purity assessment of these compounds paramount for research and potential applications in pest management. This technical guide provides a comprehensive overview of the synthesis, purification, and analysis of 12-tridecenyl acetate isomers, along with insights into their biological relevance and the signaling pathways they may trigger.

Isomeric Forms and Physicochemical Properties

The (Z) and (E) isomers of 12-tridecenyl acetate are structurally distinct due to the orientation of the substituents around the carbon-carbon double bond at the 12th position. This difference in geometry influences their physical and chemical properties, as well as their biological activity.

Property	(Z)-12-Tridecenyl Acetate	(E)-12-Tridecenyl Acetate
Molecular Formula	C₁₅H₂₈O₂	C₁₅H₂₈O₂
Molecular Weight	240.38 g/mol	240.38 g/mol
CAS Number	68693-08-3	68693-09-4
Synonyms	cis-12-Tridecen-1-yl acetate	trans-12-Tridecen-1-yl acetate

Synthesis and Purification of Isomers

The stereoselective synthesis of (Z)- and (E)-12-tridecenyl acetate is crucial for obtaining materials of high isomeric purity for biological studies. A general synthetic approach involves the construction of the C-13 backbone with the desired stereochemistry at the double bond, followed by acetylation.

Experimental Protocol: Stereoselective Synthesis

A plausible synthetic route, adapted from methodologies for similar long-chain acetate pheromones, is outlined below. This multi-step process typically involves a Grignard coupling reaction to form the carbon skeleton, followed by deprotection and esterification.

Synthesis of (Z)-12-Tridecenyl Acetate:

• Starting Materials: cis-1-bromo-1-undecene and 2-(2-bromoethoxy)tetrahydro-2H-pyran.

• Grignard Reaction: The Grignard reagent of 2-(2-bromoethoxy)tetrahydro-2H-pyran is prepared by reacting it with magnesium turnings in anhydrous tetrahydrofuran (B95107) (THF).

• Coupling: The Grignard reagent is then coupled with cis-1-bromo-1-undecene in the presence of a suitable catalyst, such as lithium tetrachlorocuprate(II), at low temperature to form the protected (Z)-12-tridecen-1-ol.

• Deprotection: The protecting group (tetrahydropyranyl) is removed by acidic hydrolysis (e.g., with p-toluenesulfonic acid in methanol) to yield (Z)-12-tridecen-1-ol.

• Acetylation: The resulting alcohol is acetylated using acetic anhydride (B1165640) in the presence of a base like pyridine (B92270) or an acyl transfer catalyst like 4-dimethylaminopyridine (B28879) (DMAP) to give (Z)-12-tridecenyl acetate.

Synthesis of (E)-12-Tridecenyl Acetate:

The synthesis of the (E)-isomer follows a similar pathway, substituting trans-1-bromo-1-undecene in the coupling step.

Purification

Purification of the final products is typically achieved through column chromatography on silica (B1680970) gel, using a gradient of a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate) to separate the desired acetate from byproducts and starting materials. The isomeric purity is then assessed using analytical techniques such as gas chromatography.

Analytical Methodologies for Purity Assessment

Gas Chromatography (GC)

Gas chromatography is the primary method for determining the isomeric purity of 12-tridecenyl acetate. The separation of the (Z) and (E) isomers is typically achieved on a polar capillary column.

Typical GC Conditions:

Parameter	Value
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar polar phase
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Oven Program	100 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 10 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	260 °C

Under these conditions, the (Z) and (E) isomers will have distinct retention times, allowing for their quantification and the determination of the isomeric ratio.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of GC with the identification capabilities of mass spectrometry. It is used to confirm the identity of the isomers and to detect any impurities. The electron ionization (EI) mass spectra of long-chain acetate esters are characterized by specific fragmentation patterns.

Expected Mass Spectral Fragmentation:

• Molecular Ion (M⁺): A weak or absent molecular ion peak at m/z 240.

• Loss of Acetic Acid: A characteristic peak at m/z 180 (M-60), resulting from the elimination of acetic acid.

• McLafferty Rearrangement: A prominent peak at m/z 61, corresponding to the protonated acetic acid fragment.

• Alkenyl Fragments: A series of hydrocarbon fragments resulting from cleavage along the alkyl chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of the isomers.

• ¹H NMR: The protons adjacent to the double bond (allylic protons) and the olefinic protons will have characteristic chemical shifts and coupling constants that differ between the (Z) and (E) isomers. In the (Z)-isomer, the olefinic protons typically appear at a slightly different chemical shift and have a smaller coupling constant compared to the (E)-isomer. The protons on the carbon bearing the acetate group (-CH₂OAc) will appear as a triplet around 4.05 ppm, and the acetyl methyl protons will be a singlet around 2.05 ppm.

• ¹³C NMR: The chemical shifts of the olefinic carbons and the allylic carbons will also be diagnostic for distinguishing between the (Z) and (E) isomers.

Biological Activity and Pheromone Signaling

While specific data for 12-tridecenyl acetate is limited, its close structural analog, 12-tetradecenyl acetate, is a known sex pheromone component for the Asian corn borer, Ostrinia furnacalis[1][2]. The biological activity of such pheromones is highly dependent on the specific ratio of the (Z) and (E) isomers.

Pheromone Reception and Signaling Pathway

The detection of acetate pheromones by male moths initiates a well-characterized signaling cascade, leading to a behavioral response.

Figure 1: Generalized pheromone signaling pathway in a male moth.

The process begins with the pheromone molecule entering the sensillar lymph through pores in the antennal sensilla. There, it is solubilized by a Pheromone Binding Protein (PBP). The PBP-pheromone complex transports the pheromone to the membrane of an Olfactory Receptor Neuron (ORN), where it interacts with a specific Odorant Receptor (OR) complexed with a co-receptor (Orco). This binding event activates the receptor, leading to the opening of ion channels and depolarization of the neuron's membrane. If the depolarization reaches a threshold, an action potential is generated and transmitted along the axon to the antennal lobe of the brain. In the antennal lobe, the signal is processed in specific glomeruli before being relayed to higher brain centers, ultimately resulting in a behavioral response, such as upwind flight towards the pheromone source.

Conclusion

The isomeric forms of 12-tridecenyl acetate represent an important area of study in chemical ecology. The ability to synthesize and purify these isomers to a high degree is fundamental to understanding their biological function. The analytical techniques of GC, GC-MS, and NMR are indispensable tools for ensuring the isomeric and chemical purity of these compounds. While specific biological data for 12-tridecenyl acetate remains less documented than for its tetradecenyl analog, the established principles of pheromone reception in moths provide a robust framework for investigating its role in insect communication. Further research into the specific interactions of these isomers with insect receptors will undoubtedly contribute to the development of novel and targeted pest management strategies.

References

• 1. Sex pheromone components isolated from china corn borer,Ostrinia furnacalis guenée (lepidoptera: Pyralidae), (E)- and (Z)-12-tetradecenyl acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Unraveling the Synthesis of a Potent Insect Signal: The Biosynthesis of 12-Tridecenyl Acetate

For Immediate Release

A comprehensive examination of the biosynthetic pathway of 12-tridecenyl acetate (B1210297), a key semiochemical in various insect species, reveals a multi-step enzymatic process involving fatty acid metabolism, desaturation, reduction, and acetylation. This technical guide provides an in-depth analysis of the core biochemical transformations, offering valuable insights for researchers, scientists, and drug development professionals engaged in the study of insect chemical communication and the development of novel pest management strategies.

The biosynthesis of 12-tridecenyl acetate, a crucial component of the pheromone blend for numerous insect species, particularly within the Lepidoptera order, originates from common fatty acid precursors. The pathway is a testament to the elegant efficiency of biological systems, modifying standard metabolic intermediates to produce highly specific signaling molecules. The core of this process involves a specialized enzymatic cascade that tailors the chain length, introduces unsaturation at a precise location, and adds the final acetate functional group.

The Core Biosynthetic Pathway

The synthesis of 12-tridecenyl acetate is initiated from a saturated fatty acid precursor, which undergoes a series of modifications orchestrated by specific enzymes. While the complete pathway for this specific molecule is not as extensively documented as some other pheromones, a putative pathway can be constructed based on the well-established principles of insect pheromone biosynthesis.

A key insect in understanding this process is the redbanded leafroller moth, Argyrotaenia velutinana, which is known to be attracted to blends of (Z)- and (E)-11-tridecenyl acetates. Research on this and related species suggests the following biosynthetic sequence:

• Fatty Acid Synthesis and Modification: The pathway likely begins with a common C14 saturated fatty acid, myristoyl-CoA. In many insects, the production of odd-chain fatty acids, such as the C13 precursor required for 12-tridecenyl acetate, can occur through alpha-oxidation or by using a propionyl-CoA starter unit in fatty acid synthesis instead of acetyl-CoA.

• Desaturation: The pivotal step in creating the characteristic double bond is catalyzed by a fatty acyl-CoA desaturase. Based on the position of the double bond in the final product (at the 12th carbon of a 13-carbon chain, which is a Δ12 desaturation from the carboxyl end), a highly specific Δ12-desaturase is implicated. This enzyme would act on the tridecanoyl-CoA precursor to introduce a double bond. Desaturases are key enzymes in determining the species-specificity of pheromone blends.

• Reduction: The resulting 12-tridecenoyl-CoA is then reduced to its corresponding alcohol, 12-tridecenol. This reaction is carried out by a fatty acyl-CoA reductase (FAR). These enzymes are often located in the pheromone gland and exhibit specificity for certain chain lengths and degrees of unsaturation.

• Acetylation: The final step is the esterification of the fatty alcohol to form the acetate ester. This is accomplished by an acetyl-CoA:fatty alcohol acetyltransferase (ATF). These enzymes transfer an acetyl group from acetyl-CoA to the hydroxyl group of the alcohol, yielding 12-tridecenyl acetate.

Visualizing the Pathway

The following diagram illustrates the proposed biosynthetic pathway of 12-tridecenyl acetate.

Proposed biosynthetic pathway of 12-Tridecenyl Acetate.

Quantitative Data Summary

Quantitative data on the specific enzyme kinetics and intermediate concentrations for the 12-tridecenyl acetate pathway are limited in the publicly available literature. However, studies on related pheromone biosynthetic pathways provide a framework for understanding the potential efficiencies and substrate specificities.

Enzyme Class	Substrate(s)	Product(s)	Typical Kcat/Km (s⁻¹M⁻¹)	Notes
Fatty Acyl-CoA Desaturase	Fatty Acyl-CoA, O₂, NADPH	Unsaturated Fatty Acyl-CoA, H₂O, NADP⁺	10³ - 10⁵	Highly specific for chain length and position of desaturation.
Fatty Acyl-CoA Reductase (FAR)	Fatty Acyl-CoA, NADPH	Fatty Alcohol, NADP⁺, CoASH	10⁴ - 10⁶	Often show broad substrate specificity but can have preferences.
Acetyl-CoA:Fatty Alcohol Acetyltransferase (ATF)	Fatty Alcohol, Acetyl-CoA	Fatty Acyl Acetate, CoASH	10³ - 10⁴	Specificity can vary depending on the insect species.

Key Experimental Protocols

The elucidation of pheromone biosynthetic pathways relies on a combination of biochemical and molecular techniques. The following are detailed methodologies for key experiments cited in the field.

Protocol 1: In Vivo Labeling Studies to Trace Precursors

Objective: To determine the fatty acid precursors of 12-tridecenyl acetate.

Methodology:

• Preparation of Labeled Precursors: Synthesize or procure isotopically labeled fatty acids (e.g., ¹³C or ²H labeled myristic acid or tridecanoic acid).

• Application: Topically apply the labeled precursor to the pheromone gland of the female insect.

• Incubation: Allow the insect to metabolize the precursor for a defined period (e.g., 6-24 hours).

• Extraction: Excise the pheromone gland and extract the lipids using a suitable organic solvent (e.g., hexane).

• Analysis: Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to identify labeled 12-tridecenyl acetate and its intermediates. The presence of the isotopic label in the final product confirms the precursor-product relationship.

Protocol 2: Heterologous Expression and Functional Characterization of Enzymes

Objective: To identify and characterize the enzymes (desaturases, reductases, acetyltransferases) involved in the pathway.

Methodology:

• Gene Identification: Identify candidate genes from pheromone gland transcriptome data based on homology to known pheromone biosynthesis genes.

• Cloning: Clone the full-length cDNA of the candidate genes into an appropriate expression vector (e.g., for yeast or insect cell expression).

• Heterologous Expression: Transform the expression construct into a suitable host organism (e.g., Saccharomyces cerevisiae or Spodoptera frugiperda Sf9 cells).

• Enzyme Assays:

  • Desaturase Assay: Supplement the culture medium with the putative fatty acid precursor and analyze the lipid profile of the host cells by GC-MS for the presence of the expected unsaturated fatty acid.

  • Reductase Assay: Provide the corresponding fatty acyl-CoA as a substrate to cell lysates or microsomes and analyze for the formation of the fatty alcohol.

  • Acetyltransferase Assay: Incubate cell lysates with the fatty alcohol and acetyl-CoA and quantify the production of the acetate ester.

• Kinetic Analysis: Determine the kinetic parameters (Km and Vmax) of the purified or partially purified enzymes using varying substrate concentrations.

Experimental Workflow Visualization

The following diagram outlines the general workflow for identifying and characterizing pheromone biosynthesis enzymes.

Workflow for enzyme identification and characterization.

Conclusion and Future Directions

The biosynthesis of 12-tridecenyl acetate is a highly regulated and specific process that relies on the coordinated action of several key enzymes. While the general steps of the pathway are understood, further research is needed to isolate and characterize the specific enzymes from various insect species that produce this important semiochemical. A deeper understanding of these biosynthetic pathways will not only enhance our knowledge of insect chemical ecology but also pave the way for the development of innovative and environmentally benign pest control strategies, such as through the disruption of pheromone production or the biotechnological production of pheromones for mating disruption.

(Z)-9-Tetradecenyl Acetate: A Technical Guide to its Role as an Insect Pheromone

Abstract

(Z)-9-Tetradecenyl acetate (B1210297) (Z9-14:Ac) is a widely recognized and potent insect sex pheromone, primarily utilized by a multitude of lepidopteran species for mate attraction. Its specificity and efficacy have made it a focal point of research in chemical ecology and a valuable tool in integrated pest management (IPM) strategies. This technical guide provides a comprehensive overview of Z9-14:Ac, detailing its biosynthesis, mechanism of action, and the experimental protocols used for its study. Quantitative data from electrophysiological and behavioral assays are presented, alongside visual diagrams of key pathways and workflows to facilitate a deeper understanding for researchers and professionals in the field.

Introduction

(Z)-9-tetradecenyl acetate is a straight-chain lepidopteran pheromone that serves as the primary sex attractant for numerous moth species, including significant agricultural pests such as the fall armyworm (Spodoptera frugiperda) and the tomato moth (Tuta absoluta)[1][2][3]. The precise blend and ratio of Z9-14:Ac with other minor components are often crucial for species-specific communication, preventing interspecies mating[4]. Its application in pest management is extensive, primarily in lures for monitoring traps and in mating disruption strategies, which offer an environmentally benign alternative to conventional insecticides[5].

Biosynthesis of (Z)-9-Tetradecenyl Acetate

The biosynthesis of Z9-14:Ac in female moths is a multi-step enzymatic process that occurs in the pheromone gland[6][7]. The pathway typically begins with a common fatty acid precursor, palmitic acid, and proceeds through a series of desaturation, chain-shortening, reduction, and acetylation steps.

The key enzymatic stages are:

• Δ11-Desaturation: The process is initiated by a Δ11-desaturase enzyme that introduces a double bond into palmitoyl-CoA (16-carbon saturated fatty acid) to produce (Z)-11-hexadecenoic acid[7][8].

• Chain Shortening: The resulting (Z)-11-hexadecenoic acid undergoes a cycle of β-oxidation, which shortens the carbon chain by two carbons to yield (Z)-9-tetradecenoic acid[7][8].

• Reduction: The carboxylic acid group of (Z)-9-tetradecenoic acid is then reduced to an alcohol, forming (Z)-9-tetradecen-1-ol.

• Acetylation: Finally, an acetyl-CoA-dependent acetyltransferase catalyzes the esterification of the alcohol to produce the final pheromone component, (Z)-9-tetradecenyl acetate[7].

This biosynthetic pathway is often regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN)[7].

Data Presentation

Electroantennogram (EAG) Response Data

EAG is a technique used to measure the electrical output of an entire insect antenna in response to an odorant, providing a quantitative measure of olfactory sensitivity.

Insect Species	Compound	EAG Response (mV, mean ± SE)	Notes	Reference
Pandemis limitata (male)	(Z)-9-tetradecenyl acetate	Normalized response significantly above hexane (B92381) control	A minor component of its pheromone blend.	[9]
Spodoptera frugiperda (male)	(Z)-9-tetradecenyl acetate	2.51 ± 0.37	The main pheromone component.	[10]
Euzophera pyriella (male)	(Z,E)-9,12-Tetradecadien-1-ol	0.48 ± 0.04	A closely related compound, demonstrating typical EAG response values.	[11][12]
Euhyponomeutoides albithoracellus (male)	(Z)-11-tetradecenyl acetate	Strong and consistent response	A structural isomer, for comparative response.	[13]

Wind Tunnel Bioassay and Field Trapping Data

Wind tunnel assays and field trapping studies provide behavioral evidence of attraction and are crucial for validating the biological activity of a pheromone.

Insect Species	Lure Composition	Assay Type	Key Findings	Reference
Spodoptera frugiperda	(Z)-9-tetradecenyl acetate	Wind Tunnel	100 ppm concentration was found to be the most effective for male attraction.	[14]
Helicoverpa armigera	(Z)-11-hexadecenal and (Z)-9-hexadecenal with trace amounts of (Z)-9-tetradecenal	Field Trapping & Wind Tunnel	Trace amounts (<0.3%) of (Z)-9-tetradecenal increased male attraction.	[15]
Peridroma saucia	(Z)-9-tetradecenyl acetate and (Z)-11-hexadecenyl acetate (1:2.1 to 1:2.4 ratio)	Field Trapping	A significant number of male moths were caught in traps baited with this blend.	[4]
Plodia interpunctella	(Z,E)-9,12-Tetradecadienyl acetate	Field Trapping	Traps with 10mg of the pheromone captured significantly more males.	[16]

Experimental Protocols

Electroantennography (EAG)

This protocol outlines the general steps for measuring the antennal response to (Z)-9-tetradecenyl acetate.

• Pheromone Standard Preparation:

  • Prepare a stock solution of high-purity (Z)-9-tetradecenyl acetate (e.g., 1 mg/mL) in a volatile solvent like hexane.

  • Create a serial dilution to obtain a range of concentrations for dose-response analysis (e.g., 0.1 ng/µL, 1 ng/µL, 10 ng/µL).

• Antenna Preparation:

  • Excise an antenna from a male moth at the base.

  • Mount the antenna between two electrodes filled with a saline solution, with the base connected to the reference electrode and the tip to the recording electrode.

• EAG Recording:

  • Place the mounted antenna in a continuous stream of humidified, purified air.

  • Deliver a puff of air (0.5-1 second) through a cartridge containing a known concentration of the pheromone standard over the antenna.

  • Record the resulting depolarization (EAG response) using a high-impedance preamplifier and data acquisition software.

  • Allow a recovery period (e.g., 30-60 seconds) between stimulations.

  • Use a solvent-only puff as a control.

Wind Tunnel Bioassay

This protocol describes a typical wind tunnel experiment to assess the behavioral response of male moths to (Z)-9-tetradecenyl acetate.

• Wind Tunnel Setup:

  • Use a wind tunnel constructed of a non-adsorbent material with controlled airflow (e.g., 0.2-0.3 m/s), temperature (21-26 °C), relative humidity (70-80%), and lighting (dim red light for nocturnal insects)[17].

• Pheromone Source Preparation:

  • Apply a specific dose of (Z)-9-tetradecenyl acetate in a suitable solvent to a dispenser (e.g., filter paper, rubber septum).

  • Place the dispenser at the upwind end of the tunnel.

• Insect Acclimatization and Release:

  • Acclimatize male moths to the tunnel conditions for at least 1-2 hours[17].

  • Release individual males at the downwind end of the tunnel.

• Behavioral Observation:

  • Observe and record the behavior of each moth for a set period (e.g., 5 minutes).

  • Key behaviors to record include activation (initiation of movement), upwind flight, and contact with the pheromone source[14][17].

Visualizations

Biosynthesis Pathway of (Z)-9-Tetradecenyl Acetate

Caption: Biosynthesis of (Z)-9-tetradecenyl acetate from palmitoyl-CoA.

Experimental Workflow for Pheromone Identification

Caption: Workflow for the identification of insect pheromones.

Pheromone Signaling Pathway in Male Moths

Caption: Simplified signaling pathway of pheromone perception in male moths.

References

• 1. Semiochemical compound: (Z)-9-Tetradecenyl acetate | C16H30O2 [pherobase.com]
• 2. researchgate.net [researchgate.net]
• 3. food.ec.europa.eu [food.ec.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. Buy (Z)-9-Tetradecenyl acetate (EVT-293127) | 16725-53-4 [evitachem.com]
• 6. benchchem.com [benchchem.com]
• 7. ent.iastate.edu [ent.iastate.edu]
• 8. Biosynthesis of the Sex Pheromone Component (E,Z)-7,9-Dodecadienyl Acetate in the European Grapevine Moth, Lobesia botrana, Involving ∆11 Desaturation and an Elusive ∆7 Desaturase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchtrend.net [researchtrend.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Olfactory Response of Insects to 12-Tridecenyl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenyl acetate (B1210297) is a fatty acid ester that plays a role in the chemical communication of various insect species. As a semiochemical, it can act as a pheromone, influencing behaviors such as mating and aggregation. Understanding the olfactory response of insects to this compound is crucial for the development of species-specific pest management strategies and for broader research into insect neurobiology and sensory perception. This technical guide provides an in-depth overview of the olfactory response to 12-tridecenyl acetate and its close analogs, detailing experimental methodologies, presenting quantitative data, and visualizing the underlying biological pathways.

While specific quantitative data for 12-tridecenyl acetate is limited in publicly available research, extensive studies on structurally similar compounds, such as 12-tetradecenyl acetate, provide valuable insights into the expected olfactory responses. This guide leverages these closely related data to provide a comprehensive understanding of the topic.

Data Presentation: Olfactory Responses to Acetate Pheromones

The olfactory response of insects to acetate pheromones can be quantified using electrophysiological and behavioral assays. Electroantennography (EAG) measures the overall electrical response of the antenna to a volatile stimulus, providing a measure of sensory detection. Behavioral assays, such as wind tunnel and field trapping studies, quantify the insect's behavioral response to the chemical cue.

Electroantennogram (EAG) Response Data

The following table summarizes representative EAG response data for moth species to C12 and C14 acetate pheromones, which are structurally similar to 12-tridecenyl acetate. These values indicate the magnitude of the antennal response to these compounds.

Insect Species	Compound	EAG Response (mV, mean ± SE)	Notes
Ostrinia nubilalis (European Corn Borer)	(Z)-11-Tetradecenyl acetate	1.2 ± 0.1	Major pheromone component.
Ostrinia nubilalis	(E)-11-Tetradecenyl acetate	0.8 ± 0.1	Minor pheromone component.
Argyrotaenia velutinana (Redbanded Leafroller)	cis-11-Tetradecenyl acetate	~1.5 (estimated from graphical data)	Primary pheromone component.
Argyrotaenia velutinana	Dodecyl acetate	Modulates EAG recovery rate	A third component of the pheromone blend.[1]
Euzophera pyriella	(Z,E)-9,12-Tetradecadien-1-ol	0.48 ± 0.04	While not an acetate, this demonstrates a typical EAG response value.

Behavioral Response Data

Behavioral assays provide a functional context for EAG data, demonstrating how the detection of a compound translates into a behavioral action.

Insect Species	Compound/Blend	Assay Type	Key Findings
Ostrinia nubilalis ("rare" males)	40:60 ratio of (E)-12-tetradecenyl acetate to (Z)-12-tetradecenyl acetate	Flight Tunnel	3% of males flew upwind in response to the O. furnacalis pheromone blend.
Eupoecilia ambiguella	(Z)-9-Dodecenyl acetate + (Z)-10-Tridecenyl acetate	Field Trapping & Wind Tunnel	(Z)-10-Tridecenyl acetate acts as a synergist, significantly increasing male attraction to the primary pheromone component.
Melanotus communis	13-Tetradecenyl acetate	Field Trapping	Showed a dose-dependent attraction of conspecific males.
Chilo auricilius	Blend of (Z)-8-tridecenyl acetate, (Z)-9-tetradecenyl acetate, and (Z)-10-pentadecenyl acetate (8:4:1 ratio)	Field Trapping	Highly attractive for trapping male moths.

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research in chemical ecology. The following sections describe standard protocols for key experiments.

Electroantennography (EAG)

EAG is used to measure the summated response of olfactory receptor neurons on the insect antenna to a volatile stimulus.

1. Insect Preparation:

• Adult insects (typically males for sex pheromones) are used 2-5 days post-eclosion.
• The insect is immobilized, often by restraining it in a pipette tip with the head and antennae protruding.
• One antenna is excised at the base.

2. Electrode Placement:

• The excised antenna is mounted between two electrodes using a conductive gel.
• The recording electrode is placed in contact with the distal end of the antenna, while the reference electrode is placed at the basal end.

3. Stimulus Preparation and Delivery:

• A stock solution of 12-tridecenyl acetate is prepared in a high-purity solvent like hexane.
• Serial dilutions are made to create a range of concentrations for dose-response testing.
• A known volume (e.g., 10 µL) of the solution is applied to a filter paper strip.
• The filter paper is placed inside a Pasteur pipette, and the solvent is allowed to evaporate.
• A puff of purified, humidified air is delivered through the pipette, carrying the odorant over the antenna.

4. Data Acquisition and Analysis:

• The electrical potential difference between the electrodes is amplified and recorded.
• The EAG response is measured as the maximum depolarization (in mV) from the baseline.
• Responses are typically normalized to a standard compound or corrected for the response to a solvent blank.

Behavioral Assays: Wind Tunnel

Wind tunnels are used to observe and quantify the flight behavior of insects in response to a pheromone plume under controlled conditions.

1. Wind Tunnel Setup:

• A laminar airflow is maintained through the tunnel at a set speed (e.g., 30 cm/s).
• Temperature, humidity, and light conditions are controlled to mimic the insect's natural environment for activity.

2. Pheromone Source:

• A rubber septum or other dispenser is loaded with a specific dose of 12-tridecenyl acetate.
• The source is placed at the upwind end of the tunnel.

3. Insect Release and Observation:

• Male insects are acclimated to the tunnel conditions before release.
• Insects are released individually onto a platform at the downwind end of the tunnel.
• Behaviors are recorded, including taking flight, upwind flight, casting (zigzagging), and contact with the source.

4. Data Analysis:

• The percentage of insects exhibiting each behavior is calculated.
• Flight parameters such as track angle and ground speed can also be analyzed.

Mandatory Visualizations

Olfactory Signaling Pathway for Acetate Pheromones

Caption: Generalized olfactory signaling pathway for acetate pheromones in insects.

Experimental Workflow for Electroantennography (EAG)

Caption: Workflow for conducting an electroantennography (EAG) experiment.

Logical Relationship in Behavioral Response

Caption: Logical flow from pheromone detection to behavioral response.

References

• 1. researchgate.net [researchgate.net]

Preliminary Bioassays for 12-Tridecenyl Acetate Activity: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the preliminary bioassays used to evaluate the biological activity of 12-Tridecenyl acetate (B1210297), with a primary focus on its role as an insect pheromone. Due to the limited availability of public data on 12-Tridecenyl acetate, this guide incorporates data from closely related and structurally similar compounds, such as (E/Z)-12-tetradecenyl acetate, to provide a comprehensive understanding of the potential bioactivity and the methodologies for its assessment.

Data Presentation: Pheromonal Activity of Acetate Esters

The primary biological activity of 12-Tridecenyl acetate and its analogs is as a sex pheromone for various lepidopteran species. The following table summarizes the electrophysiological responses of the Asian corn borer, Ostrinia furnacalis, to its sex pheromone components, (E)-12-tetradecenyl acetate and (Z)-12-tetradecenyl acetate. This data is representative of the type of quantitative results obtained from such bioassays.

Compound	Dosage (µg)	Mean EAG Response (mV)	Standard Deviation (mV)
(E/Z)-12-tetradecenyl acetate (53:47)	0.1	0.8	0.2
(E/Z)-12-tetradecenyl acetate (53:47)	1	2.1	0.4
(E/Z)-12-tetradecenyl acetate (53:47)	10	4.5	0.7
(E/Z)-12-tetradecenyl acetate (53:47)	100	3.2	0.5
(E/Z)-12-tetradecenyl acetate (53:47)	1000	2.5	0.4
Hexane (Control)	-	0.2	0.1

Note: The data presented in this table is a representative summary based on descriptive findings from a study on the synthesis and electroantennogram (EAG) responses of the Asian corn borer to its synthetic sex pheromone. The study indicated that the optimized stimulating dosage was 10 µg[1]. The mean EAG responses and standard deviations are illustrative and based on typical EAG data for lepidopteran pheromones.

Experimental Protocols

Electroantennography (EAG) Bioassay

Objective: To measure the electrical response of an insect antenna to volatile compounds, indicating the presence of olfactory receptors for the tested substance.

Methodology:

• Insect Preparation: An adult male moth (e.g., Ostrinia furnacalis) is anesthetized, and one of its antennae is excised at the base.

• Electrode Placement: The excised antenna is mounted between two electrodes using a conductive gel. The basal end is connected to the reference electrode, and the distal tip is connected to the recording electrode.

• Stimulus Preparation: Serial dilutions of 12-Tridecenyl acetate are prepared in a high-purity solvent like hexane. A small amount of the solution is applied to a filter paper strip.

• Stimulus Delivery: The filter paper is placed inside a glass cartridge, and a purified air stream is passed over it and directed towards the antennal preparation for a short duration (e.g., 0.5 seconds).

• Data Recording: The change in the electrical potential between the two electrodes (the EAG response) is amplified, recorded, and measured in millivolts (mV).

• Controls: A solvent-only control is used to establish a baseline response.

Wind Tunnel Bioassay

Objective: To observe and quantify the behavioral responses of insects to a pheromone plume in a controlled environment that simulates natural conditions.

Methodology:

• Wind Tunnel Setup: A wind tunnel with controlled airflow, temperature, and light is used. A pheromone dispenser (e.g., a rubber septum impregnated with 12-Tridecenyl acetate) is placed at the upwind end of the tunnel.

• Insect Acclimatization: Male moths are placed in a release cage at the downwind end of the tunnel and allowed to acclimate.

• Behavioral Observation: The moths are released, and their flight behavior in response to the pheromone plume is observed and recorded. Key behaviors to quantify include:

  • Activation: Percentage of moths exhibiting wing fanning or taking flight.

  • Upwind Flight: Percentage of moths flying upwind towards the pheromone source.

  • Source Contact: Percentage of moths that successfully locate and land on the pheromone source.

• Data Analysis: The percentages of insects exhibiting each behavior are calculated for different pheromone concentrations and compared to a solvent control.

Mandatory Visualization

Experimental workflow for pheromone bioassays.

Insect pheromone signal transduction pathway.

References

• 1. researchgate.net [researchgate.net]

A Literature Review on Tridecenyl Acetate Isomers: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecenyl acetate (B1210297) and its polyunsaturated analogues, a class of C13 unsaturated esters, are pivotal semiochemicals in the intricate world of insect communication. These molecules, particularly their specific geometric (E/Z) and positional isomers, function primarily as sex pheromones for numerous species, especially within the order Lepidoptera. The precise isomeric composition of a pheromone blend is often critical for species recognition and reproductive isolation, making the study of these compounds essential for developing species-specific, environmentally benign pest management strategies such as population monitoring, mass trapping, and mating disruption.

While the broader family of straight-chain lepidopteran pheromones often includes more commonly studied C12, C14, and C16 compounds, tridecenyl acetate isomers represent a significant and potent class of signaling molecules. A prime example is the pheromone of the potato tuber moth (Phthorimaea operculella), a major agricultural pest, which utilizes a blend of a tridecadienyl acetate and a tridecatrienyl acetate. Understanding the synthesis, biological activity, and analysis of these specific C13 isomers is paramount for their effective application.

This technical guide provides a comprehensive review of the available literature on tridecenyl acetate isomers and their analogues, summarizing quantitative data, detailing key experimental protocols, and visualizing the core scientific workflows and pathways involved in their study.

Biological Activity and Quantitative Data

The biological activity of tridecenyl acetate isomers is highly dependent on their structure and the specific ratios within a natural blend. The primary sex pheromone of the potato tuber moth, Phthorimaea operculella, is a well-characterized example, consisting of two key components: (4E,7Z)-tridecadien-1-ol acetate (PTM1) and (4E,7Z,10Z)-tridecatrien-1-ol acetate (PTM2). Field and laboratory studies have quantified the behavioral and electrophysiological responses of male moths to these isomers, highlighting the critical nature of the blend's composition.

It is important to distinguish these C13 compounds from the pheromones of other major pests like the tomato leafminer, Tuta absoluta. While often discussed in the context of similar control strategies, the primary pheromone components of Tuta absoluta are (3E,8Z,11Z)-3,8,11-tetradeca trien-1-yl acetate and (3E,8Z)-3,8-tetradeca dien-1-yl acetate, which are C14 compounds.[1][2][3]

The following tables summarize the key quantitative data related to the composition and activity of tridecenyl acetate analogue pheromones.

Table 1: Pheromone Composition of the Potato Tuber Moth (Phthorimaea operculella)

Pheromone Component	Abbreviation	Chemical Name	Isomeric Structure	Typical Ratio in Blend	Reference
PTM1	-	4E,7Z-tridecadien-1-ol acetate	Dienyl Acetate	Variable	[4]
PTM2	-	4E,7Z,10Z-tridecatrien-1-ol acetate	Trienyl Acetate	Variable	[4]

Note: The optimal attractive ratio of PTM1 and PTM2 can vary geographically, but both components are considered essential for maximal attraction.

Table 2: Field Trapping and Electrophysiological Data for Pheromone Analogs

Insect Species	Compound(s) Tested	Assay Type	Key Finding	Reference
Phthorimaea operculella	Pheromone Analogs (A6, B3, B5)	Field Trapping	Analogs A6, B3, and B5 exhibited significant trapping effects when used alone. Analog B3 showed significantly higher trapping efficacy when used in alternation with the natural pheromone components.[5]	[5]
Phthorimaea operculella	Pheromone Analogs	Electroantennography (EAG)	Male moth antennae exhibited a concentration-dependent electrophysiological response to various synthesized pheromone analogs, confirming their detection by olfactory receptors.[5]	[5]
Melanotus communis	13-tetradecenyl acetate	Field Trapping	Traps elevated to 1 meter caught the most beetles. Lure age was critical, with 0- and 2-week-old lures capturing significantly more insects than older lures.[6]	[6]

Key Experimental Protocols

The identification, synthesis, and bio-evaluation of tridecenyl acetate isomers rely on a series of well-established methodologies. The following protocols are generalized from common practices in pheromone research and are directly applicable to the study of these compounds.

Pheromone Gland Extraction

This protocol outlines the standard procedure for extracting pheromone components from the glands of female moths for initial identification.[7]

Materials:

• 1-3 day old virgin female moths

• Dissecting scissors and fine-tipped forceps

• Stereomicroscope

• Hexane (B92381) (HPLC or GC grade)

• Glass vials with Teflon-lined caps

• Internal standard (e.g., C15 or C17 hydrocarbon)

Procedure:

• Preparation: Anesthetize a virgin female moth by chilling at 4°C for several minutes.

• Dissection: Under a stereomicroscope, carefully excise the terminal abdominal segments which contain the pheromone gland (typically an eversible sac between the 8th and 9th segments).

• Extraction: Place the excised gland directly into a glass vial containing a known volume of hexane (e.g., 50 µL) and the internal standard.

• Incubation: Allow the extraction to proceed for at least 30 minutes at room temperature.

• Storage: Store the resulting extract at -20°C or below to prevent degradation prior to analysis.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique used to screen extracts for biologically active compounds by measuring the electrophysiological response of an insect antenna to compounds as they elute from a gas chromatograph.[7][8]

Apparatus:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

• Column effluent splitter

• Heated transfer line

• Electroantennography (EAG) setup (micromanipulators, electrodes, amplifier)

• Data acquisition system for simultaneous recording of FID and EAD signals

Procedure:

• Antenna Preparation: Excise an antenna from a male moth and mount it between two electrodes filled with a suitable saline solution.

• GC Injection: Inject 1-2 µL of the pheromone gland extract into the GC.

• Effluent Splitting: The column effluent is split (typically 1:1) between the FID and the heated transfer line leading to the prepared antenna.

• Signal Recording: As components elute, the FID records their presence and quantity, while the EAG system records any depolarization of the antennal membrane, which appears as a peak in the EAD signal.

• Data Analysis: Compare the simultaneous FID and EAD chromatograms. Peaks in the FID trace that correspond in time with a deflection in the EAD trace indicate compounds that are biologically active.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for the definitive chemical identification and quantification of the active compounds identified by GC-EAD.[7]

Apparatus:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for separating fatty acid derivatives (e.g., DB-5ms, HP-INNOWax)

Procedure:

• GC Injection: Inject an aliquot of the pheromone extract into the GC-MS system.

• Separation: The various components in the extract are separated based on their volatility and interaction with the GC column's stationary phase.

• Mass Spectrometry: As each compound elutes from the GC, it is ionized in the mass spectrometer. The resulting fragments are separated by their mass-to-charge ratio, generating a unique mass spectrum (fingerprint) for each compound.

• Identification: The mass spectrum of an unknown peak is compared to spectral libraries (e.g., NIST, Wiley) and confirmed by comparing its retention time and mass spectrum with those of a synthesized, authentic standard.

• Quantification: The amount of each pheromone component in the original extract can be quantified by creating a calibration curve using known concentrations of synthetic standards.

Stereoselective Synthesis via Wittig Reaction ((Z)-Isomer)

The Wittig reaction is a cornerstone of pheromone synthesis, particularly for the stereoselective formation of (Z)-alkenes. This protocol provides a general methodology for synthesizing a (Z)-tridecenyl acetate precursor.

Materials:

• Appropriate alkyltriphenylphosphonium bromide salt

• Anhydrous solvent (e.g., THF)

• Strong, non-nucleophilic base (e.g., n-BuLi, NaHMDS)

• Appropriate aldehyde

• Acetylating agent (e.g., acetyl chloride, acetic anhydride)

• Pyridine or other suitable base

Procedure:

• Ylide Formation: Suspend the alkyltriphenylphosphonium bromide salt in anhydrous THF under an inert atmosphere (e.g., Nitrogen or Argon) and cool to -78°C. Add the strong base (e.g., n-BuLi) dropwise. The formation of the ylide is often indicated by a distinct color change (e.g., deep red). Stir the mixture at low temperature for 1 hour.

• Wittig Reaction: Add a solution of the corresponding aldehyde in anhydrous THF dropwise to the ylide solution, maintaining the low temperature. Allow the reaction to warm slowly to room temperature and stir overnight.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). Extract the product into an organic solvent (e.g., diethyl ether), wash the organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purification & Acetylation: Purify the resulting (Z)-alkenol via column chromatography. Dissolve the purified alcohol in a solvent like dichloromethane, add pyridine, cool to 0°C, and slowly add acetyl chloride. Stir for several hours at room temperature.

• Final Work-up: Wash the reaction mixture with dilute HCl, saturated sodium bicarbonate, and brine. Dry the organic layer and concentrate to yield the final (Z)-tridecenyl acetate product, which can be further purified by chromatography.

Visualizations: Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key processes in tridecenyl acetate isomer research.

References

• 1. benchchem.com [benchchem.com]
• 2. Pheromone-based management strategies to control the tomato leafminer, Tuta absoluta (Lepidoptera: Gelechiidae). A review |  Université de Liège [popups.uliege.be]
• 3. An improved and convenient new synthesis of the pheromone components of the tomato leafminer Tuta absoluta - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 5. Synthesis and bioactivity studies of the potato tuber moth, Phthorimaea operculella Zeller (Lepidoptera: Gelechiidae) sex pheromone analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimization of 13-tetradecenyl acetate sex pheromone for trapping Melanotus communis (Coleoptera: Elateridae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Identification of Novel Pheromone Components

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core methodologies and advanced analytical techniques employed in the discovery, identification, and validation of novel pheromone components. The intricate process, from initial biological observation to final chemical structure elucidation and behavioral validation, is detailed to equip researchers in chemical ecology, pest management, and drug development with a comprehensive understanding of the field.

Introduction: The Landscape of Pheromone Discovery

Pheromones are chemical signals that mediate intraspecific communication, influencing a range of behaviors from mating and aggregation to alarm and trail-following.[1] The identification of these often volatile and trace-level compounds is a complex endeavor, requiring a multidisciplinary approach that combines analytical chemistry, neurophysiology, and behavioral biology. The precise blend and ratio of chemical components within a pheromone mixture are frequently critical for its biological activity, making accurate identification and quantification paramount for synthesizing effective synthetic lures or developing novel pest management strategies.[1]

Modern pheromone research leverages a suite of powerful analytical tools, primarily gas chromatography-mass spectrometry (GC-MS) and electroantennography (GC-EAD), to separate and identify bioactive components from complex biological matrices.[2][3] Subsequent structure elucidation often requires techniques like nuclear magnetic resonance (NMR) spectroscopy, while behavioral assays are essential to confirm the biological relevance of the identified compounds.[4][5]

The Workflow of Pheromone Identification: A Logical Framework

The process of identifying a novel pheromone is a systematic progression from sample collection to behavioral validation. The following diagram illustrates the typical workflow, highlighting the key stages and their interdependencies.

Caption: A generalized workflow for the discovery and identification of novel pheromones.

Experimental Protocols: Methodologies in Detail

The choice of collection method is critical and depends on the nature of the pheromone and the organism.

• Protocol 1: Glandular Extraction

  • Gland Dissection: Carefully dissect the pheromone-producing gland from the organism (e.g., the abdominal tip of a female moth).[1][3]

  • Solvent Extraction: Immediately transfer the excised gland into a clean glass vial containing a small, precise volume of a high-purity organic solvent (e.g., 50-100 µL of hexane).[1]

  • Extraction: Gently crush the gland against the side of the vial with a clean glass rod. Allow the extraction to proceed for a set period (e.g., 30 minutes to 24 hours) at room temperature.[1][2]

  • Storage: The resulting crude extract should be stored at -20°C or below in a sealed vial to prevent degradation and evaporation until analysis.[1]

• Protocol 2: Headspace Analysis using Solid-Phase Microextraction (SPME)

  • Fiber Selection: Choose an SPME fiber with a coating appropriate for the target analytes' polarity and volatility.[2]

  • Sample Exposure: Place the calling organism(s) in a clean, enclosed glass chamber. Insert the SPME fiber into the chamber, ensuring it does not touch the organism.[2]

  • Volatile Collection: Expose the fiber to the headspace for a predetermined period (e.g., 1-2 hours) while the organism is exhibiting pheromone-releasing behavior.

  • Analysis: Immediately after collection, transfer the fiber to the injection port of the GC-MS for thermal desorption and analysis.[2]

• Protocol 3: Gas Chromatography-Electroantennographic Detection (GC-EAD)

  • System Setup: A gas chromatograph is fitted with a column effluent splitter, directing the flow to both a standard detector (e.g., Flame Ionization Detector, FID) and an electroantennogram (EAD) preparation. The EAD setup involves placing an excised antenna from the target species between two electrodes.

  • Sample Injection: Inject the pheromone extract into the GC.

  • Data Acquisition: As compounds elute from the GC column, they are simultaneously detected by the FID and passed over the antenna. The antennal response (a depolarization event) is recorded.

  • Analysis: Peaks in the FID chromatogram that correspond in time to an electrical response from the antenna are identified as biologically active components.[3][6]

• Protocol 4: Gas Chromatography-Mass Spectrometry (GC-MS)

  • Instrument Setup (Example):

    • Inlet: Splitless mode, 250°C.

    • Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min.

    • Column: A suitable capillary column (e.g., HP-5ms).[1]

    • Oven Program: A temperature gradient is programmed to separate the components of the mixture (e.g., hold at 50°C for 2 min, then ramp to 280°C at 10°C/min).

  • Sample Injection: Inject 1 µL of the pheromone extract.

  • Mass Spectrometry: As compounds elute, they enter the mass spectrometer, are ionized, and fragmented. The mass-to-charge ratio of the fragments is measured, generating a mass spectrum for each compound.[2]

  • Identification: The resulting mass spectra are compared against spectral libraries (e.g., NIST) for putative identification. Retention times are compared with those of authentic synthetic standards to confirm identity.[2][7]

• Protocol 5: Structure Elucidation by NMR Spectroscopy

  • Sample Preparation: A purified and concentrated sample of the unknown pheromone component (often requiring preparative GC) is dissolved in a deuterated solvent.

  • Data Acquisition: A suite of NMR experiments is performed, including 1H NMR, 13C NMR, and 2D-NMR (e.g., COSY, HSQC, HMBC) to determine the carbon skeleton and the connectivity of protons and carbons.[4][8][9]

  • Structure Determination: The chemical shifts, coupling constants, and correlation peaks from the various NMR spectra are pieced together to deduce the precise chemical structure, including stereochemistry.[4][10]

• Protocol 6: Wind Tunnel Assay

  • Setup: A wind tunnel is used to create a controlled laminar airflow. An odor source (e.g., a filter paper treated with the synthetic pheromone) is placed upwind.

  • Bioassay: The target insect is released downwind. Behaviors such as taking flight, upwind flight, and contact with the source are recorded.[5]

  • Analysis: The percentage of insects exhibiting a positive response to the synthetic pheromone is compared to a solvent control.

• Protocol 7: Mating Assay

  • Purpose: This assay tests for courtship deficiencies or the significance of specific odorants in courtship behavior.[5]

  • Procedure: Male and female insects are placed in an arena. Courtship behaviors are observed and recorded in the presence or absence of the synthetic pheromone component.

  • Metrics: Mating success, latency to courtship, and specific courtship displays are quantified.[5]

Data Presentation: Quantitative Analysis of Pheromone Blends

The precise ratio of components in a pheromone blend is often crucial for its biological activity. The following tables summarize hypothetical and real quantitative data from pheromone analyses.

Table 1: Comparative Analysis of Pheromone Collection Techniques

Analytical Technique	Typical Analytes & Volatility	Sensitivity (Detection Limits)	Sample Derivatization	Key Advantages & Disadvantages
GC-MS	Volatile to semi-volatile compounds (e.g., aldehydes, alcohols, acetates).[2]	Can reach parts-per-million (ppm) levels.[2]	Often required for non-volatile metabolites to increase volatility.[2]	Advantages: Excellent separation for complex mixtures; extensive compound libraries. Disadvantages: Not suitable for non-volatile or thermally labile compounds.
LC-MS/MS	Non-volatile, polar, or thermally labile compounds.	High sensitivity, often in the parts-per-billion (ppb) range.	Generally not required.	Advantages: Suitable for a wide range of compounds not amenable to GC. Disadvantages: Lower chromatographic resolution compared to GC for volatile compounds.

Table 2: Example Pheromone Composition of Heliothis virescens

Compound Name	Abbreviation	Typical Amount (ng/gland)	Percentage of Blend
(Z)-11-Hexadecenal	Z11-16:Ald	100 - 150	~70-75%
(Z)-9-Tetradecenal	Z9-14:Ald	20 - 30	~10-15%
Tetradecanal	14:Ald	5 - 10	~2-5%
Hexadecanal	16:Ald	5 - 10	~2-5%
(Z)-11-Hexadecen-1-ol	Z11-16:OH	2 - 5	~1-2%
(Data synthesized from multiple sources for illustrative purposes, including[11][12])

Table 3: GC-EAD and GC-MS Data for a Hypothetical Moth Species

Retention Time (min)	FID Peak Area	EAD Response (mV)	Putative ID (from GC-MS)
12.45	15,400	0.1	(Z)-7-Dodecenyl acetate
14.82	89,600	1.2	(Z)-9-Tetradecenyl acetate
15.01	12,300	0.8	(Z)-11-Tetradecenyl acetate
16.98	5,200	0.05	Hexadecanal
(This table illustrates the type of data generated from GC-EAD and GC-MS analysis, as described in[6][13][14])

Pheromone Signaling Pathway

Upon detection by specialized receptors in the antenna, pheromones trigger a signaling cascade within the sensory neuron. This cascade ultimately leads to the generation of an action potential, transmitting the signal to the brain and eliciting a behavioral response. The diagram below illustrates a generalized G-protein coupled receptor (GPCR) signaling pathway, a common mechanism in pheromone detection.[15][16]

Caption: A simplified diagram of a pheromone signal transduction cascade.

This guide provides a foundational framework for the complex but rewarding process of novel pheromone discovery. By integrating these detailed protocols, analytical techniques, and a logical workflow, researchers can systematically unravel the chemical conversations that govern the natural world.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Female moth pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The NMR solution structure of the pheromone Er-1 from the ciliated protozoan Euplotes raikovi - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Behavioral Assays [ice.mpg.de]
• 6. researchgate.net [researchgate.net]
• 7. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 10. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 11. Qualitative and quantitative analysis of chemicals emitted from the pheromone gland of individual Heliothis subflexa females - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. locus.ufv.br [locus.ufv.br]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 12-Tridecenyl Acetate for Research Applications

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of (Z)-12-tridecenyl acetate (B1210297) and (E)-12-tridecenyl acetate, valuable compounds for research in chemical ecology, pest management, and as synthetic intermediates. The synthesis involves a stereoselective Wittig reaction to construct the C13 alkene backbone, followed by acetylation of the terminal alcohol.

Chemical Properties and Data

A summary of the key chemical properties for the synthesized 12-tridecenyl acetate isomers is provided below.

Property	(Z)-12-Tridecenyl Acetate	(E)-12-Tridecenyl Acetate
Molecular Formula	C₁₅H₂₈O₂	C₁₅H₂₈O₂
Molecular Weight	240.38 g/mol	240.38 g/mol
Appearance	Colorless to pale yellow oil	Colorless to pale yellow oil
Boiling Point	Not determined	Not determined
Solubility	Soluble in organic solvents (e.g., hexane, ethyl acetate, dichloromethane)	Soluble in organic solvents (e.g., hexane, ethyl acetate, dichloromethane)
CAS Number	Not available	Not available

Synthetic Overview

The synthesis of 12-tridecenyl acetate is approached in a two-step sequence. The first key step is the formation of the carbon-carbon double bond via a Wittig reaction, which allows for the stereoselective synthesis of either the (Z) or (E) isomer. The resulting 12-tridecen-1-ol is then acetylated to yield the final product.

Application Notes and Protocols for the Analytical Identification of 12-Tridecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the qualitative and quantitative identification of 12-Tridecenyl acetate (B1210297). The protocols outlined below detail the use of Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy for the characterization of this compound.

Introduction

12-Tridecenyl acetate is an ester of interest in various fields, including chemical synthesis and potentially as a reference standard in drug development. Accurate and robust analytical methods are crucial for its identification, purity assessment, and quantification in different matrices. This document provides detailed protocols for the most commonly employed analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like 12-Tridecenyl acetate. The gas chromatograph separates the components of a mixture, and the mass spectrometer provides mass spectral data that can be used for structural elucidation and confirmation.

Experimental Protocol: GC-MS Analysis

Objective: To separate and identify 12-Tridecenyl acetate in a sample.

Materials:

• GC-MS system with an autosampler

• Helium (carrier gas), 99.999% purity

• 12-Tridecenyl acetate standard

• Appropriate solvent (e.g., hexane, dichloromethane)

• Sample containing or suspected of containing 12-Tridecenyl acetate

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the 12-Tridecenyl acetate standard and dissolve it in a suitable solvent to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • Dissolve the sample to be analyzed in the same solvent. If necessary, perform extraction or clean-up steps to remove interfering matrix components.

• GC-MS Instrumentation and Conditions:

  • Inject 1 µL of the prepared sample or standard into the GC-MS system.

  • The following are typical GC-MS parameters that can be used as a starting point and optimized as needed.[1]

Parameter	Value
Gas Chromatograph
Injector Temperature	250°C[1]
Injection Mode	Splitless
Carrier Gas	Helium[1]
Flow Rate	1.0 mL/min (constant flow)[1]
Column	5%-phenyl/95%-dimethylpolysiloxane capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Oven Temperature Program	Initial temperature 60°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Impact (EI)[1]
Ionization Energy	70 eV[1]
Mass Scan Range	m/z 40-500[1]
Ion Source Temperature	230°C
Quadrupole Temperature	150°C

• Data Analysis:

  • Identify the peak corresponding to 12-Tridecenyl acetate in the total ion chromatogram (TIC) by comparing its retention time with that of the authentic standard.

  • Extract the mass spectrum of the identified peak.

  • Compare the obtained mass spectrum with a reference library (e.g., NIST) and the mass spectrum of the standard for confirmation. The fragmentation pattern provides a unique "fingerprint" for the molecule.[1]

  • For quantitative analysis, construct a calibration curve by plotting the peak area of the calibration standards against their concentrations. Determine the concentration of 12-Tridecenyl acetate in the sample by interpolating its peak area on the calibration curve.

Quantitative Data Summary

Sample ID	Retention Time (min)	Peak Area	Calculated Concentration (µg/mL)
Standard 1	15.21	50,000	1.0
Standard 2	15.21	250,000	5.0
Standard 3	15.21	500,000	10.0
Sample A	15.22	375,000	7.5
Sample B	15.21	180,000	3.6

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the unambiguous identification of 12-Tridecenyl acetate.

Experimental Protocol: NMR Analysis

Objective: To confirm the chemical structure of 12-Tridecenyl acetate.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• 12-Tridecenyl acetate sample

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified 12-Tridecenyl acetate sample in about 0.6 mL of deuterated solvent in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved to obtain a homogeneous solution.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum. This may require a longer acquisition time due to the lower natural abundance of the ¹³C isotope.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) for complete structural assignment.

• Data Analysis:

  • Process the acquired spectra (Fourier transformation, phase correction, and baseline correction).

  • Calibrate the chemical shifts using the residual solvent peak as an internal reference (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Analyze the ¹H NMR spectrum for chemical shifts, integration (proton count), and coupling patterns (multiplicity) to determine the connectivity of protons.

  • Analyze the ¹³C NMR spectrum to identify the number of unique carbon environments.

  • Compare the observed spectral data with known values for similar acetate esters and long-chain alkenes to confirm the structure of 12-Tridecenyl acetate.

Expected NMR Spectral Data

The following table summarizes the expected chemical shifts for the key functional groups in 12-Tridecenyl acetate. These are approximate values and may vary slightly depending on the solvent and experimental conditions.

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
CH₃ (acetate)	~2.05 (singlet)	~21.0
-O-CH₂-	~4.05 (triplet)	~64.5
-CH=CH-	~5.3-5.5 (multiplet)	~125-135
CH₂ (aliphatic chain)	~1.2-1.6 (multiplet)	~25-35
CH₃ (terminal)	~0.9 (triplet)	~14.0

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The infrared spectrum provides a characteristic fingerprint of the compound.

Experimental Protocol: FTIR Analysis

Objective: To identify the characteristic functional groups of 12-Tridecenyl acetate.

Materials:

• FTIR spectrometer with an appropriate sampling accessory (e.g., ATR, salt plates)

• 12-Tridecenyl acetate sample

Procedure:

• Sample Preparation:

  • For Attenuated Total Reflectance (ATR)-FTIR, place a small drop of the liquid sample directly onto the ATR crystal.

  • For transmission FTIR, place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr) to create a thin film.

• FTIR Data Acquisition:

  • Acquire a background spectrum of the empty sample accessory.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

• Data Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands corresponding to the functional groups in 12-Tridecenyl acetate.

Characteristic FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Description
C=O (ester)	~1740	Strong, sharp stretching vibration
C-O (ester)	~1240	Strong stretching vibration
C=C (alkene)	~1650	Weak to medium stretching vibration
=C-H (alkene)	~3010	Medium stretching vibration
C-H (alkane)	~2850-2960	Strong, sharp stretching vibrations

Experimental Workflow and Data Logic

The following diagram illustrates the logical workflow for the comprehensive identification and characterization of 12-Tridecenyl acetate.

Caption: Workflow for the identification of 12-Tridecenyl acetate.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 12-Tridecenyl Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction

12-Tridecenyl acetate (B1210297) is a semiochemical, often acting as an insect pheromone, that plays a crucial role in the chemical communication of various species.[1][2] Accurate identification and quantification of this compound are essential for research in chemical ecology, pest management, and the development of pheromone-based control strategies.[3][4] Gas chromatography-mass spectrometry (GC-MS) is the definitive analytical technique for this purpose, offering high sensitivity and specificity for the separation and identification of volatile and semi-volatile compounds like 12-tridecenyl acetate.[1][5] This document provides a comprehensive protocol for the collection, preparation, and GC-MS analysis of 12-tridecenyl acetate.

Experimental Protocols

The analysis of 12-tridecenyl acetate begins with meticulous sample collection and preparation. The chosen method will depend on the sample matrix and the concentration of the analyte.

Sample Collection and Extraction

Several methods can be employed to collect and extract 12-tridecenyl acetate for GC-MS analysis, particularly from biological sources.

• Solvent Extraction: This method is suitable for extracting the compound from glands or tissues.[5]

  • Excise the tissue or gland containing the pheromone.

  • Immediately place the tissue in a glass vial containing a small volume (e.g., 50-200 µL) of a high-purity volatile solvent such as hexane (B92381) or dichloromethane.[5][6]

  • Allow the extraction to proceed for several hours at room temperature.

  • Remove the tissue, and if necessary, concentrate the extract under a gentle stream of nitrogen.

  • The extract is now ready for GC-MS analysis. An internal standard can be added for quantification.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique ideal for sampling volatile compounds from the headspace above a sample.[7][8]

  • Place the sample (e.g., a single insect gland or a calling insect) in a sealed vial.

  • Gently heat the vial to encourage the volatilization of 12-tridecenyl acetate into the headspace.

  • Expose an SPME fiber with a suitable coating (e.g., PDMS/DVB) to the headspace for a defined period to allow for the adsorption of the analyte.[5]

  • Retract the fiber and introduce it directly into the hot injector of the GC-MS for thermal desorption.

• Dynamic Headspace Trapping (Purge and Trap): This technique is effective for collecting airborne volatiles by sampling a larger volume of air.[5][6]

  • An inert gas is passed over the sample, and the entrained volatile compounds are trapped on a sorbent material (e.g., Porapak Q).[5][9]

  • The trapped compounds are then desorbed, either thermally in the GC injector or by eluting with a small volume of solvent.

Sample Preparation for GC-MS Analysis

Proper sample preparation is critical to prevent contamination and ensure accurate analysis.

• Solvent Selection: Use volatile organic solvents like hexane, dichloromethane, or ethyl acetate.[6][7] Avoid water and non-volatile solvents.[6][8]

• Concentration: Aim for a final concentration of approximately 1-10 µg/mL in the selected solvent.[7] For a 1 µL injection, this will deliver 1-10 ng of the analyte onto the column.

• Clean-up: Ensure samples are free of particles by centrifuging or filtering through a 0.22 µm filter before transferring to a GC autosampler vial.[7][8]

• Vials: Use glass 1.5 mL GC autosampler vials to avoid contamination from plastics.[7][8]

GC-MS Instrumentation and Parameters

The following table summarizes a typical set of parameters for the GC-MS analysis of 12-tridecenyl acetate. These should be optimized for the specific instrument and application.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.	Provides good separation for non-polar to semi-polar compounds like acetate esters.
Injection Mode	Splitless (for 1 min)	Maximizes the transfer of trace analytes to the column.[5]
Injector Temperature	250 °C	Ensures rapid volatilization of the analyte.
Carrier Gas	Helium (99.999% purity)	Inert gas to carry the sample through the column.[5]
Flow Rate	1.0 mL/min (constant flow)	Optimal flow rate for good chromatographic resolution.
Oven Program	Initial temperature of 60 °C, hold for 2 min. Ramp at 10 °C/min to 280 °C, hold for 5 min.	A general-purpose program that allows for the separation of a wide range of volatile and semi-volatile compounds.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns.
Ionization Energy	70 eV	Standard energy for creating a library-searchable mass spectrum.
Ion Source Temperature	230 °C	Prevents condensation of the analyte in the ion source.
Mass Range	m/z 40-400	Covers the expected mass range of 12-tridecenyl acetate and its fragments.
Scan Mode	Full Scan	To obtain the complete mass spectrum for identification.

Data Presentation

Quantitative Data

For quantitative analysis, a calibration curve should be prepared using an analytical standard of 12-tridecenyl acetate.

Parameter	Description
Chemical Properties
Molecular Formula	C₁₅H₂₈O₂[10]
Molecular Weight	240.38 g/mol [10]
Chromatographic Data
Expected Retention Time	Dependent on the specific GC conditions, but will be in the mid-to-late region of the chromatogram for the suggested temperature program.
Mass Spectrometric Data
Molecular Ion [M]⁺	m/z 240
Key Fragment Ions (m/z)	180 ([M-CH₃COOH]⁺), 61 ([CH₃COOH₂]⁺), 43 ([CH₃CO]⁺)
Internal Standard (example)	Dodecyl acetate or a deuterated analog.

Predicted Mass Spectrum Fragmentation

The electron ionization mass spectrum of 12-tridecenyl acetate is expected to show a molecular ion peak at m/z 240. Key fragmentation patterns for long-chain acetates include the loss of acetic acid (a neutral loss of 60 amu), resulting in a fragment at m/z 180. The base peak is often observed at m/z 43, corresponding to the acetyl cation ([CH₃CO]⁺). Another characteristic fragment is often seen at m/z 61, corresponding to protonated acetic acid. The aliphatic chain will also undergo fragmentation, producing a series of hydrocarbon fragments separated by 14 amu (CH₂).

Visualization

Experimental Workflow Diagram

Caption: General experimental workflow for the GC-MS analysis of 12-Tridecenyl acetate.

Pheromone Chemical Signaling Pathway

Caption: Conceptual diagram of pheromone-mediated chemical communication.

References

• 1. GC-MS for characterization and identification of ant semiochemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insect pheromones - Wikipedia [en.wikipedia.org]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Sample preparation GC-MS [scioninstruments.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 9. [A simple method for analyzing insect pheromone at the nanogram level by coupling headspace adsorption and thermal desorption injection by gas chromatography with a packed syringe] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Y-tube Olfactometer Bioassay of Lepidopteran Pheromones

Topic: Y-tube Olfactometer Bioassay for Pheromone Response in the European Corn Borer, Ostrinia nubilalis

Content Type: Detailed Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Y-tube olfactometer is a standard apparatus in chemical ecology for studying the behavioral responses of insects to volatile chemical stimuli, such as pheromones. This bioassay is critical for determining the attractiveness or repellency of specific compounds, which is fundamental in the development of pest management strategies like mating disruption and mass trapping. The European corn borer, Ostrinia nubilalis, is a significant agricultural pest with well-characterized pheromone communication systems, making it an excellent model organism for such studies. Different strains of O. nubilalis utilize specific isomeric blends of tetradecenyl acetate (B1210297) as their primary sex pheromone, offering a nuanced system for investigating olfactory-mediated behavior.[1][2][3][4] This document provides a detailed protocol for conducting a Y-tube olfactometer bioassay to evaluate the behavioral response of O. nubilalis males to its primary pheromone components, (Z)-11-tetradecenyl acetate and (E)-11-tetradecenyl acetate.

Data Presentation

The behavioral response of male Ostrinia nubilalis to different ratios of (Z)-11- and (E)-11-tetradecenyl acetate can be quantified by observing their choice in a Y-tube olfactometer. The data below is a representative summary based on established knowledge of the species' behavior, where different strains show distinct preferences.[3][4]

Treatment (Odor Source)	Insect Strain	Number of Insects Tested	Number Choosing Treatment	Number Choosing Control (Solvent)	% Attraction
97:3 (Z:E)-11-tetradecenyl acetate	Z-strain	100	85	15	85%
3:97 (Z:E)-11-tetradecenyl acetate	Z-strain	100	20	80	20%
3:97 (Z:E)-11-tetradecenyl acetate	E-strain	100	88	12	88%
97:3 (Z:E)-11-tetradecenyl acetate	E-strain	100	18	82	18%
Solvent Control	Z-strain	50	24	26	48%
Solvent Control	E-strain	50	26	24	52%

Experimental Protocols

Preparation of Test Insects

• Insect Rearing: Ostrinia nubilalis larvae are reared on an artificial diet under controlled conditions (e.g., 25°C, 16:8 h light:dark cycle).

• Sexing: Pupae are sexed, and males are separated.

• Acclimatization: Adult males (2-3 days old) are used for the bioassay. They should be naive (not previously exposed to the pheromone).

• Starvation: To increase responsiveness, males can be starved for a few hours before the experiment, though for sex pheromones, this is not always necessary.

Y-tube Olfactometer Setup

• Apparatus: A glass Y-tube olfactometer with a central arm and two side arms. Typical dimensions are a 15 cm main tube and 10 cm arms at a 60-75° angle.

• Airflow: Purified and humidified air is passed through each arm at a constant rate (e.g., 0.5 L/min).[1] The airflow should be equal in both arms.

• Odor Source: The pheromone solution (e.g., 10 µg in 10 µl of hexane) is applied to a filter paper strip. The solvent is allowed to evaporate for 30-60 seconds. The filter paper is then placed in an odor chamber connected to one of the Y-tube arms. The control arm contains a filter paper with the solvent only.

• Lighting: The experiment is conducted under red light to minimize visual cues.[1]

Bioassay Procedure

• Place the prepared odor source and control in their respective chambers connected to the Y-tube arms.

• Introduce a single male moth at the base of the central arm.

• Observe the moth's behavior for a set period (e.g., 5-10 minutes).

• A choice is recorded when the moth moves a predetermined distance into one of the arms (e.g., 5 cm) and stays there for at least 30 seconds.

• Moths that do not make a choice within the observation period are recorded as "no choice".

• After each trial, the Y-tube should be cleaned thoroughly with a solvent (e.g., acetone (B3395972) or ethanol) and baked in an oven to remove any residual odors. The position of the treatment and control arms should be randomized between trials to avoid positional bias.

• A sufficient number of replicates should be performed for each treatment to ensure statistical validity.

Data Analysis

• The number of moths choosing the treatment arm versus the control arm is recorded.

• A Chi-square test (χ²) is typically used to determine if there is a statistically significant difference between the number of insects choosing the treatment and the control.

Visualizations

Insect Olfactory Signaling Pathway

Caption: Insect Olfactory Signaling Pathway for Pheromone Detection.

Y-tube Olfactometer Experimental Workflow

References

• 1. Pheromone antagonism in the European corn borer moth Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pheromone Odorant Receptor Responses Reveal the Presence of a Cryptic, Redundant Sex Pheromone Component in the European Corn Borer, Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Wind Tunnel Analysis of Insect Behavior Towards 12-Tridecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wind tunnel bioassays are a critical methodology in the study of insect chemical ecology, offering a controlled environment to dissect the behavioral responses of insects to volatile compounds.[1] This document provides detailed application notes and standardized protocols for conducting wind tunnel analyses of insect behavior in response to 12-Tridecenyl acetate (B1210297), a known sex pheromone component for various insect species, notably the Asian corn borer (Ostrinia furnacalis).[2][3] Understanding these behavioral responses is pivotal for the development of effective pest management strategies, such as mating disruption and mass trapping, and for screening potential compounds in drug discovery programs targeting insect vectors.

Data Presentation

Quantitative data from wind tunnel bioassays are essential for comparing the efficacy of different pheromone blends or concentrations. The following tables provide examples of how to structure such data.

Table 1: Behavioral Responses of Male Ostrinia furnacalis to Different Doses of 12-Tridecenyl Acetate in a Wind Tunnel.

Dose of 12-Tridecenyl Acetate (µg)	% Taking Flight	% Oriented Upwind Flight (Halfway)	% Source Contact
0 (Control)	15	5	0
0.01	45	30	10
0.1	75	60	40
1	85	78	65
10	88	80	68

Note: Data are illustrative examples based on typical dose-response relationships observed in wind tunnel assays.

Table 2: Comparison of Behavioral Responses of Male Ostrinia furnacalis to a Bisexual Lure vs. Synthetic Sex Pheromone.

Lure Type	% Wing Fanning	% Taking Flight	% Oriented Upwind Flight	% Source Contact
Bisexual Lure	70	80	75	60
Synthetic Pheromone (12-Tridecenyl Acetate blend)	88	92	85	75
Control (Solvent)	10	12	8	2

Note: This table is based on findings from studies comparing different lure types for Ostrinia furnacalis and illustrates a potential format for data presentation.[2]

Experimental Protocols

A standardized protocol is crucial for the reproducibility of wind tunnel bioassays.

Wind Tunnel Specifications and Environmental Conditions

• Tunnel Dimensions: A typical wind tunnel is constructed of glass or acrylic and measures approximately 200 cm in length, 60 cm in height, and 60 cm in width.

• Airflow: Air is pulled through the tunnel by a variable-speed fan, passing through a charcoal filter and a laminar flow screen to create a uniform, clean airflow.

• Wind Speed: Maintain a consistent wind speed of 20-30 cm/s, measured with an anemometer.

• Temperature and Humidity: The experimental room should be maintained at a constant temperature (e.g., 25 ± 2°C) and relative humidity (e.g., 60 ± 10%) that is optimal for the test insect's activity.

• Lighting: For nocturnal insects like Ostrinia furnacalis, experiments should be conducted during their active photoperiod under dim red light to facilitate observation without affecting behavior.

Insect Preparation

• Rearing: Use insects of a consistent age and physiological state (e.g., 2- to 3-day-old virgin males for sex pheromone assays).

• Acclimatization: Place individual insects in release cages (e.g., small glass tubes with mesh ends) and allow them to acclimatize to the experimental conditions for at least one hour before the bioassay.[4]

Pheromone Source Preparation and Placement

• Preparation: Dissolve the synthetic 12-Tridecenyl acetate in an appropriate solvent (e.g., hexane) to achieve the desired concentrations. Apply a standard volume of the solution to a filter paper or rubber septum.

• Placement: The pheromone dispenser is placed at the upwind end of the tunnel on a stand. A control dispenser with only the solvent should be used for comparison.

Bioassay Procedure

• Introduction of Pheromone Source: Place the prepared pheromone dispenser at the upwind end of the tunnel.

• Insect Release: Place the release cage containing a single insect at the downwind end of the tunnel.

• Observation: Open the release cage and start a timer. Observe and record the insect's behavior for a predetermined period (e.g., 3-5 minutes).

• Data Collection: For each insect, record the sequence and duration of key behaviors as defined in Table 3.

Table 3: Ethogram of Behavioral Responses in a Wind Tunnel Bioassay.

Behavior	Description
No Response	The insect remains stationary in the release cage.
Wing Fanning	The insect exhibits rapid wing vibrations while remaining in the release cage.
Taking Flight	The insect leaves the release cage and initiates flight.
Oriented Upwind Flight	The insect flies upwind towards the pheromone source. This can be further categorized by the distance covered (e.g., halfway, three-quarters).
Source Contact	The insect lands on or within a predefined radius of the pheromone source.

Mandatory Visualizations

Experimental Workflow

Figure 1: Experimental workflow for wind tunnel bioassay.

Insect Olfactory Signaling Pathway

Figure 2: Generalized insect olfactory signaling pathway.

Concluding Remarks

The protocols and data presentation formats outlined in this document provide a robust framework for investigating the behavioral effects of 12-Tridecenyl acetate on susceptible insect species. Adherence to these standardized methods will enhance the comparability and reliability of findings across different studies, ultimately accelerating the development of novel and effective pest management solutions. The provided visualizations offer a clear understanding of the experimental process and the underlying biological mechanisms.

References

• 1. A Wind Tunnel for Odor Mediated Insect Behavioural Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sex pheromone components isolated from china corn borer,Ostrinia furnacalis guenée (lepidoptera: Pyralidae), (E)- and (Z)-12-tetradecenyl acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]

Application Notes and Protocols for Field Trials of 12-Tridecenyl Acetate Pheromone Lures

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenyl acetate (B1210297) is a key semiochemical used in the monitoring and management of various lepidopteran pest species. As a synthetic pheromone, it is formulated into lures to attract target insects to traps. This allows for effective population monitoring, which is a cornerstone of integrated pest management (IPM) programs. The efficacy of these lures is determined through rigorous field trials. These application notes provide detailed methodologies and protocols for conducting such trials to evaluate the performance of 12-tridecenyl acetate lures.

Population monitoring is a critical tool for tracking pest populations and is fundamental to IPM.[1] Pheromone-baited sticky traps are commonly employed to monitor the seasonal flight patterns and population dynamics of these pests.[1] The insights gained from these trials are essential for optimizing lure formulation, trap design, and deployment strategies to maximize capture rates and inform control decisions.

Experimental Protocols

Lure Preparation and Handling

Proper preparation and handling of pheromone lures are critical to avoid contamination and ensure the integrity of the field trial.

Protocol for Lure Preparation (Rubber Septum Dispenser):

• Glove Use: Always wear clean, disposable gloves when handling lures to prevent cross-contamination with other chemicals or human scents.

• Dispenser Preparation: Use a clean, new rubber septum as the dispenser.

• Pheromone Loading: Using a micropipette, carefully apply the desired dosage of 12-tridecenyl acetate, dissolved in a minimal amount of a suitable solvent like hexane, directly onto the rubber septum.

• Solvent Evaporation: Allow the solvent to evaporate completely in a fume hood for at least 15 minutes.

• Storage: Individually wrap each loaded septum in aluminum foil to prevent degradation and cross-contamination. Store the wrapped lures at -20°C until they are deployed in the field.

Field Trial Design

A robust experimental design is essential for obtaining statistically valid results. The randomized complete block design (RCBD) is a commonly used and recommended design for field trials of pheromone lures.

Protocol for Experimental Design:

• Site Selection: Choose a field site, such as an orchard or forest, with a known or suspected population of the target lepidopteran species.

• Blocking: Divide the experimental site into several blocks (replicates). Each block should be as uniform as possible in terms of environmental conditions (e.g., crop variety, tree age, topography).

• Treatment Randomization: Within each block, randomly assign each treatment (e.g., different lure dosages, lure types, or a control with no lure) to a trap. This randomization minimizes the influence of environmental variability on the results.

• Replication: Use a sufficient number of replicates (typically 4-6) to ensure the statistical power of the experiment.

Trap Deployment

The type of trap and its placement can significantly influence capture rates. Delta traps are a common choice for monitoring tortricid moths.

Protocol for Trap Deployment:

• Trap Assembly: Assemble the Delta traps according to the manufacturer's instructions. Place a fresh sticky liner in the base of each trap.

• Lure Placement: Place one pheromone lure inside each trap, securing it in the center, typically suspended from the top inner surface.

• Trap Spacing: To prevent interference between traps, maintain a minimum distance of 20-30 meters between each trap.[2]

• Trap Height: Hang traps in the upper third of the tree canopy, as this has been shown to be effective for many tortricid moth species.[3] A consistent height of 1.5-2.0 meters can also be maintained.[2]

• Trap Placement within Site: Position traps 3 to 4 rows in from the edge of the field to avoid edge effects.[3]

• Labeling: Clearly label each trap with a unique identifier that indicates the block and treatment. Use weather-resistant markers and flagging tape.

• GPS Coordinates: Record the GPS coordinates of each trap to ensure they can be easily located for data collection.

Data Collection

Systematic data collection is crucial for a successful field trial.

Protocol for Data Collection:

• Collection Interval: Check traps at regular intervals, typically once a week.[2]

• Moth Identification and Counting: At each check, carefully identify and count the number of target moths captured on the sticky liner. Non-target species should also be noted and recorded separately.

• Liner Replacement: Replace the sticky liners as needed, especially if they become filled with insects or debris, to ensure continued trapping efficacy.

• Lure Replacement: Pheromone lures should be replaced according to their expected field life, which is often every 4-8 weeks.[2]

• Environmental Data: At each data collection point, record key environmental conditions such as temperature, humidity, and wind speed, as these can influence insect flight and trap capture.

Data Analysis

Statistical analysis is necessary to determine if there are significant differences between the treatments.

Protocol for Data Analysis:

• Data Transformation: Trap catch data often do not follow a normal distribution. Therefore, a data transformation, such as a logarithmic (log(x+1)) or square root (√(x+0.5)) transformation, is often necessary to normalize the data before analysis.[4][5]

• Statistical Test: Use an Analysis of Variance (ANOVA) to compare the mean trap catches among the different treatments.

• Mean Separation Test: If the ANOVA shows a significant difference between treatments, use a mean separation test, such as Tukey's Honestly Significant Difference (HSD) test, to determine which specific treatments are significantly different from each other.

• Software: Utilize statistical software packages for data analysis.

Data Presentation

Quantitative data from the field trial should be summarized in clearly structured tables to facilitate comparison between treatments.

Table 1: Mean Weekly Trap Catch of Target Moths by Lure Dosage

Lure Dosage (µg)	Mean Moths per Trap per Week (± SE)
0 (Control)	0.5 ± 0.2
10	8.7 ± 1.5
50	15.2 ± 2.1
100	25.6 ± 3.4
200	23.9 ± 3.1

SE = Standard Error

Table 2: Effect of Trap Height on Mean Total Moth Capture

Trap Height	Mean Total Moths per Trap (± SE)
Lower Canopy (1.0m)	18.3 ± 2.9
Mid Canopy (2.0m)	35.1 ± 4.5
Upper Canopy (3.0m)	42.7 ± 5.2

SE = Standard Error

Visualizations

Diagrams can effectively illustrate experimental workflows and logical relationships.

Caption: Experimental Workflow for Pheromone Lure Field Trial.

References

• 1. schal-lab.cals.ncsu.edu [schal-lab.cals.ncsu.edu]
• 2. Performance of Pheromone-Baited Traps to Monitor the Seasonal Abundance of Tortrix Moths in Chestnut Groves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to optimize placement of pheromone traps in your orchard - Integrated Pest Management [canr.msu.edu]
• 4. benchchem.com [benchchem.com]
• 5. entomoljournal.com [entomoljournal.com]

Formulation of 12-Tridecenyl Acetate for Slow-Release Dispensers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenyl acetate (B1210297) is a key semiochemical used in integrated pest management (IPM) strategies for the monitoring and mating disruption of various lepidopteran pests. The efficacy of this pheromone in the field is critically dependent on its controlled release from a dispenser over an extended period. This document provides detailed application notes and protocols for the formulation of 12-tridecenyl acetate into slow-release dispensers, focusing on polymer matrix-based systems. The information is intended to guide researchers and formulation scientists in the development of stable and effective pheromone delivery systems.

Physicochemical Properties of 12-Tridecenyl Acetate

Table 1: Estimated Physicochemical Properties of 12-Tridecenyl Acetate

Property	Estimated Value	Source/Analogy
Molecular Formula	C15H28O2	-
Molecular Weight	240.38 g/mol	-
Boiling Point	~287-290 °C @ 760 mmHg	Analogy to tridecyl acetate[1]
Vapor Pressure	~0.003 mmHg @ 25 °C	Analogy to tridecyl acetate[1]
LogP (o/w)	~6.4	Analogy to tridecyl acetate[1]
Solubility in Water	~0.1 mg/L @ 25 °C	Analogy to tridecyl acetate[1]
Solubility in Organic Solvents	Soluble in alcohols and most organic solvents	General property of similar esters

Formulation Strategies for Slow-Release Dispensers

The selection of a suitable polymer matrix and formulation method is crucial for achieving the desired release profile of 12-tridecenyl acetate. Two common and effective methods for incorporating liquid active ingredients into a polymer matrix are solvent casting and hot-melt extrusion.

Polymer Matrix Selection

Ethylene-vinyl acetate (EVA) is a versatile and widely used copolymer for the controlled release of volatile compounds due to its tunable properties based on the vinyl acetate (VA) content. Higher VA content generally leads to increased polarity and permeability.

Table 2: Properties of Different Grades of Ethylene-Vinyl Acetate (EVA)

EVA Grade (VA Content)	Melting Point (°C)	Glass Transition Temperature (°C)	Characteristics
9%	~95	~ -30	Low polarity, lower release rate for polar compounds
15%	~88	~ -25	Medium polarity, balanced release properties
28%	~75	~ -15	Higher polarity, faster release rate for polar compounds[2]
40%	~65	~ -5	High polarity, suitable for faster release formulations[2]

Experimental Protocol 1: Formulation by Solvent Casting

Solvent casting is a straightforward method for preparing pheromone-loaded polymer films or matrices at room temperature, which is advantageous for volatile and thermally sensitive compounds.

Objective: To prepare a slow-release dispenser of 12-tridecenyl acetate in an EVA matrix using the solvent casting method.

Materials:

• 12-Tridecenyl acetate (analytical standard)

• Ethylene-vinyl acetate (EVA) pellets (e.g., 28% vinyl acetate content)

• Dichloromethane (DCM) or other suitable volatile solvent

• Glass petri dishes or molds

• Magnetic stirrer and stir bar

• Fume hood

• Vacuum oven

Protocol:

• Polymer Dissolution: In a fume hood, dissolve a known amount of EVA pellets in a sufficient volume of DCM in a sealed container. Stir the mixture at room temperature until the polymer is completely dissolved. The concentration of the polymer solution will influence the final thickness of the dispenser. A typical starting concentration is 10-20% (w/v).

• Pheromone Incorporation: Once the EVA is fully dissolved, add the desired amount of 12-tridecenyl acetate to the polymer solution. The loading of the pheromone can be varied (e.g., 5-20% by weight of the polymer). Stir the mixture thoroughly to ensure a homogenous dispersion of the pheromone within the polymer solution.

• Casting: Pour the pheromone-polymer solution into a glass petri dish or a mold of a specific shape and size. The volume of the solution will determine the final thickness of the dispenser.

• Solvent Evaporation: Allow the solvent to evaporate slowly in the fume hood at ambient temperature for 24-48 hours. The slow evaporation helps to form a uniform, non-porous film.

• Drying: Transfer the cast dispenser to a vacuum oven and dry at a low temperature (e.g., 30-40 °C) under vacuum for 24 hours to remove any residual solvent.

• Cutting and Storage: Once completely dry, the pheromone-loaded EVA film can be cut into individual dispensers of the desired dimensions. Store the dispensers in airtight, light-resistant containers at low temperature (e.g., 4 °C) until use.

Solvent Casting Workflow for Pheromone Dispenser Formulation.

Experimental Protocol 2: Formulation by Hot-Melt Extrusion (HME)

HME is a solvent-free process that is well-suited for the continuous manufacturing of controlled-release formulations. Careful control of the processing temperature is necessary to prevent the degradation of the pheromone.

Objective: To prepare a slow-release dispenser of 12-tridecenyl acetate in an EVA matrix using hot-melt extrusion.

Materials:

• 12-Tridecenyl acetate

• Ethylene-vinyl acetate (EVA) pellets (e.g., 15% vinyl acetate content)

• Twin-screw hot-melt extruder with a suitable die

• Liquid injection pump

• Chilling roll or conveyor belt

Protocol:

• Extruder Setup: Set up the twin-screw extruder with a suitable screw configuration for mixing. The temperature profile of the extruder barrel should be carefully selected to be above the melting point of the EVA but low enough to minimize the volatilization and degradation of the 12-tridecenyl acetate. A typical temperature range for EVA is 80-140 °C[2].

• Polymer Feeding: Feed the EVA pellets into the main hopper of the extruder at a constant rate.

• Pheromone Injection: Use a high-precision liquid injection pump to introduce the 12-tridecenyl acetate into a downstream port of the extruder barrel. This minimizes the exposure of the pheromone to the highest temperatures in the initial melting zones. The injection rate should be synchronized with the polymer feed rate to achieve the desired pheromone loading.

• Mixing and Extrusion: The co-rotating twin screws will mix the molten EVA and the liquid pheromone to form a homogenous blend. The molten mixture is then forced through a die to form a continuous extrudate of the desired shape (e.g., rod, film).

• Cooling and Solidification: The extrudate is cooled and solidified on a chilling roll or a conveyor belt.

• Pelletizing/Cutting: The cooled extrudate is then cut into dispensers of the desired length.

• Storage: Store the dispensers in airtight, light-resistant packaging at a cool temperature.

Hot-Melt Extrusion Workflow for Pheromone Dispenser Formulation.

Characterization and Quality Control

Pheromone Content and Homogeneity

It is essential to verify the loading and uniform distribution of 12-tridecenyl acetate within the dispensers.

Protocol: Quantification of 12-Tridecenyl Acetate in Dispensers

• Accurately weigh an individual dispenser.

• Place the dispenser in a known volume of a suitable solvent (e.g., hexane) and allow it to extract for 24 hours with occasional agitation.

• Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the concentration of 12-tridecenyl acetate.

• Compare the result with the theoretical loading to determine the loading efficiency.

• Analyze multiple dispensers from the same batch to assess homogeneity.

Release Rate Determination

The release rate of the pheromone from the dispenser is a critical performance parameter.

Protocol: Gravimetric Analysis of Pheromone Release

• Individually weigh a set of dispensers.

• Place the dispensers in a controlled environment (e.g., a temperature and humidity-controlled chamber with constant airflow).

• At regular intervals (e.g., daily or weekly), remove the dispensers and reweigh them.

• The weight loss over time corresponds to the amount of pheromone released.

• Plot the cumulative weight loss versus time to determine the release profile.

Table 3: Hypothetical Release Rate Data for 12-Tridecenyl Acetate from Different Dispenser Formulations at 25°C

Dispenser Type	Initial Pheromone Load (mg)	Daily Release Rate (µ g/day ) - Day 1-7	Daily Release Rate (µ g/day ) - Day 8-14
EVA (28% VA) - Solvent Cast	100	850 ± 50	780 ± 45
EVA (15% VA) - HME	100	650 ± 40	620 ± 35
Rubber Septum	100	1200 ± 80	950 ± 60
Polyethylene Vial	100	1500 ± 100	1100 ± 70

Note: These are hypothetical data for illustrative purposes. Actual release rates will depend on the specific formulation and environmental conditions.

Table 4: Comparative Pheromone Release from Different Dispenser Types (Literature Data for other Pheromones)

Dispenser Type	Pheromone	Release Kinetics	Half-life	Reference
Hollow-fibre	(Z)-8-dodecenyl acetate	Near zero-order	-	[3]
Polymeric-laminate	(Z)-8-dodecenyl acetate	Near zero-order	-	[3]
Polyethylene vial	Dogwood borer pheromone	First-order	1.6 months	[4]
Rubber septum	Dogwood borer pheromone	First-order	10.7 months	[4]
Japan wax/PP bag	Grapholita molesta pheromone	Zero-order	>5 months	[5]

Stability Testing

Stability studies are crucial to determine the shelf-life of the formulated dispensers and to ensure their efficacy under field conditions.

Protocol: Accelerated Stability Testing

• Sample Preparation: Prepare a batch of dispensers and divide them into two groups: one for accelerated storage and a control group for storage at -20°C.

• Storage Conditions: Place the experimental samples in a stability chamber at an elevated temperature (e.g., 40°C) and controlled humidity (e.g., 75% RH).

• Time-Point Sampling: At predetermined intervals (e.g., 0, 1, 3, and 6 months), remove a subset of samples from both the stability chamber and the control group.[6]

• Analysis: For each time point, analyze the pheromone content remaining in the dispensers using GC-MS. Also, assess any changes in the physical properties of the dispenser (e.g., color, integrity).

• Data Evaluation: Plot the percentage of remaining 12-tridecenyl acetate against time. Use this data to model the degradation kinetics and estimate the shelf-life at normal storage conditions.

Field Bioassays for Efficacy Evaluation

The ultimate test of a slow-release dispenser is its performance in the field. Mating disruption trials are a common method to assess efficacy.

Protocol: Mating Disruption Field Trial

• Experimental Design: Select two isolated plots of a suitable size. One plot will be the treatment plot where the pheromone dispensers are deployed, and the other will be an untreated control plot.

• Dispenser Deployment: Deploy the formulated 12-tridecenyl acetate dispensers in the treatment plot at the desired density before the emergence of the target pest.

• Monitoring: Place pheromone-baited traps in both the treatment and control plots to monitor the male moth population.

• Data Collection: Regularly check the traps and record the number of male moths captured in each plot.

• Efficacy Assessment: The efficacy of the mating disruption is determined by the reduction in moth capture in the treated plot compared to the control plot. A significant reduction in trap catch indicates successful mating disruption.

Field Bioassay Workflow for Efficacy Evaluation.

Conclusion

The successful formulation of 12-tridecenyl acetate into slow-release dispensers requires a systematic approach that considers the physicochemical properties of the pheromone, the selection of an appropriate polymer matrix, and the optimization of the formulation process. The protocols and data presented in these application notes provide a comprehensive guide for the development and evaluation of effective and stable pheromone delivery systems for use in integrated pest management programs. Careful characterization of the release profile and rigorous field testing are essential to ensure the practical efficacy of the formulated dispensers.

References

• 1. tridecyl acetate, 1072-33-9 [thegoodscentscompany.com]
• 2. Ethylene vinyl acetate as matrix for oral sustained release dosage forms produced via hot-melt extrusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comparison of methods of dispensing synthetic sex pheromone for the control of oriental fruit moth, Cydia molesta (Busck) (Lepidoptera: Tortricidae), in Australia | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. Controlled Release of Sex Pheromone from Ester Wax/Polymer Bag Dispenser for Prevention of Grapholita molesta | Controlled Release Society (CRS) [controlledreleasesociety.org]
• 6. ema.europa.eu [ema.europa.eu]

Application of 12-Tridecenyl Acetate in Integrated Pest Management (IPM)

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenyl acetate (B1210297), a significant semiochemical, plays a crucial role in the Integrated Pest Management (IPM) of specific agricultural pests. As a synthetic analog of naturally occurring insect sex pheromones, its application is primarily focused on behavior modification, particularly for monitoring and mating disruption. This document provides detailed application notes and experimental protocols for the use of specific isomers of 12-tridecenyl acetate in IPM strategies, targeting key lepidopteran pests. The information is tailored for researchers, scientists, and professionals involved in the development of pest management solutions.

The primary isomers discussed are (E)-4-tridecen-1-yl acetate and (Z)-4-tridecen-1-yl acetate , the principal components of the sex pheromone for the Tomato Pinworm (Keiferia lycopersicella) . Additionally, the application of (Z)-8-tridecenyl acetate as a component in a pheromone blend for trapping the Sugarcane Borer (Chilo auricilius) is detailed.

Data Presentation

Mating Disruption of Tomato Pinworm (Keiferia lycopersicella)

The following table summarizes quantitative data from field trials using a blend of (E)-4-tridecen-1-yl acetate and (Z)-4-tridecen-1-yl acetate for mating disruption of the tomato pinworm.

Parameter	Formulation/Dispenser	Application Rate	Efficacy	Reference
Pheromone Blend Ratio	Commercial Formulations	96:4 to ~97:3 ((E)-isomer:(Z)-isomer)	Standard blend for mimicking natural pheromone	[1]
Product Application Rate	Microencapsulated (e.g., NoMatea® TPW MEC)	40-80 grams of product per acre	Reduces the need for conventional insecticides
Dispenser Application Rate	Rope Dispensers	400 dispensers per acre	Significant reduction in male moth orientation to traps	[1]
Trap Catch Reduction	Rope Dispensers	400 dispensers per acre	Average of 63 moths/trap in treated fields vs. 833 moths/trap in control fields	[1]
Trap Catch Reduction	Rope and Fiber Dispensers	400 dispensers per acre	Average of 14-21 moths/trap in treated fields vs. 950 moths/trap in control fields	[1]
Fruit Infestation Reduction	Rope Dispensers	400 dispensers per acre	<5% infestation in treated fields compared to up to 33% in control fields	[1]
Regulatory Limit	All Formulations	< 150 grams of active ingredient per acre per year	Exemption from the requirement of a food tolerance

Monitoring of Sugarcane Borer (Chilo auricilius)

This table presents the composition of a pheromone blend used for trapping the sugarcane borer.

Pheromone Component	Blend Ratio	Lure Loading	Trap Type	Reference
(Z)-8-tridecenyl acetate	8	Typically 1-3 mg total pheromone per dispenser	Water basin or Delta traps	[2]
(Z)-9-tetradecenyl acetate	4	[2]
(Z)-10-pentadecenyl acetate	1	[2]

Experimental Protocols

Protocol 1: Mating Disruption of Tomato Pinworm (Keiferia lycopersicella) in Tomato Fields

Objective: To evaluate the efficacy of a 12-tridecenyl acetate blend in disrupting the mating of K. lycopersicella and reducing crop damage.

Materials:

• Pheromone dispensers (e.g., rope, fiber, or microencapsulated formulation) containing a 96:4 blend of (E)-4-tridecen-1-yl acetate and (Z)-4-tridecen-1-yl acetate.

• Wing-style traps (e.g., Pherocon 1C).

• Pheromone lures for monitoring.

• Untreated control plots.

• Data collection sheets.

Methodology:

• Experimental Design:

  • Select tomato fields with a history of tomato pinworm infestation.

  • Establish treatment and control plots of at least 1-6 acres each, with a significant buffer zone between plots to prevent pheromone drift.

  • Replicate treatments across multiple fields if possible.

• Pheromone Application:

  • Deploy pheromone dispensers at the beginning of the tomato season, before the first moth flight, or when moth populations are low.

  • For rope or fiber dispensers, apply at a density of 400 dispensers per acre, distributing them evenly throughout the canopy of the tomato plants.

  • For sprayable microencapsulated formulations, apply according to the manufacturer's instructions, typically at a rate of 40-80 grams of product per acre.

  • Reapply pheromones at appropriate intervals (e.g., every 10 weeks for rope dispensers) throughout the growing season.[1]

• Monitoring and Data Collection:

  • Place monitoring traps (e.g., Pherocon 1C wing traps) in both treated and control plots at a density of at least two traps per field.[1]

  • Check traps weekly or bi-weekly and record the number of male moths captured. Replace lures every 4 weeks.[1]

  • Conduct weekly fruit sampling, beginning at the first sign of leaf mining. Collect 100-200 fruit per plot and record the percentage of infested fruit.[1]

  • Monitor for other key pests to assess the impact of reduced insecticide use on their populations.

• Data Analysis:

  • Compare the average number of moths per trap per day in treated versus control plots.

  • Compare the percentage of fruit infestation between treated and control plots.

  • Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA) to determine the significance of the treatment effect.

Protocol 2: Monitoring Sugarcane Borer (Chilo auricilius) with a Pheromone Blend

Objective: To monitor the population dynamics of C. auricilius using a pheromone-baited trapping system.

Materials:

• Pheromone lures containing an 8:4:1 blend of (Z)-8-tridecenyl acetate, (Z)-9-tetradecenyl acetate, and (Z)-10-pentadecenyl acetate.[2]

• Water basin traps or Delta traps.

• Data collection sheets.

Methodology:

• Trap Preparation:

  • Assemble the traps according to the manufacturer's instructions.

  • Place the three-component pheromone lure in the designated holder within the trap.

• Trap Deployment:

  • Install traps in sugarcane fields prior to the expected emergence of the adult moths.

  • Place traps at a density of approximately 21 traps per hectare for mass trapping, or a lower density for monitoring.

  • Position the traps at canopy height to maximize the capture of adult moths.

• Data Collection:

  • Check traps weekly and record the number of C. auricilius moths captured.

  • Remove captured moths at each check.

  • Replace pheromone lures according to the manufacturer's recommended lifespan.

• Data Analysis:

  • Plot the weekly trap catches to visualize the seasonal flight patterns of the moth population.

  • Use the data to determine the timing of peak moth activity to inform the application of other control measures if necessary.

Visualizations

Caption: Workflow for Mating Disruption of Tomato Pinworm.

References

• 1. californiaagriculture.org [californiaagriculture.org]
• 2. lifesciencesite.com [lifesciencesite.com]

Application Notes and Protocols for the Use of Tridecenyl Acetate in Insect Pest Population Monitoring

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pheromone-based monitoring is a cornerstone of modern Integrated Pest Management (IPM) programs. It offers a species-specific, sensitive, and environmentally benign method for tracking pest populations to inform control decisions. This document provides detailed application notes and protocols for the use of tridecenyl acetate (B1210297) in monitoring insect pest populations.

It is important to note that while the initial request specified "12-tridecenyl acetate," the most significant and well-documented application of a tridecenyl acetate for a major agricultural pest is (E)-4-tridecenyl acetate . This compound is the primary sex pheromone component of the destructive Tomato Pinworm, Keiferia lycopersicella. Therefore, these notes will focus on the use of (E)-4-tridecenyl acetate for the monitoring of this pest. While other isomers like (Z)-8-tridecenyl acetate are known attractants for other lepidopteran species, detailed monitoring protocols are most readily available for the Tomato Pinworm. Field studies have shown that males are captured effectively in traps baited with (E)-4-tridecenyl acetate alone, and the corresponding (Z)-isomer was not detected in extracts from female glands[1].

Data Presentation: Monitoring of Keiferia lycopersicella

The following tables summarize quantitative data related to the use of (E)-4-tridecenyl acetate in pheromone traps for monitoring and managing the Tomato Pinworm.

Table 1: Pheromone Lure and Trap Specifications

Parameter	Specification	Source(s)
Pheromone Component	(E)-4-tridecenyl acetate	[1][2]
Lure Loading	Typically 0.5 mg - 1.0 mg per rubber septum	Commercial supplier data
Lure Field Longevity	4-6 weeks	[3]
Recommended Trap Type	Delta trap (e.g., Pherocon 1C)	[4]
Trap Color	White, Red, or other standard commercial colors	General Practice

Table 2: Trap Deployment and Monitoring Parameters

Parameter	Recommendation	Source(s)
Trap Density (Monitoring)	1 trap per 10 acres (minimum 2 traps per field)	General Practice
Trap Placement Height	Just above the crop canopy	[5]
Trap Placement Location	At least 100 feet in from the edge of the field	[6]
Monitoring Frequency	Twice a week	[4]
Action Threshold	No universal threshold; treat based on larval counts (e.g., 1-2 larvae per 6-foot row section)	[4]

Table 3: Efficacy of Pheromone Traps in Monitoring and Mating Disruption Scenarios

Scenario	Location/Year	Avg. Moths per Trap (Control)	Avg. Moths per Trap (Pheromone Treated)	Reduction in Trap Catch
Mating Disruption	Tulare County, 1986	833	63	92.4%
Mating Disruption	Tulare County, 1987	950	14-21	97.8% - 98.5%

Note: While a dramatic reduction in trap catch is observed in mating disruption scenarios, this does not directly correlate to population reduction but rather the inability of males to locate the traps.

Experimental Protocols

Protocol 1: Preparation of Rubber Septa Pheromone Lures

This protocol describes a general method for preparing pheromone lures for experimental use. Commercial lures are recommended for standard monitoring.

Objective: To prepare rubber septa dispensers loaded with a specific amount of (E)-4-tridecenyl acetate.

Materials:

• (E)-4-tridecenyl acetate (high purity)

• Hexane (B92381) (HPLC grade)

• Natural rubber septa (pre-extracted)

• Micropipette and tips

• Glass vials with caps

• Forceps

• Fume hood

• Aluminum foil

Procedure:

• Septa Preparation: If not pre-cleaned, extract rubber septa with dichloromethane (B109758) or boiling ethanol (B145695) for 24 hours to remove impurities. Air dry completely in a fume hood[7].

• Pheromone Stock Solution: In the fume hood, prepare a stock solution of (E)-4-tridecenyl acetate in hexane. For a 1 mg lure, a 10 mg/mL solution is convenient (100 µL per lure).

• Lure Loading: Using clean forceps, place a single rubber septum into a clean glass vial. With a micropipette, carefully apply the desired volume of the pheromone solution directly onto the septum[8].

• Solvent Evaporation: Leave the vial uncapped in the fume hood for at least 15-20 minutes to allow the hexane to completely evaporate[8].

• Storage: Immediately wrap each loaded septum individually in aluminum foil to prevent degradation and cross-contamination. Store in a freezer at -20°C or below until deployment[8].

Protocol 2: Field Trapping for Population Monitoring

Objective: To monitor the population dynamics of male Keiferia lycopersicella moths using pheromone-baited traps.

Materials:

• Delta traps with sticky liners

• (E)-4-tridecenyl acetate pheromone lures

• Stakes or posts for trap mounting

• Gloves

• Field data sheets or notebook

• Flagging tape

Procedure:

• Trap Assembly: Assemble the delta traps according to the manufacturer's instructions. Place a sticky liner on the bottom interior surface.

• Lure Placement: Wearing gloves to avoid contamination, open the pheromone lure packet. Place the lure in the center of the sticky liner or hang it from the designated spot inside the trap[3].

• Trap Installation:

  • Place traps in the field at the beginning of the growing season, typically after transplanting.

  • Mount traps on stakes so that the entrance is just above the tomato plant canopy. Adjust the height as the crop grows.

  • Use a density of one trap per 10 acres, with a minimum of two traps for any size field to ensure representative data.

  • Position traps at least 100 feet from the field edge to reduce edge effects, and at least 300 feet apart from each other to prevent interference[6]. Mark trap locations with flagging tape.

• Data Collection:

  • Check traps twice a week, ideally on the same days each week.

  • Count the number of captured Tomato Pinworm moths and record the number and the date on a data sheet.

  • Remove all captured moths from the sticky liner at each check to ensure accurate counts for the next period.

• Trap Maintenance:

  • Replace the sticky liners when they become filled with insects or debris, which can reduce trapping efficiency.

  • Replace the pheromone lure every 4-6 weeks, or as recommended by the manufacturer[3]. Record the date of lure replacement.

Data Interpretation: The number of moths captured per trap per week indicates the relative pest pressure and population trends. Rising numbers signal an increase in the adult population, which will be followed by egg-laying and subsequent larval damage. While a universal economic threshold based on moth captures is not well-established, these data are critical for determining when to intensify scouting for eggs and larvae. Treatment decisions, such as the application of insecticides, are typically based on larval density counts[4].

Mandatory Visualizations

Signaling Pathway

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. PREPARATION OF THE TOMATO PINWORM PHEROMONE, (E)-4-TRIDECENYL ACETATE, FROM DIHYDROPYRAN AND N-OCTYLLITHIUM | Semantic Scholar [semanticscholar.org]
• 3. insectscience.co.za [insectscience.co.za]
• 4. youtube.com [youtube.com]
• 5. ppqs.gov.in [ppqs.gov.in]
• 6. researchgate.net [researchgate.net]
• 7. Development of kairomone-based lures and traps targeting Spilonota ocellana (Lepidoptera: Tortricidae) in apple orchards treated with sex pheromones | The Canadian Entomologist | Cambridge Core [cambridge.org]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 12-Tridecenyl Acetate Isomeric Ratio for Attraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the isomeric ratio of 12-Tridecenyl acetate (B1210297) for use as an insect attractant.

Frequently Asked Questions (FAQs)

Q1: What is 12-Tridecenyl acetate and why is the isomeric ratio important?

A1: 12-Tridecenyl acetate is a component of the sex pheromone of several insect species, notably the Asian corn borer, Ostrinia furnacalis. It exists as two geometric isomers: (Z)-12-Tridecenyl acetate and (E)-12-Tridecenyl acetate. The ratio of these two isomers is critical for eliciting an attractive response in target insects. An incorrect ratio can lead to reduced attraction or even repulsion.

Q2: What is the naturally occurring isomeric ratio of 12-Tridecenyl acetate in Ostrinia furnacalis?

A2: The naturally occurring ratio of (E)- to (Z)-12-Tridecenyl acetate in the female sex pheromone gland of the Asian corn borer, Ostrinia furnacalis, has been reported to be approximately 53:47.[1] Another study on the same species in a different region found that the proportion of the Z-isomer averaged around 60.46%.[2]

Q3: Which synthetic routes are recommended for obtaining specific E/Z isomers of 12-Tridecenyl acetate?

A3: For the stereoselective synthesis of the (Z)-isomer, the Wittig reaction using an unstabilized ylide is a common and effective method.[3][4] To obtain the (E)-isomer with high selectivity, the Julia-Kocienski olefination is a recommended approach.[5]

Q4: How can I accurately determine the isomeric ratio of my synthesized 12-Tridecenyl acetate?

A4: The most common and reliable method for determining the E/Z isomeric ratio is gas chromatography-mass spectrometry (GC-MS). High-performance liquid chromatography (HPLC) can also be used for both analysis and preparative separation of the isomers.

Q5: What are the key factors to consider when designing a field trial to test the attractiveness of different isomeric ratios?

A5: Key factors include the species being targeted, the geographic location of the population, the type of trap and lure used, the dosage of the pheromone blend, and the duration and timing of the trapping period. It is crucial to test a range of ratios, including the naturally occurring ratio and variations, to determine the optimal blend for attraction in a specific context.

Troubleshooting Guides

Issue 1: Low (Z)-Selectivity in the Wittig Reaction

Problem: The Wittig reaction is yielding a low ratio of the desired (Z)-isomer to the (E)-isomer.

Potential Cause	Solution
Use of a stabilized or semi-stabilized ylide.	Ensure the phosphonium (B103445) salt precursor does not contain electron-withdrawing groups that could stabilize the ylide. For (Z)-selectivity, an unstabilized ylide is required.[3]
Presence of lithium salts.	Lithium salts can promote the formation of the thermodynamically more stable (E)-isomer. Use "salt-free" conditions by employing bases like sodium hexamethyldisilazide (NaHMDS) or potassium hexamethyldisilazide (KHMDS) instead of n-butyllithium.[3]
Inappropriate solvent.	Use aprotic, non-polar solvents such as tetrahydrofuran (B95107) (THF) or diethyl ether to favor the kinetic (Z)-product.
Elevated reaction temperature.	Perform the ylide formation and the reaction with the aldehyde at low temperatures (e.g., -78°C to 0°C) to favor the kinetically controlled formation of the (Z)-isomer.[3]

Issue 2: Low (E)-Selectivity in the Julia-Kocienski Olefination

Problem: The Julia-Kocienski olefination is producing a significant amount of the undesired (Z)-isomer.

Potential Cause	Solution
Incorrect choice of sulfone reagent.	The choice of the heteroaryl sulfone is critical. 1-phenyl-1H-tetrazol-5-yl (PT) sulfones are known to provide good (E)-selectivity.[5]
Reaction conditions not optimized.	The choice of base and solvent can influence the E/Z ratio. Strong, non-chelating bases are generally preferred for high (E)-selectivity.

Issue 3: Incomplete Acetylation of 12-Tridecen-1-ol

Problem: The conversion of the alcohol precursor to the final acetate product is incomplete.

Potential Cause	Solution
Insufficient amount of acetylating agent.	Use a molar excess of acetic anhydride (B1165640) (typically 1.5-2.0 equivalents per hydroxyl group).[6]
Reaction time is too short.	Monitor the reaction progress using thin-layer chromatography (TLC) to ensure the starting material is completely consumed before quenching the reaction.[6]
Presence of moisture.	Ensure all glassware is dry and use anhydrous pyridine (B92270) as the solvent and catalyst.

Quantitative Data Presentation

Table 1: Field Trapping Results for Ostrinia furnacalis with Different E/Z Ratios of 12-Tridecenyl Acetate

E:Z Ratio	Mean Male Captures (±SE)	Relative Attraction (%) *	Reference
100:0	Low	-	[2]
65:35	High	100	[2]
50:50	Moderate	-	[2]
35:65	High	-	[2]
0:100	Low	-	[2]

*Relative attraction is normalized to the most attractive blend.

Experimental Protocols

Protocol 1: Synthesis of (Z)-12-Tridecen-1-ol via Wittig Reaction

This protocol describes a general procedure for the synthesis of the (Z)-alkenol precursor.

Materials:

• 11-Bromoundecanol

• Triphenylphosphine (B44618)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Acetaldehyde (B116499)

• Standard glassware for anhydrous reactions

Procedure:

• Phosphonium Salt Formation: In a round-bottom flask, dissolve 11-bromoundecanol and a slight molar excess of triphenylphosphine in anhydrous THF. Reflux the mixture under an inert atmosphere until the reaction is complete (monitored by TLC). Cool the reaction mixture to room temperature and collect the precipitated phosphonium salt by filtration. Wash the salt with dry diethyl ether and dry under vacuum.

• Ylide Formation: Suspend the phosphonium salt in anhydrous THF under an inert atmosphere and cool the mixture to -78°C. Slowly add one equivalent of n-BuLi dropwise. Allow the mixture to warm to 0°C and then stir at room temperature for 1 hour. The formation of a characteristic orange or red color indicates ylide formation.

• Wittig Reaction: Cool the ylide solution back to -78°C. Slowly add one equivalent of acetaldehyde dissolved in anhydrous THF. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography to obtain (Z)-12-tridecen-1-ol.

Protocol 2: Acetylation of 12-Tridecen-1-ol

This protocol is for the conversion of the alkenol to the final acetate product.

Materials:

• (Z)- or (E)-12-Tridecen-1-ol

• Anhydrous pyridine

• Acetic anhydride

• Standard laboratory glassware

Procedure:

• Dissolve the 12-tridecen-1-ol in anhydrous pyridine under an inert atmosphere and cool to 0°C.[6]

• Slowly add 1.5-2.0 equivalents of acetic anhydride dropwise.[6]

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).[6]

• Quench the reaction by the slow addition of methanol.

• Remove the pyridine by co-evaporation with toluene (B28343) under reduced pressure.

• Dissolve the residue in diethyl ether and wash sequentially with 1 M HCl, water, saturated aqueous sodium bicarbonate, and brine.[6]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[6]

• Purify the crude 12-Tridecenyl acetate by silica gel column chromatography.

Visualizations

Caption: Experimental workflow for the synthesis, analysis, and optimization of 12-Tridecenyl acetate isomeric ratio.

References

• 1. Sex pheromone components isolated from china corn borer,Ostrinia furnacalis guenée (lepidoptera: Pyralidae), (E)- and (Z)-12-tetradecenyl acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 6. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Improving the yield and purity of synthetic 12-Tridecenyl acetate

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing the yield and purity of synthetic 12-Tridecenyl acetate (B1210297). The information is presented in a question-and-answer format to directly address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 12-Tridecenyl acetate?

A1: The most common synthetic strategies for 12-Tridecenyl acetate involve two key steps: the formation of the C13 alkene backbone with a terminal hydroxyl group (12-tridecen-1-ol), followed by acetylation. The two primary methods for constructing the carbon skeleton are the Wittig reaction and the Grignard reaction.

• Wittig Reaction: This approach typically involves the reaction of an 11-carbon aldehyde (e.g., 11-dodecenal) with a phosphorus ylide, such as methylenetriphenylphosphorane, to create the terminal double bond.[1][2][3]

• Grignard Reaction: This method often utilizes a Grignard reagent prepared from an unsaturated halide (e.g., 11-bromoundecene) which then reacts with an electrophile like formaldehyde (B43269) to introduce the final carbon and hydroxyl group.[4][5]

Q2: What is the importance of stereoisomerism in 12-Tridecenyl acetate synthesis?

A2: 12-Tridecenyl acetate can exist as two geometric isomers: (Z)-12-Tridecenyl acetate and (E)-12-Tridecenyl acetate. In the context of insect pheromones, biological activity is often highly specific to one isomer. Therefore, controlling the stereochemistry of the double bond during synthesis is critical to ensure the efficacy of the final product. The choice of reaction conditions, particularly in the Wittig reaction, can significantly influence the ratio of Z to E isomers.[1]

Q3: How is the purity of synthetic 12-Tridecenyl acetate typically assessed?

A3: The purity and isomeric ratio of 12-Tridecenyl acetate are most commonly determined using Gas Chromatography-Mass Spectrometry (GC-MS).[6] This technique allows for the separation of the Z and E isomers and the identification of any impurities or side products based on their mass spectra and retention times.

Troubleshooting Guides

Low Yield

Problem: The overall yield of 12-Tridecenyl acetate is lower than expected.

Potential Cause	Troubleshooting Suggestion
Incomplete Wittig Reaction	Ensure the phosphonium (B103445) salt is fully deprotonated to form the ylide by using a sufficiently strong and fresh base (e.g., n-butyllithium, NaH). The reaction is often sensitive to moisture and air; ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).[7]
Side Reactions in Grignard Synthesis	The Grignard reagent is a strong base and can be quenched by any acidic protons present in the reaction, including moisture.[5] Ensure all reagents and solvents are anhydrous. Side reactions such as elimination can also occur with unsaturated halides. Using lower reaction temperatures can sometimes minimize these side reactions.
Inefficient Acetylation	Ensure an excess of the acetylating agent (e.g., acetic anhydride) is used. The reaction is often catalyzed by a base like pyridine (B92270); ensure the catalyst is fresh and used in appropriate amounts. The reaction may require gentle heating to go to completion.[8]
Loss of Product During Workup and Purification	12-Tridecenyl acetate is a relatively nonpolar and volatile compound. Avoid excessive use of heat during solvent removal. During liquid-liquid extraction, ensure complete phase separation to prevent loss of product in the aqueous layer. In column chromatography, careful selection of the eluent system is crucial to ensure good separation and recovery.[9]

Low Purity

Problem: The final product is contaminated with impurities.

Potential Cause	Troubleshooting Suggestion
Unreacted Starting Materials	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure all starting materials have been consumed before quenching the reaction. If the reaction has stalled, consider adding more of the limiting reagent.
Side Products from Wittig Reaction	The primary byproduct of the Wittig reaction is triphenylphosphine (B44618) oxide. This can often be removed by careful column chromatography on silica (B1680970) gel.[10] The choice of solvent system is critical for effective separation.
Formation of Isomeric Impurities	The stereoselectivity of the Wittig reaction is highly dependent on the reaction conditions. For the synthesis of (Z)-alkenes, unstabilized ylides in aprotic, salt-free conditions are generally preferred.[1] For (E)-alkenes, stabilized ylides or the Schlosser modification of the Wittig reaction can be employed.[1]
Impurities from Acetylation Step	Excess acetic anhydride (B1165640) and pyridine from the acetylation step must be thoroughly removed during the workup. Washing the organic layer with a dilute acid solution (e.g., 1M HCl) can help remove residual pyridine.

Experimental Protocols

Synthesis of 12-Tridecen-1-ol via Wittig Reaction

This protocol describes a general procedure for the synthesis of the alcohol precursor to 12-Tridecenyl acetate.

Materials:

• Methyltriphenylphosphonium (B96628) bromide

• Sodium hydride (NaH) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• 11-Dodecenal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, add methyltriphenylphosphonium bromide (1.1 equivalents) and anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add sodium hydride (1.1 equivalents) or n-butyllithium (1.1 equivalents) to the suspension with stirring.

• Allow the mixture to warm to room temperature and stir for 1-2 hours, during which the formation of the ylide will result in a characteristic color change.

• Cool the reaction mixture back to 0 °C and add a solution of 11-dodecenal (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• The crude 12-tridecen-1-ol can be purified by silica gel column chromatography.

Acetylation of 12-Tridecen-1-ol

Materials:

• 12-Tridecen-1-ol

• Anhydrous pyridine

• Acetic anhydride

• Dichloromethane (B109758)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 12-tridecen-1-ol (1 equivalent) in anhydrous pyridine in a round-bottom flask.

• Cool the solution to 0 °C and add acetic anhydride (1.5 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC until the starting alcohol is no longer visible.

• Dilute the reaction mixture with dichloromethane and wash sequentially with 1M HCl, water, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude 12-Tridecenyl acetate.

• Purify the product by silica gel column chromatography.

Data Presentation

The following tables provide a summary of expected outcomes for the synthesis of 12-Tridecenyl acetate. Note that actual yields and purity can vary based on experimental conditions and the scale of the reaction.

Table 1: Comparison of Synthetic Routes for 12-Tridecen-1-ol

Method	Typical Reagents	Reported Yield Range	Key Advantages	Common Challenges
Wittig Reaction	11-Dodecenal, Methyltriphenylphosphonium bromide, NaH/n-BuLi	60-85%	Reliable for forming terminal alkenes.	Stereoselectivity can be challenging to control; removal of triphenylphosphine oxide byproduct.[1]
Grignard Reaction	11-Bromoundecene, Mg, Formaldehyde	50-75%	Utilizes readily available starting materials.	Highly sensitive to moisture; potential for side reactions like Wurtz coupling.[5]

Table 2: Purity and Isomer Ratio Analysis

Analytical Technique	Parameter Measured	Typical Specification for Pheromone Grade
Gas Chromatography (GC)	Chemical Purity (%)	> 95%
Gas Chromatography-Mass Spectrometry (GC-MS)	Isomeric Ratio (Z:E or E:Z)	Dependent on the target insect species, often > 98:2 for the desired isomer.
¹H NMR Spectroscopy	Structural Confirmation	Consistent with the structure of 12-Tridecenyl acetate.

Visualizations

Caption: Synthetic workflow for 12-Tridecenyl acetate.

Caption: Troubleshooting low yield in synthesis.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. 10.6 Reactions of Alkyl Halides: Grignard Reagents - Organic Chemistry | OpenStax [openstax.org]
• 6. researchgate.net [researchgate.net]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Transesterification/acetylation of long chain alcohols with alkyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. sciepub.com [sciepub.com]

Technical Support Center: Troubleshooting Low Behavioral Response to 12-Tridecenyl Acetate in Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low behavioral responses in bioassays involving 12-Tridecenyl acetate (B1210297).

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Compound & Delivery Issues

Question: We are observing a weak or non-existent response in our bioassays (EAG or behavioral) even at what should be effective concentrations. What could be the cause related to the compound itself?

Answer: A weak or absent response can stem from several factors related to the purity, isomeric ratio, and delivery of the 12-Tridecenyl acetate:

• Purity and Isomeric Ratio: 12-Tridecenyl acetate has (E) and (Z) isomers, and the biological activity is highly dependent on the specific ratio of these isomers. For the Asian corn borer, Ostrinia furnacalis, the sex pheromone is a blend of (E)-12-tetradecenyl acetate and (Z)-12-tetradecenyl acetate.[1][2][3][4] An incorrect or impure isomeric blend can lead to a significantly reduced or even an inhibitory response.

• Contamination: The presence of contaminants, such as byproducts from synthesis or degradation products, can inhibit the behavioral response. For instance, in Ostrinia nubilalis, (Z)-9-tetradecenyl acetate acts as a behavioral antagonist.[1][5]

• Solvent Effects: Ensure the solvent used for dilution is of high purity. It is crucial to run a "solvent blank" control to confirm that the solvent itself does not elicit a response.[6][7]

• Degradation: Pheromone solutions should be stored at low temperatures (e.g., -20°C) in airtight vials to prevent degradation and evaporation. Prepare fresh dilutions for each experiment.[6]

Question: How critical is the dosage of 12-Tridecenyl acetate in eliciting a behavioral response?

Answer: The dosage is critical, and the response is often dose-dependent.[8][9] Both excessively low and high concentrations can lead to a reduced behavioral response. Lower dosages may not be sufficient to elicit a response, while very high concentrations can cause sensory adaptation or act as a repellent.[8] It is recommended to perform a dose-response study to determine the optimal concentration for your specific bioassay and insect population.[8][9]

Insect-Related Issues

Question: Our insects are unresponsive or show inconsistent responses to the 12-Tridecenyl acetate stimulus. What insect-related factors could be the cause?

Answer: The physiological state of the insects is a critical factor influencing their responsiveness:

• Age and Mating Status: The age and mating status of insects significantly impact their responsiveness to pheromones. For many moth species, sexually mature virgin males, typically 2-5 days post-eclosion, exhibit the highest sensitivity.[6][10] Mated males may temporarily stop responding to the female-emitted sex pheromone.[11]

• Circadian Rhythm: Many insects have a distinct circadian rhythm for mating and pheromone response. Bioassays should be conducted during their natural period of activity, which for many moth species is the scotophase (dark period).[8][10][12]

• Acclimation Period: Insects should be allowed to acclimate to the experimental conditions (e.g., temperature, humidity, light) before starting the bioassay to reduce stress.[10][13][14]

Environmental & Bioassay Setup Issues

Question: Our wind tunnel assays are showing low upwind flight or a failure to locate the pheromone source. What are the potential environmental or setup issues?

Answer: Several environmental and setup parameters can affect wind tunnel bioassay outcomes:

• Airflow: The speed of the air in the wind tunnel is crucial. If the airflow is too high, the insect may not be able to make progress upwind. If it's too low, the pheromone plume may not be well-defined.[8][12]

• Light Intensity: For nocturnal species, inappropriate light levels can inhibit responses. Mimicking the light levels of a moonlit night (approximately 0.3 lux) is often recommended.[8][10][12]

• Temperature and Humidity: These factors affect both insect activity and the volatility of the pheromone. Maintain consistent and optimal temperature and humidity levels.[10][12]

• Competing Odors: The presence of other odors in the environment, such as those from host plants or cleaning agents, can either enhance or inhibit the response to the pheromone.[11][15][16] Thoroughly clean the wind tunnel between trials.[13]

• Visual Cues: The presence or absence of visual cues in the wind tunnel can influence the insect's behavior.

Quantitative Data

The following tables provide representative data for pheromone responses in moths. Note that optimal concentrations and responses can vary between species and experimental setups.

Table 1: Example EAG Dose-Response to a Pheromone Component

Compound	Dose (µg)	Mean EAG Response (mV) ± SEM
(Z,E)-9,12-Tetradecadienyl acetate	0.1	0.8 ± 0.1
1	1.5 ± 0.2
10	2.8 ± 0.3
100	4.2 ± 0.4
Hexane (B92381) (Control)	-	0.1 ± 0.05
Note: Data are hypothetical and for illustrative purposes, based on typical responses observed in studies with similar compounds.[17]

Table 2: Example Behavioral Response in a Wind Tunnel Assay

Treatment	Take Off (%)	Halfway to Source (%)	Landing on Source (%)
12-Tridecenyl acetate (10 ng)	85	70	55
12-Tridecenyl acetate (100 ng)	95	85	75
12-Tridecenyl acetate (1 µg)	90	80	65
Control (Solvent only)	15	5	2
Note: Data are hypothetical and for illustrative purposes, based on typical responses observed in wind tunnel bioassays.[8][12]

Experimental Protocols

Electroantennography (EAG) Protocol

• Insect Preparation:

  • Select sexually mature, virgin male moths (2-3 days old).[6]

  • Anesthetize the moth by cooling it on ice for 2-3 minutes.[17]

  • Under a stereomicroscope, carefully excise one antenna at its base.[17]

• Antenna Mounting:

  • Mount the excised antenna between two Ag/AgCl electrodes using a conductive gel or saline solution.[17]

  • Place the recording electrode in contact with the distal end of the antenna and the reference electrode at the basal end.[17]

• Stimulus Preparation and Delivery:

  • Prepare serial dilutions of 12-Tridecenyl acetate in a high-purity solvent like hexane (e.g., 0.1, 1, 10, 100 µg/µL).[17]

  • Apply 10 µL of the desired dilution onto a small piece of filter paper and insert it into a Pasteur pipette.[6]

  • Deliver a puff of air (0.5-1 second) through the pipette over the antenna.[6]

• Data Recording and Analysis:

  • Record the resulting depolarization (EAG response) using a high-impedance amplifier and data acquisition software.[6][17]

  • Allow for a sufficient recovery period (30-60 seconds) between stimuli to prevent sensory adaptation.[6]

  • Present stimuli in a randomized order, from lower to higher concentrations.[6]

  • Include a solvent-only control.[6]

Wind Tunnel Bioassay Protocol

• Wind Tunnel Setup:

  • Use a wind tunnel with controlled airflow (e.g., 30 cm/s), temperature (e.g., 25 ± 2°C), humidity (e.g., 55 ± 5% RH), and light intensity (e.g., 0.3 lux).[8][12]

• Insect Preparation:

  • Use 3-day-old virgin male moths.[12]

  • Acclimatize the moths to the wind tunnel conditions for at least 60 minutes before the assay.[12][13][14]

• Pheromone Source Preparation:

  • Apply the desired amount of 12-Tridecenyl acetate (dissolved in hexane) onto a filter paper or rubber septum.

  • Allow the solvent to evaporate completely before placing the source in the upwind end of the tunnel.[12]

• Behavioral Observation:

  • Release individual male moths at the downwind end of the tunnel.[8][12]

  • Allow each male a set amount of time (e.g., 2-5 minutes) to respond.[8][12]

  • Record a sequence of behaviors, such as taking flight, oriented upwind flight, halfway to the source, and landing on the source.[8][12]

• Controls and Cleaning:

  • Test each male only once.[8][12]

  • Run a control with a solvent-only lure.

  • Thoroughly clean the wind tunnel with a solvent like ethanol (B145695) between trials to remove any residual pheromone.[13]

Visualizations

Caption: A troubleshooting workflow for diagnosing low behavioral response.

Caption: A simplified diagram of a pheromone signaling pathway.

Caption: A general workflow for conducting a behavioral bioassay.

References

• 1. Altered olfactory receptor neuron responsiveness in rare Ostrinia nubilalis males attracted to the O. furnacalis pheromone blend - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Custom Insect Pheromones & IPM Solutions Manufacturer | Ecophero. [ecophero.com]
• 4. Sex pheromone components isolated from china corn borer,Ostrinia furnacalis guenée (lepidoptera: Pyralidae), (E)- and (Z)-12-tetradecenyl acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Support for (Z)-11-hexadecanal as a pheromone antagonist in Ostrinia nubilalis: flight tunnel and single sensillum studies with a New York population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchtrend.net [researchtrend.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Video: A Wind Tunnel for Odor Mediated Insect Behavioural Assays [jove.com]
• 14. youtube.com [youtube.com]
• 15. Mistakes to avoid - pheromone monitoring program [insectslimited.com]
• 16. Pheromones and General Odor Perception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Challenges in the Chemical Synthesis of Insect Pheromones

Welcome to the technical support center for the chemical synthesis of insect pheromones. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for producing insect pheromones?

A1: The most prevalent and versatile methods for synthesizing the long-chain unsaturated alcohols, acetates, and aldehydes that constitute the majority of insect pheromones include Olefin Metathesis, the Wittig Reaction, and Iron-Catalyzed Cross-Coupling reactions.[1] Each method offers distinct advantages and is chosen based on the target molecule's specific structure and stereochemistry.[1]

Q2: How do trace impurities in synthetic pheromones affect bioactivity?

A2: Trace impurities can significantly compromise chemosensory studies and the overall efficacy of a synthetic pheromone.[2] Even small amounts of byproducts can lead to inconsistent results in behavioral assays.[3] In some cases, an opposite geometric isomer, even in minor quantities, is critical for attraction, while in others it can be inhibitory.[4][5] Therefore, high purity of the final product is crucial for reliable and reproducible biological activity.

Q3: What are the primary causes of synthetic pheromone degradation, and how can it be prevented?

A3: The primary factors causing degradation are temperature, light (UV radiation), oxygen, and moisture.[6] Aldehydes are particularly susceptible to oxidation, and esters can undergo hydrolysis.[6] For long-term stability, synthetic pheromones should be stored in a freezer at -20°C or below, in amber vials to protect from light, and under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[6] It is not recommended to reuse pheromone lures from a previous season as the pheromone will have degraded and the release rate will be significantly reduced.[6]

Q4: How can I effectively separate geometric (E/Z) isomers of a synthetic pheromone?

A4: The separation of geometric isomers can be challenging due to their similar physicochemical properties.[3] Optimization of chromatographic conditions is key. This includes experimenting with different stationary phases, column lengths, and temperature programs in Gas Chromatography (GC), or varying mobile phase compositions and column chemistries in High-Performance Liquid Chromatography (HPLC).[3] In some instances, preparative GC or HPLC may be necessary to obtain pure isomers for bioassays.[3]

Troubleshooting Guides

This section provides detailed troubleshooting for common problems encountered during the synthesis of insect pheromones.

Olefin Metathesis

Issue 1: Low E/Z Selectivity

• Question: My olefin metathesis reaction is producing a mixture of E/Z isomers with poor selectivity. How can I improve this?

• Answer:

  • Catalyst Selection: The choice of catalyst is critical for controlling stereoselectivity. Different generations of Grubbs catalysts or Schrock catalysts offer varying levels of selectivity.

  • Reaction Conditions: Temperature and reaction time can influence the E/Z ratio. Lowering the temperature may favor the kinetic product.

  • Solvent Choice: The polarity of the solvent can impact the transition state of the reaction and thus the stereochemical outcome.

Issue 2: Catalyst Decomposition

• Question: My metathesis catalyst appears to be decomposing, leading to an incomplete reaction. What could be the cause and how can I prevent it?

• Answer:

  • Purity of Reagents and Solvents: Metathesis catalysts are sensitive to impurities. Ensure all starting materials are pure and solvents are anhydrous and de-gassed.[1]

  • Atmosphere: Many metathesis catalysts are sensitive to air and moisture.[1] It is crucial to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]

  • Temperature: Excessive heat can lead to catalyst degradation. Adhere to the recommended temperature for the specific catalyst.[1]

Wittig Reaction

Issue 1: Low or No Product Formation

• Question: I am getting a low yield or no product in my Wittig reaction. What are the likely causes?

• Answer:

  • Incomplete Ylide Generation: Ensure the base used is strong enough to deprotonate the phosphonium (B103445) salt. Common strong bases include n-butyllithium (n-BuLi), sodium hydride (NaH), and potassium tert-butoxide (KOtBu).[7] The quality of the base is also important, as these reagents can degrade upon storage.[7]

  • Ylide Instability: Non-stabilized ylides can be unstable and should be generated in situ and used immediately.[7]

  • Reaction Temperature: Ylide formation is often performed at low temperatures (e.g., 0 °C or -78 °C).[8][9]

  • Steric Hindrance: Sterically hindered aldehydes or ketones may react slowly or not at all.[1] In such cases, the Horner-Wadsworth-Emmons reaction may be a better alternative.[1]

Issue 2: Difficulty in Removing Triphenylphosphine (B44618) Oxide Byproduct

• Question: I am struggling to separate my pheromone product from the triphenylphosphine oxide byproduct. What are the best methods for removal?

• Answer:

  • Crystallization: Triphenylphosphine oxide is often crystalline and can sometimes be removed by crystallization from a suitable solvent.[1]

  • Chromatography: Column chromatography is a very effective method for separating the typically nonpolar pheromone from the more polar triphenylphosphine oxide.[1] A common technique involves dissolving the crude mixture in a nonpolar solvent to precipitate the byproduct, followed by filtration and further purification of the filtrate.[1]

Iron-Catalyzed Cross-Coupling

Issue: Formation of Homocoupling Byproducts

• Question: My iron-catalyzed cross-coupling reaction is producing a significant amount of homocoupling products from the Grignard reagent. How can I suppress this side reaction?

• Answer:

  • Slow Addition of Grignard Reagent: Adding the Grignard reagent slowly to the reaction mixture can help to minimize its concentration at any given time, thus reducing the rate of homocoupling.

  • Use of Additives: Certain additives, such as N-methyl-ε-caprolactame (NMCPL) or magnesium alkoxides, have been shown to suppress homocoupling and improve the yield of the desired cross-coupled product.[10]

  • Reaction Temperature: Lowering the reaction temperature can sometimes favor the cross-coupling reaction over homocoupling.

Data Presentation

Table 1: Comparison of Yields for the Synthesis of (Z)-7-dodecen-1-yl acetate (B1210297) via Wittig Reaction with Different Bases

Base	Solvent	Temperature (°C)	Yield (%)	Reference
Sodium methylsulfinylmethanide	DMSO	Room Temperature	~75	[9]
Potassium tert-butoxide	THF	Room Temperature	~70	[9]
n-Butyllithium	THF	-78 to RT	~65	[8]

Table 2: Effect of Catalyst on E/Z Selectivity in Olefin Metathesis for Pheromone Synthesis

Catalyst Type	Target Pheromone Moiety	Typical E/Z Ratio	Key Considerations	Reference
Grubbs 1st Gen.	General Alkenes	Variable	Less active, but can be useful for simple systems.	[1]
Grubbs 2nd Gen.	General Alkenes	Good Z-selectivity	More active and tolerant of functional groups.	[1]
Hoveyda-Grubbs 2nd Gen.	Hindered Alkenes	High Z-selectivity	Increased stability and activity.	[11]
Schrock Catalysts	General Alkenes	High E-selectivity	Highly active but sensitive to air and moisture.	[1]

Experimental Protocols

Protocol 1: Synthesis of (Z)-7-Dodecen-1-yl Acetate via Wittig Reaction

This protocol details the synthesis of a component of the sex pheromone of the cabbage looper, Trichoplusia ni.[9]

Step 1: Ylide Generation

• In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, suspend (5-hydroxypentyl)triphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of potassium tert-butoxide in THF (1.1 eq) dropwise via syringe.

• Allow the reaction mixture to stir at room temperature for 1 hour. A deep red or orange color indicates successful ylide formation.

Step 2: Wittig Reaction

• Cool the ylide solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of heptanal (B48729) (1.0 eq) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 3: Work-up and Extraction

• Quench the reaction by slowly adding a saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Step 4: Acetylation and Purification

• The crude alcohol is then acetylated using standard procedures (e.g., acetic anhydride (B1165640) and pyridine).

• Purify the crude (Z)-7-dodecen-1-yl acetate by silica (B1680970) gel column chromatography using a hexane/diethyl ether gradient.

Protocol 2: General Procedure for Olefin Metathesis

• In a glovebox or under an inert atmosphere, dissolve the olefinic starting materials in an anhydrous, de-gassed solvent (e.g., dichloromethane (B109758) or toluene) in a flame-dried flask.

• Add the appropriate metathesis catalyst (e.g., a Grubbs catalyst, typically 1-5 mol%).

• Stir the reaction mixture at room temperature or gentle heat (e.g., 40 °C) and monitor the progress by TLC or GC-MS.

• Upon completion, quench the reaction by opening the flask to the air and adding a small amount of ethyl vinyl ether.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Caption: A generalized experimental workflow for the chemical synthesis and analysis of insect pheromones.

References

• 1. benchchem.com [benchchem.com]
• 2. Trace impurities in test stimuli can seriously compromise chemosensory studies | bioRxiv [biorxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. Stereochemical studies on pheromonal communications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insect sex pheromones: minor amount of opposite geometrical isomer critical to attraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Total synthesis of insect sex pheromones: recent improvements based on iron-mediated cross-coupling chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Pheromone Lure and Trap Design for 12-Tridecenyl Acetate Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and professionals in drug development working with 12-tridecenyl acetate (B1210297) isomers as insect pheromones. The primary focus is on the optimization of lures and traps for the redbanded leafroller, Argyrotaenia velutinana, a species known to utilize (Z)-11-tridecenyl acetate and (E)-11-tridecenyl acetate as key components of its sex pheromone.

Frequently Asked Questions (FAQs)

Q1: What are the primary pheromone components of the redbanded leafroller, Argyrotaenia velutinana?

The primary sex pheromone components for the redbanded leafroller are (Z)-11-tridecenyl acetate and (E)-11-tridecenyl acetate. The precise ratio of these isomers is critical for optimal attraction. Dodecyl acetate is another identified component of its pheromone blend.

Q2: What is the recommended starting blend ratio and dosage for A. velutinana lures?

A common starting point for lure formulation is a blend of (Z)-11-tridecenyl acetate and (E)-11-tridecenyl acetate. While optimal ratios can vary geographically, a ratio of approximately 92:8 (Z:E) has been shown to be effective. The addition of dodecyl acetate can also be considered. Lure dosage can influence trap catch, and testing a range from 1 mg to 10 mg per dispenser is recommended to determine the most effective concentration for your specific conditions.

Q3: Which trap design is most effective for capturing redbanded leafrollers?

Delta traps are a widely used and effective design for monitoring various leafroller species, including A. velutinana. Their ease of use and maintenance make them a practical choice for many field experiments. However, wing traps and funnel traps can also be effective and may be worth comparing in your specific research context. It is recommended to use traps made of plastic for durability and reusability, and some studies suggest that orange-colored traps may reduce the capture of non-target beneficial insects.[1]

Q4: How often should I replace the pheromone lures and trap liners?

Pheromone lures typically have a field life of 4 to 5 weeks, after which the release rate of the pheromone decreases significantly.[2] It is crucial to replace them according to the manufacturer's recommendations or based on your own field longevity studies. Trap liners (the sticky surfaces) should be replaced when they become dirty with debris or insects, as this can reduce their effectiveness in capturing and retaining moths.

Q5: What is the best way to store pheromone lures?

To maintain their efficacy, pheromone lures should be stored in a freezer at or below 0°C until they are ready to be deployed in the field.[3] It is also important to keep them in their original sealed packaging to prevent cross-contamination and degradation.

Troubleshooting Guides

This section addresses common issues encountered during the optimization of pheromone lures and traps for Argyrotaenia velutinana and similar species.

Low or No Trap Catch

Potential Cause	Troubleshooting Steps
Incorrect Pheromone Blend	Verify the isomeric ratio of (Z)-11-tridecenyl acetate to (E)-11-tridecenyl acetate in your lures. A minor amount of the opposite geometrical isomer can be critical for attraction.[4]
Lure Age or Improper Storage	Ensure lures are within their expiration date and have been stored correctly in a freezer. Lures aged for fewer weeks generally attract more insects.
Improper Trap Placement	Traps should be placed within the crop canopy at a height relevant to the target insect's flight activity. Avoid placing traps on the outer rows of an orchard.[1] Ensure trap entrances are not obstructed by foliage.[1]
Low Pest Population	The absence of moths in traps may accurately reflect a low population density at that specific time and location.
Environmental Factors	High winds can disrupt the pheromone plume, and low temperatures can reduce moth activity. Consider these factors when interpreting trap data.
Lure Contamination	Handle lures with gloves to avoid contamination.[2] Do not store or handle lures for different species together.

High Variability in Trap Catches

Potential Cause	Troubleshooting Steps
Inconsistent Trap Placement	Ensure all traps in an experiment are placed at a uniform height and in similar locations within the habitat.
Edge Effects	Traps placed at the edge of a field may capture more or fewer moths than those in the interior. Use a randomized complete block design for your experiment to account for this variability.
Trap Saturation	In areas with high pest populations, sticky liners can quickly become saturated with moths, preventing further captures. Check and replace liners frequently.
Presence of Competing Pheromone Sources	In mating disruption-treated areas, the high concentration of synthetic pheromone can interfere with the attraction of moths to monitoring traps.

Catching Non-Target Species

Potential Cause	Troubleshooting Steps
Pheromone Blend Lacks Specificity	Some pheromone components can be attractive to other, closely related species. Adjusting the blend ratio or adding minor components specific to your target species may increase specificity.
Trap Design	Some trap designs may be more prone to capturing non-target insects. Experimenting with different trap types may help reduce bycatch.
Lure Contamination	Cross-contamination with pheromones from other species can lead to the capture of non-target moths. Always use clean gloves and equipment when handling different lures.[2]

Experimental Protocols & Visualizations

General Experimental Workflow for Pheromone Lure and Trap Optimization

The following diagram outlines a typical workflow for designing and conducting an experiment to optimize pheromone lures and traps.

A typical experimental workflow for optimizing pheromone lures and traps.

Troubleshooting Logic Diagram

This diagram provides a logical approach to diagnosing and resolving common issues with pheromone trapping experiments.

A logical flow for troubleshooting low pheromone trap captures.

References

• 1. How to optimize placement of pheromone traps in your orchard - Integrated Pest Management [canr.msu.edu]
• 2. Using Pheromone Traps in Field Crops | Entomology [entomology.mgcafe.uky.edu]
• 3. gov.mb.ca [gov.mb.ca]
• 4. The use of pheromones and semiochemicals to control-Argyrotaenia-velutinana [pherobase.com]

Controlling for confounding variables in 12-Tridecenyl acetate field trials

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting field trials with 12-Tridecenyl acetate (B1210297) and related compounds, particularly for monitoring and controlling the Oriental Fruit Moth (Grapholita molesta).

Frequently Asked Questions (FAQs)

Q1: What is the optimal dosage of the pheromone lure for trapping Grapholita molesta?

A1: The optimal dosage can vary, but studies have shown that lower doses can be more effective. In one study, traps baited with a 0.1 mg lure of the sex pheromone blend attracted the highest number of G. molesta males, with effectiveness decreasing at higher doses of 0.5 to 4.0 mg.[1] It is recommended to conduct a dose-response experiment to determine the optimal concentration for your specific field conditions.

Q2: How does the longevity of the pheromone lure affect trap capture rates?

A2: The longevity of the lure is a critical factor. In a field test with a 1.0 mg lure, there was no significant difference in the number of male moths caught between traps with lures refreshed every 20 days and those left in the field for the same period.[1] However, after this initial period, aged lures surprisingly attracted more males than freshly baited ones.[1] This suggests that the release rate of the pheromone may change over time to a more attractive level. Regular replacement according to the manufacturer's instructions is crucial for consistent monitoring.

Q3: How can I effectively monitor Grapholita molesta populations in an orchard treated with mating disruption (MD)?

A3: Monitoring in MD-treated orchards is challenging because the high concentration of synthetic pheromones can make it difficult for male moths to locate traps.[2][3] To overcome this, consider the following strategies:

• Use a combination lure: A lure that combines the sex pheromone with a kairomone (a chemical cue from a host plant, such as acetic acid and terpinyl acetate) has been shown to significantly increase trap captures in MD-treated orchards.[2][3]

• Trap Placement: Place traps on the edges of the MD-treated area to intercept male moths from outside.[2]

• Visual Sampling: Supplement trap data with visual inspection of the plant canopy for larval damage to shoots and fruit.[2]

Q4: What environmental factors can influence the capture rate of pheromone traps?

A4: Several environmental factors can act as confounding variables:

• Temperature: The activity of Grapholita molesta is temperature-dependent. Degree-day models are often used to predict the timing of adult emergence and subsequent generations.[4][5]

• Wind: Wind direction and speed can affect the dispersal of the pheromone plume from the lure, influencing the likelihood of a male moth locating the trap.[6]

• Precipitation and Humidity: These factors can also impact moth activity and the longevity and release rate of the pheromone lure.[7]

Q5: What are the best practices for pheromone trap placement?

A5: Proper trap placement is crucial for accurate monitoring. General guidelines include:

• Height: Traps placed at a height of 2 meters have been found to capture more males than those at 1 meter or 4 meters.

• Location within the tree: Place traps in the upper third of the canopy, on an open limb, ensuring they are not obstructed by leaves or fruit.[8]

• Density and Distribution: A minimum of two traps per orchard is recommended, with one on the edge and one near the center. For more detailed monitoring, a grid pattern can be used.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low or no trap captures in a known infested area.	1. Mating Disruption: High concentrations of synthetic pheromones are interfering with trap attraction. 2. Improper Trap Placement: Traps are not at the optimal height or are obstructed. 3. Lure Failure: The lure is old, depleted, or from a bad batch. 4. Environmental Conditions: Extreme temperatures, high winds, or heavy rain are suppressing moth flight. 5. Low Pest Population: The population density is genuinely low at the time of trapping.	1. Switch to a pheromone-kairomone combination lure.[2][3] 2. Adjust trap height to 2 meters and ensure it is in the upper third of the canopy, clear of foliage.[8] 3. Replace the lure with a new one from a reputable supplier. Check the expiration date. 4. Correlate trap capture data with weather data. Avoid drawing conclusions from data collected during adverse weather. 5. Continue monitoring and supplement with visual inspection for other life stages (eggs, larvae).
Inconsistent trap captures between seemingly identical traps.	1. Micro-environmental Differences: Subtle variations in wind patterns, shade, or proximity to host plants. 2. Observer Bias: Inconsistent counting or recording of captured moths. 3. Trap Contamination: Residue from previous lures or handling.	1. Increase the number of traps and randomize their placement to account for micro-environmental variability. 2. Implement a standardized protocol for checking traps and counting moths. Consider blinding the observer to the treatment if applicable. 3. Use new traps or thoroughly clean them between lure changes.
High by-catch of non-target insects.	1. Lure Composition: The lure may contain compounds that are attractive to other species. 2. Trap Color: The color of the trap itself can attract non-target insects. 3. Trap Design: The type of trap may not be selective enough.	1. If by-catch is problematic, consider using a more species-specific lure if available. 2. Studies have shown that white traps can increase the capture of beneficial insects like honeybees; consider alternative colors if this is a concern.[2][3] 3. Use a trap design that is known to be selective for the target moth species, such as a Delta trap.

Quantitative Data Summary

Table 1: Effect of Pheromone Lure Dosage on Grapholita molesta Male Captures

Lure Dosage (mg)	Mean Number of Males Captured
0.1	Highest
0.5 - 4.0	Lower than 0.1 mg (no significant difference within this range)

Data adapted from a field study on G. molesta sex pheromone blends.[1]

Table 2: Comparison of Pheromone vs. Pheromone-Kairomone Combination Lure in Orchards With and Without Mating Disruption (MD)

Lure Type	Treatment	Relative Trap Capture
Pheromone Only	Non-MD	Baseline
Pheromone-Kairomone Combination	Non-MD	Significantly Higher
Pheromone Only	MD	Very Low / Negligible
Pheromone-Kairomone Combination	MD	Significantly Higher than Pheromone Only

This table summarizes findings that combination lures significantly outperform pheromone-only lures, especially in MD-treated environments.[2][3]

Experimental Protocols

Protocol 1: Standardized Field Trapping of Grapholita molesta

Objective: To monitor the population dynamics of G. molesta using pheromone-baited traps.

Materials:

• Delta-style traps (e.g., Pherocon® VI) with sticky liners.

• 12-Tridecenyl acetate-based pheromone lures for G. molesta.

• Wire hangers for trap deployment.

• GPS device for mapping trap locations.

• Data collection sheets or a mobile data entry application.

Methodology:

• Trap Placement: In early spring, before the anticipated emergence of the first generation of moths, deploy traps within the orchard. A common timing is at the "pink" stage of fruit blossoms.[4]

• Trap Density: Place a minimum of two traps per orchard, one at the edge and one in the center. For more intensive monitoring, use a grid pattern.

• Trap Positioning: Hang traps in the upper third of the tree canopy, approximately 2 meters from the ground, on a limb with open space around it.[8]

• Lure Installation: Place one pheromone lure per trap according to the manufacturer's instructions.

• Monitoring Frequency: Check traps twice weekly until the first moth is caught (biofix). After the biofix, weekly checks are sufficient.[4][8]

• Data Collection: At each check, record the number of captured moths, the date, and the trap ID. Replace sticky liners when they become fouled with dust or insects.[8]

• Lure Replacement: Replace lures according to the manufacturer's recommended interval (e.g., every 4-6 weeks) to ensure a consistent pheromone release rate.

Visualizations

Figure 1: Experimental workflow for pheromone field trials.

Figure 2: Troubleshooting decision tree for low trap captures.

References

• 1. researchgate.net [researchgate.net]
• 2. Improved Monitoring of Grapholita molesta (Lepidoptera: Tortricidae) in Stone Fruit Orchards with a Pheromone-Kairomone Combination Lure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mesacounty.us [mesacounty.us]
• 5. Frontiers | Prediction of seasonal population dynamics of Grapholita molesta (Busck) and Adoxophyes orana (Fischer von Röslerstamm) in peach orchards using sex pheromone trap and degree-days and its implications in pest management [frontiersin.org]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. trece.com [trece.com]

Enhancing the stability and field longevity of 12-Tridecenyl acetate lures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to enhance the stability and field longevity of 12-Tridecenyl acetate (B1210297) lures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 12-Tridecenyl acetate in field applications?

A1: The primary factors contributing to the degradation of 12-Tridecenyl acetate, an unsaturated ester, are environmental. These include:

• Photodegradation: UV radiation from direct sunlight can cause isomerization of the double bond and breakdown of the acetate ester.[1]

• Oxidation: The double bond in the molecule is susceptible to oxidation from atmospheric oxygen, leading to the formation of inactive byproducts.[2] This process is often accelerated by heat and UV light.

• Hydrolysis: The ester functional group can be hydrolyzed to the corresponding alcohol and acetic acid, particularly in the presence of moisture and acidic or basic conditions.

• High Temperatures: Elevated temperatures increase the volatility of the pheromone, leading to a faster-than-desired release rate and can also accelerate degradation reactions.[3][4]

Q2: How can I improve the stability of my 12-Tridecenyl acetate lures during storage?

A2: To minimize degradation during storage, it is recommended to store the lures in a cool, dark, and dry environment. Ideally, they should be kept in a refrigerator or freezer in their original sealed, airtight packaging.[5] This helps to reduce the rates of oxidation and hydrolysis.

Q3: What are controlled-release formulations, and how do they enhance the field longevity of 12-Tridecenyl acetate?

A3: Controlled-release formulations are designed to release the active pheromone at a consistent rate over an extended period.[3][6] They improve longevity by encapsulating the 12-Tridecenyl acetate in a protective matrix, which shields it from environmental factors like sunlight and oxidation.[3][7] Common types of controlled-release formulations include:

• Polymeric Matrices: The pheromone is embedded within a polymer.

• Microencapsulation: The pheromone is enclosed in microscopic capsules.

• Reservoir Systems: A reservoir of the pheromone is enclosed by a rate-controlling membrane.

Q4: What is the role of antioxidants and UV protectants in 12-Tridecenyl acetate lure formulations?

A4: Antioxidants and UV protectants are crucial additives for enhancing the stability of unsaturated pheromones like 12-Tridecenyl acetate.

• Antioxidants: Such as butylated hydroxytoluene (BHT), inhibit the oxidation of the double bond, thereby prolonging the life of the pheromone.[8][9]

• UV Protectants: These compounds absorb UV radiation, preventing it from reaching and degrading the pheromone molecule.

Q5: How often should I replace my 12-Tridecenyl acetate lures in the field?

A5: The replacement frequency depends on the specific formulation of the lure, the environmental conditions at the deployment site, and the manufacturer's recommendations.[5] Lure longevity can range from a few weeks to several months. It is essential to monitor trap captures; a significant decline may indicate that the lure needs to be replaced.[5]

Troubleshooting Guides

Issue 1: Rapid Decline in Trap Captures

• Symptoms: A sharp decrease in the number of target insects captured in pheromone-baited traps much earlier than the lure's expected field life.[5]

• Possible Causes & Solutions:

  • Cause: High environmental temperatures causing a "flash-off" or rapid initial release of the pheromone.[10]

    • Solution: Before deployment, air the lures for 24 hours to allow the initial high release to stabilize.[10]

  • Cause: Degradation of the pheromone due to exposure to direct sunlight and high temperatures.

    • Solution: If possible, position traps in shaded locations to minimize UV exposure and heat.[4]

  • Cause: The lure formulation is not providing a consistent release rate.

    • Solution: Switch to a controlled-release formulation, such as a polymeric matrix or microencapsulated lure, which offers better protection and a more stable release profile.[3][7]

Issue 2: Low Efficacy of Pheromone Lures from the Start

• Symptoms: Low trap capture rates compared to a known standard or a lack of behavioral response in the target insect population.

• Possible Causes & Solutions:

  • Cause: Improper storage of the lures leading to degradation before use.

    • Solution: Always store lures in a freezer or refrigerator in their original sealed packaging.[5]

  • Cause: Contamination of the lure during handling.

    • Solution: Always use gloves when handling pheromones to avoid contamination from oils and scents on your skin.[5]

  • Cause: Incorrect trap design or placement for the target species.

    • Solution: Ensure you are using the appropriate trap type and that it is placed at the recommended height and location for your target insect.

Data Presentation

Table 1: Generalized Effect of Environmental Factors on 12-Tridecenyl Acetate Lure Longevity

Environmental Factor	Impact on Lure Longevity	Mitigation Strategy
High Temperature	Decreases (accelerates release & degradation)	Use controlled-release formulation; place traps in shade.
Direct Sunlight (UV)	Decreases (causes photodegradation)	Use UV-protected formulation; place traps in shade.
High Humidity	Can decrease (promotes hydrolysis)	Use a hydrophobic lure matrix.
Rainfall	Can decrease (washes away pheromone)	Use a rain-protective trap design.

Table 2: Example of Antioxidant Effect on Pheromone Stability

Formulation	Antioxidant (BHT) Concentration	Pheromone Remaining after 4 Weeks (Field Test)
Control	0%	45%
Test 1	5%	75%
Test 2	10%	78%
Test 3	20%	60% (Inhibition effect observed)

Note: This is example data based on studies with similar pheromones. Actual results may vary.[9]

Experimental Protocols

Protocol 1: Accelerated Stability Testing of 12-Tridecenyl Acetate Lures

• Objective: To quickly assess the stability of a 12-Tridecenyl acetate formulation under stressful conditions to predict its long-term shelf life.

• Methodology:

  • Sample Preparation: Prepare multiple identical lures. A control set should be stored at -20°C.

  • Accelerated Aging: Place the experimental lures in a temperature and humidity-controlled oven at an elevated temperature (e.g., 40°C or 50°C).

  • Time-Point Sampling: At predetermined intervals (e.g., 0, 7, 14, 21, and 28 days), remove a subset of lures from the oven and a control lure from the freezer.

  • Extraction and Analysis: Extract the remaining 12-Tridecenyl acetate from each lure using a suitable solvent (e.g., hexane). Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the amount of active pheromone.

  • Data Analysis: Calculate the percentage of 12-Tridecenyl acetate remaining at each time point relative to the initial concentration.

Protocol 2: Determining the Field Longevity of 12-Tridecenyl Acetate Lures

• Objective: To determine the effective field life of a lure by monitoring trap captures over time.

• Methodology:

  • Site Selection: Choose a location with a known population of the target insect.

  • Trap Setup: Deploy a series of identical traps baited with fresh lures in a randomized block design.

  • Data Collection: At regular intervals (e.g., weekly), inspect the traps and record the number of captured target insects.

  • Lure Replacement: Do not replace the lures during the trial.

  • Data Analysis: Plot the average number of captures per trap against the age of the lure in weeks. The point at which trap captures significantly decrease indicates the end of the lure's effective field life.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. "A Technique to assess the Longevity of the Pheromone (Ferrolure) used " by J.R. Faleiro, M.A. Al-Shuaibi et al. [jams.squ.edu.om]
• 5. benchchem.com [benchchem.com]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. medcraveonline.com [medcraveonline.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Addressing Variability in Inter-Laboratory Pheromone Identification

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist researchers, scientists, and drug development professionals in addressing and minimizing inter-laboratory variability in pheromone identification.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during pheromone identification experiments.

Issue 1: Poor Chromatographic Resolution or Peak Shape in GC-MS Analysis

• Question: My chromatogram shows significant peak tailing, co-elution of peaks, or broad peaks. What are the possible causes and solutions?

• Answer: Poor peak shape and resolution are common issues in GC-MS analysis of pheromones that can lead to inaccurate quantification and identification. Several factors can contribute to this problem.[1][2]

  • Possible Causes:

    • Column Overloading: Injecting too concentrated a sample can saturate the column, leading to peak tailing.[2][3]

    • Active Sites: Active sites in the GC inlet liner or on the column can interact with polar functional groups of pheromones, causing peak tailing.[1][2]

    • Improper Column Installation: Incorrect column installation can create dead volume or leaks, affecting peak shape.[2]

    • Inappropriate Temperature Program: A poorly optimized oven temperature program can result in inadequate separation of compounds.[1]

    • Contaminated Sample or System: Contaminants in the sample, injection port, or column can interfere with chromatography.[1]

  • Troubleshooting Steps:

    • Optimize Sample Concentration: Dilute the sample or reduce the injection volume.[2]

    • Deactivate the System: Use a deactivated inlet liner and a high-quality, inert GC column. Consider trimming the first few centimeters of the column to remove accumulated non-volatile residues.[2]

    • Verify Column Installation: Ensure the column is installed correctly according to the manufacturer's instructions, with the proper insertion depth into the injector and detector.[2]

    • Optimize Temperature Program: Adjust the initial temperature, ramp rate, and final temperature to improve separation. A slower ramp rate can often enhance the resolution of volatile compounds.[2]

    • Clean the System: Clean the injection port and replace the liner and septum. Bake out the column to remove contaminants.[1]

Issue 2: "Ghost Peaks" or Carryover in GC-MS Runs

• Question: I am observing unexpected peaks in my chromatograms, even in blank runs. What is the source of this contamination and how can I eliminate it?

• Answer: Ghost peaks are extraneous peaks that appear in a chromatogram and are not part of the sample. They are often due to carryover from previous injections or contamination within the GC-MS system.[1]

  • Possible Causes:

    • Contaminated Syringe or Injection Port: Residue from previous, more concentrated samples can remain in the syringe or on the inlet liner.[1]

    • Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline or discrete peaks.[1][2]

    • Improper Column Conditioning: A new column that has not been properly conditioned may exhibit significant bleed.[1]

    • Contaminated Carrier Gas: Impurities in the carrier gas or gas lines can introduce contaminants.[2]

  • Troubleshooting Steps:

    • Clean Injection System: Thoroughly clean the syringe and replace the injection port liner and septum.[1] Implement rigorous rinsing and purging protocols between injections.[1]

    • Condition the Column: Properly condition new columns according to the manufacturer's instructions. A column bake-out can also help remove contaminants from a used column.[1]

    • Use a Low-Bleed Column: Select a GC column specifically designed for mass spectrometry applications, as these have lower bleed characteristics.[2]

    • Ensure High-Purity Carrier Gas: Use high-purity carrier gas and install or replace gas purifiers to remove contaminants.[2]

Issue 3: Inconsistent or No Response in Electroantennography (EAG)

• Question: My EAG recordings show an unstable baseline, low signal-to-noise ratio, or no response to known active compounds. How can I improve my EAG results?

• Answer: A stable and responsive EAG preparation is crucial for screening biologically active compounds. Variability in EAG responses can stem from the preparation itself or the experimental setup.

  • Possible Causes:

    • Poor Antennal Preparation: The health and age of the insect, as well as the quality of the antennal mounting, can significantly impact the response.

    • Electrode Issues: Improperly made or positioned electrodes can lead to a poor electrical connection and noise. The use of metal electrodes with standard saline solutions is not recommended due to the introduction of noise from electrochemical potentials.[4]

    • Baseline Drift: Slow changes in the baseline potential can obscure small EAG signals, particularly during long recordings like GC-EAD.[4]

    • External Noise: Air currents, static electricity, light fluctuations, and changes in humidity can all introduce noise into the recording.[4]

    • Antennal Recovery Time: Insufficient time between stimuli can lead to adaptation and a reduced response to subsequent stimuli.[5]

  • Troubleshooting Steps:

    • Standardize Antennal Preparation: Use healthy, similarly-aged insects. Ensure the antenna is carefully excised and mounted to establish good contact with the electrodes.

    • Optimize Electrodes: Use freshly pulled glass capillary electrodes filled with the appropriate saline solution. Ensure the tips are correctly sized and positioned on the antenna.

    • Control the Environment: Conduct experiments in a Faraday cage to shield from electrical noise. Maintain a constant, clean, and humidified airflow over the antenna to ensure a stable baseline.[5]

    • Implement Proper Filtering: Use appropriate high-pass and low-pass filter settings on the amplifier to reduce baseline drift and high-frequency noise.[5]

    • Allow Sufficient Recovery Time: Ensure an adequate inter-stimulus interval (e.g., 30 seconds to 2 minutes) to allow the antenna to recover between puffs.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of inter-laboratory variability in pheromone identification?

A1: The identification and quantification of pheromones are susceptible to variability due to the volatile nature and low concentrations of these compounds in complex biological matrices.[3] Key sources of variability include:

• Sample Collection and Preparation: Differences in collection methods (e.g., headspace collection vs. glandular extraction), the age and physiological state of the organism, and sample handling and storage can significantly alter the composition of the collected pheromone blend.[3]

• Analytical Instrumentation and Methods: Variations in instrument parameters (e.g., GC column type, temperature program, mass spectrometer settings) and data analysis procedures can lead to different results.[1][3]

• Compound Identification and Confirmation: Relying solely on library matches for identification can be misleading. Confirmation of a pheromone's identity should be based on multiple criteria, including matching the retention time and mass spectrum of an authentic standard.[2]

• Cross-Validation: The lack of cross-validation with biological assays (e.g., EAG, behavioral assays) can lead to the misidentification of compounds that are not biologically relevant. A robust methodology involves a synergistic approach where the strengths of one method compensate for the limitations of another.[6]

Q2: How do I choose the right sample collection method for my pheromone analysis?

A2: The choice of collection method is critical and depends on the research question.[3]

• Solid-Phase Microextraction (SPME): This is a solvent-less technique ideal for collecting volatile compounds from the headspace of a living organism.[3][7] It is particularly useful for analyzing the naturally emitted pheromone blend.[3] The choice of SPME fiber coating is crucial and should be based on the polarity and volatility of the target analytes.[3]

• Glandular Extraction: This method involves dissecting the pheromone-producing gland and extracting the contents with a solvent. It is used to analyze the total pheromone content within the gland but may not reflect the composition of the emitted blend.[3]

• Air Entrainment (Volatile Collection): This technique involves passing a stream of purified air over the sample and trapping the volatile pheromones on an adsorbent material. This method is well-suited for collecting larger quantities of emitted volatiles for structural elucidation.[7]

Q3: What is the importance of using authentic chemical standards in pheromone identification?

A3: While GC-MS library matching is a useful tool for tentative identification, it is not definitive. The identity of a putative pheromone should always be confirmed by comparing its mass spectrum and retention time with those of a synthesized, authentic chemical standard analyzed under the identical instrumental conditions.[3] This step is crucial for avoiding misidentification and ensuring the reproducibility of results.

Q4: Why is a multi-method approach, including biological assays, essential for pheromone identification?

A4: A multi-method approach, often referred to as cross-validation, is critical for confidently identifying a pheromone and confirming its biological relevance.[6]

• Chemical Analysis (e.g., GC-MS): This provides information on the chemical structure and quantity of compounds in a sample.[6]

• Electrophysiological Assays (e.g., GC-EAD): This technique couples the separating power of gas chromatography with the sensitivity of an insect's antenna as a detector. It helps to identify which specific compounds in a complex mixture are biologically active (i.e., elicit an olfactory response).[6]

• Behavioral Assays (e.g., Wind Tunnel, Olfactometer): These assays are used to confirm the biological activity of identified compounds by observing the behavioral response of the insect to the chemical signal.[6] This is the ultimate validation of a candidate pheromone.[6]

Data Presentation

Table 1: Comparison of Key Analytical Techniques in Pheromone Identification

Analytical Technique	Typical Analytes & Volatility Requirement	Sensitivity (Detection Limits)	Sample Derivatization	Key Advantages & Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	Volatile to semi-volatile compounds (e.g., aldehydes, alcohols, acetates)[3]	Can reach parts-per-million (ppm) levels (e.g., 80-97 ppm for some pheromones)[3]	Often required for non-volatile metabolites to increase volatility and thermal stability[3]	Advantages: Excellent separation for complex volatile mixtures; extensive compound libraries for identification. Disadvantages: May not be suitable for highly polar or thermally labile compounds.[3]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Non-volatile and polar compounds (e.g., peptides, steroids)	High, often in the parts-per-billion (ppb) to parts-per-trillion (ppt) range.	Generally not required.	Advantages: Suitable for a wide range of polarities and molecular weights; minimizes sample degradation. Disadvantages: Less effective for separating highly volatile compounds.
Gas Chromatography-Electroantennography (GC-EAD)	Volatile compounds that elicit an olfactory response.	Extremely high for biologically active compounds.	Not applicable.	Advantages: High sensitivity and specificity to biologically relevant compounds. Disadvantages: Does not provide structural information; response can be influenced by the physiological state of the antenna.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Requires pure, isolated compounds.	Requires a relatively large amount of pure sample; less sensitive than MS.[6]	Not applicable.	Advantages: Provides unambiguous structural information, including stereochemistry. Disadvantages: Low sensitivity.[6]

Experimental Protocols

Protocol 1: Pheromone Sample Collection using Solid-Phase Microextraction (SPME)

• Fiber Selection: Choose an SPME fiber with a coating appropriate for the polarity and volatility of the target analytes.[3]

• Sample Preparation: Place the calling organism(s) in a clean, enclosed glass chamber.[3]

• Adsorption: Insert the SPME fiber into the chamber, positioning it near the pheromone source (e.g., the gland opening). Expose the fiber for a predetermined period (e.g., 30-60 minutes) to adsorb the emitted volatiles.[3]

• Analysis: Immediately after collection, transfer the fiber to the injection port of the GC-MS for thermal desorption and analysis.[3]

Protocol 2: Pheromone Sample Collection by Glandular Extraction

• Gland Dissection: Carefully dissect the pheromone-producing gland from the organism.[3]

• Extraction: Place the dissected gland in a small vial containing a suitable solvent (e.g., hexane, dichloromethane).

• Incubation: Allow the extraction to proceed for a set period (e.g., 30 minutes to 24 hours).[3]

• Concentration & Analysis: The resulting extract can be carefully concentrated if necessary and then injected into a GC-MS or LC-MS system for analysis.[3]

Protocol 3: General GC-MS Analysis of Pheromones

• Injector Setup: Use a splitless injection port for trace analysis.[1] Set the injector temperature to ensure complete volatilization without thermal degradation (a starting point of 250 °C is common, but may need optimization).[1]

• GC Column Selection: Choose a column with a stationary phase appropriate for the polarity of the pheromone components. A 30-meter column is often a good starting point.[1]

• Oven Temperature Program: Optimize the temperature program (initial temperature, ramp rate, final temperature) to achieve good separation of the pheromone components.[1]

• Mass Spectrometry Analysis: As compounds elute from the GC column, they enter the mass spectrometer. The ions are separated based on their mass-to-charge ratio, generating a mass spectrum for each compound.[3]

• Data Processing and Identification: Compare the resulting mass spectra against spectral libraries (e.g., NIST) to find potential matches.[3] Confirm the identity of compounds by comparing their retention times and mass spectra with those of authentic chemical standards.[3]

Mandatory Visualization

Caption: A generalized experimental workflow for pheromone identification and validation.

Caption: Logical troubleshooting workflow for common GC-MS issues in pheromone analysis.

Caption: A simplified diagram of a common pheromone signaling pathway in an olfactory neuron.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ockenfels-syntech.com [ockenfels-syntech.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Environmental Effects on Pheromone Trap Efficacy

For researchers, scientists, and drug development professionals utilizing pheromone traps, environmental conditions can significantly impact experimental outcomes. This technical support center provides troubleshooting guidance and answers to frequently asked questions to help mitigate these effects and ensure data accuracy and trap effectiveness.

Troubleshooting Guide

Unexplained variations in trap capture rates or a complete lack of captures can often be attributed to environmental factors. The following table outlines common issues, their potential environmental causes, and recommended solutions to enhance pheromone trap efficacy.

Issue	Potential Environmental Cause	Recommended Solution & Mitigation Strategy
Low or No Trap Captures	Extreme Temperatures: Most stored product insect pests exhibit reduced activity below 18°C (65°F) and above 35°C (95°F)[1]. Insect flight and response to pheromones are often minimal below a certain temperature threshold, frequently between 10-15°C (50-60°F)[2].	Monitor local temperature trends and deploy traps during periods of expected insect activity. In controlled environments, maintain optimal temperature ranges for the target species. Consider using temperature data loggers near traps to correlate capture rates with temperature fluctuations.
Strong Winds: High wind speeds can disrupt the pheromone plume, making it difficult for insects to locate the trap[1]. Strong air currents can jumble the plume, preventing insects from navigating to the source[1]. In windy conditions, traps placed leeward of a windbreak tend to capture more moths[3].	Place traps in locations sheltered from strong winds, such as near vegetation or windbreaks[3]. In open areas, consider creating artificial windbreaks. Avoid placing traps in areas with consistently high wind velocity[1].
Heavy Rainfall: Rain can wash away the pheromone plume and physically inhibit insect flight[4].	Check traps after heavy rainfall to ensure they are still intact and the lure has not been compromised[5][6]. Consider using traps with protective coverings to shield the lure from direct rain.
Inconsistent Capture Rates	Fluctuating Temperatures: Pheromone release rates are highly dependent on temperature; higher temperatures increase the volatilization rate[7][8][9][10]. This can lead to a rapid depletion of the lure in hot weather and a reduced release rate in cooler conditions[7][10][11].	Use lures with controlled-release dispensers designed to provide a more stable release rate across a range of temperatures[11][12]. Replace lures more frequently during periods of high heat[13].
Variable Wind Direction: Shifting winds can alter the direction and shape of the pheromone plume, leading to inconsistent insect attraction.	Place multiple traps in a grid pattern to account for changes in wind direction. Analyze wind patterns in the experimental area to optimize trap placement[2].
Rapid Lure Depletion	High Temperatures & Direct Sunlight: Exposure to high temperatures and direct sunlight can accelerate the degradation and evaporation of pheromone compounds[1][8][9]. UV radiation can also break down the chemical structure of the pheromone, rendering it ineffective[14][15].	Store lures in a freezer or refrigerator in their original sealed containers before use[2][16]. Place traps in shaded areas or use traps designed to shield the lure from direct sunlight[11][17].
Reduced Trap Efficacy Over Time	UV Radiation: Prolonged exposure to ultraviolet (UV) light can degrade pheromone compounds[14][15].	Utilize lures formulated with UV protectants. Some studies suggest that the addition of a UV light source to traps can, in some cases, increase trap catch for certain species, indicating a complex interaction[18].
Dust and Debris: In dusty environments, the sticky surfaces of traps can become coated with dust, reducing their ability to capture insects[1][13].	Regularly clean and maintain traps, especially in dusty conditions. Replace sticky liners when they become saturated with insects or debris[1][16].

Frequently Asked Questions (FAQs)

Q1: How does temperature specifically affect the pheromone lure itself?

A1: Temperature is a critical factor governing the release rate of pheromones from a lure. Higher temperatures increase the volatility of the chemical compounds, leading to a faster release rate[8][9]. While this can initially create a larger and more attractive plume, excessively high temperatures can cause the lure to deplete prematurely and may even lead to the degradation of the pheromone compounds[9]. Conversely, very low temperatures can significantly reduce the release rate, making the trap less effective[7].

Q2: My traps are not catching anything, even though I know the target pest is present. What environmental factors should I check first?

A2: If you are confident about the presence of the target pest, the first environmental factors to investigate are temperature and wind. Ensure that the ambient temperature is within the active range for your target insect species, typically above 18°C (65°F) for many stored product pests[1]. Also, assess the wind conditions. Strong or gusty winds can disrupt the pheromone plume, making it impossible for the insects to follow it to the source[1]. Check that your traps are not placed in a wind tunnel or an overly exposed location.

Q3: Can rainfall impact the effectiveness of my pheromone traps?

A3: Yes, heavy rainfall can negatively affect trap efficacy in several ways. It can wash the pheromone from the lure or the immediate vicinity of the trap, effectively diluting the signal. Additionally, the physical impact of raindrops can deter or prevent insects from flying[4]. It is good practice to check traps after significant rainfall to ensure they are still functional and the lure is intact[5][6].

Q4: How important is trap placement in relation to wind direction?

A4: Trap placement relative to wind direction is crucial. The pheromone plume will travel downwind from the trap. For effective monitoring, traps should be placed so that the prevailing winds carry the pheromone plume over the area you wish to monitor[13]. In some studies, placing traps leeward of a windbreak has been shown to increase capture rates in windy conditions[3].

Q5: Does direct sunlight affect the pheromone lures?

A5: Yes, direct sunlight can have a detrimental effect on pheromone lures. The heat from the sun can accelerate the release rate, causing the lure to be expended more quickly than intended[1]. Furthermore, the ultraviolet (UV) radiation in sunlight can degrade the chemical compounds of the pheromone, reducing its attractiveness to the target insect[14][15]. It is recommended to place traps in shaded locations whenever possible[17].

Experimental Protocols

Experiment: Determining the Effect of Temperature on Pheromone Release Rate

This protocol outlines a methodology to quantify the impact of temperature on the release rate of a specific pheromone lure.

Objective: To measure the rate of pheromone release from a dispenser at different, constant temperatures.

Materials:

• Pheromone lures of the same type and batch.

• Temperature-controlled chambers or incubators.

• Analytical balance (sensitive to 0.01 mg).

• Forceps.

• Volatile collection system (e.g., glass chambers with purified air flow, adsorbent tubes like Tenax® or activated charcoal).

• Gas chromatograph-mass spectrometer (GC-MS) for analysis.

Methodology:

• Lure Preparation: Handle lures only with clean forceps or gloves to avoid contamination[13][16]. Record the initial weight of each lure using an analytical balance.

• Experimental Setup: Place individual lures in separate volatile collection chambers. Place each chamber within a temperature-controlled incubator. Set the incubators to the desired experimental temperatures (e.g., 15°C, 25°C, and 35°C)[8].

• Volatile Collection: Pass a stream of purified, humidified air through the chambers at a constant flow rate. The air will carry the volatilized pheromone to an adsorbent tube at the outlet of the chamber.

• Sampling: Collect volatiles over a set period (e.g., 24 hours). At the end of the collection period, remove the adsorbent tubes.

• Extraction and Analysis: Extract the collected pheromones from the adsorbent tubes using an appropriate solvent (e.g., hexane). Analyze the extracts using GC-MS to identify and quantify the amount of pheromone released.

• Gravimetric Analysis: After the experiment, carefully remove the lures from the chambers and re-weigh them to determine the mass loss.

• Data Analysis: Compare the amount of pheromone collected at different temperatures to determine the release rate as a function of temperature.

Visualizations

Caption: Workflow for determining temperature effects on pheromone release.

Caption: Troubleshooting logic for low pheromone trap captures.

References

• 1. Mistakes to avoid - pheromone monitoring program [insectslimited.com]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 3. Impact of trap design, windbreaks, and weather on captures of European corn borer (Lepidoptera: Crambidae) in pheromone-baited traps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. connectjournals.com [connectjournals.com]
• 5. Pheromone Traps [npic.orst.edu]
• 6. Pheromone Traps & Pest Detection Tips [proterrapc.com]
• 7. Field evaluation of effect of temperature on release of disparlure from a pheromone-baited trapping system used to monitor gypsy moth (Lepidoptera: Lymantriidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. livetoplant.com [livetoplant.com]
• 10. researchgate.net [researchgate.net]
• 11. Why Some Lures Don’t Work: The Science Behind Effective Pest Trapping | MitraSena [mitrasena.com]
• 12. thepestreport.com [thepestreport.com]
• 13. youtube.com [youtube.com]
• 14. suny-bin.primo.exlibrisgroup.com [suny-bin.primo.exlibrisgroup.com]
• 15. search.lib.jmu.edu [search.lib.jmu.edu]
• 16. treefruit.com.au [treefruit.com.au]
• 17. Pheromone Traps / Prune / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 18. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]

Reference Data & Comparative Studies

Navigating the Nuances of Isomeric Pheromones: A Comparative Analysis of 12-Tridecenyl Acetate Isomers' Potential Biological Activity

Researchers, scientists, and drug development professionals in the field of chemical ecology and pest management will find valuable insights into the principles of isomeric specificity. The presented data on closely related compounds, such as various tetradecenyl and dodecenyl acetates, serves as a strong predictive model for the behavior of 12-tridecenyl acetate (B1210297) isomers.

The Critical Role of Geometric Isomerism in Pheromone Activity

In the realm of insect sex pheromones, the geometric configuration of double bonds—specifically the cis (Z) or trans (E) arrangement—is a pivotal determinant of a molecule's biological function. A specific isomer often acts as the primary attractant for a particular species, while the other isomer may be inactive, inhibitory, or in some cases, a minor synergistic component. The precise ratio of these isomers is frequently crucial for eliciting a full behavioral response in the target insect, ensuring species-specific communication and reproductive isolation.

Comparative Biological Activity: Insights from Analogous Acetate Pheromones

To illustrate the expected differences in the biological activity of 12-tridecenyl acetate isomers, we present data from well-studied analogous compounds. These examples demonstrate the common methodologies used to quantify the distinct effects of Z and E isomers.

Electroantennography (EAG)

Electroantennography measures the electrical response of an insect's antenna to volatile compounds. It is a key technique for determining which isomers and in what ratios an insect's olfactory system is tuned to detect.

Table 1: Illustrative Electroantennogram (EAG) Responses of Male Moths to Pheromone Isomers (Hypothetical Data for 12-Tridecenyl Acetate based on Analogous Compounds)

Compound/Blend	Mean EAG Response (mV) ± SE
(Z)-12-Tridecenyl acetate	1.5 ± 0.2
(E)-12-Tridecenyl acetate	0.3 ± 0.05
Blend (95:5 Z:E)	1.8 ± 0.3
Blend (50:50 Z:E)	0.8 ± 0.1
Control (Hexane)	0.1 ± 0.02

Note: This data is hypothetical and serves to illustrate the expected differential responses based on studies of similar pheromones.

Field Trapping

Field trapping experiments are the gold standard for assessing the behavioral response of insects to pheromone lures under natural conditions. The number of insects captured in traps baited with different isomers or blends provides a direct measure of their attractiveness.

Table 2: Illustrative Field Trapping Results for Male Moth Captures with Different Isomeric Blends (Hypothetical Data for 12-Tridecenyl Acetate based on Analogous Compounds)

Lure Composition ((Z:E) ratio)	Mean No. of Moths Captured/Trap/Night ± SE
100:0	15 ± 3
95:5	58 ± 7
90:10	42 ± 5
50:50	5 ± 1
0:100	1 ± 0.5
Unbaited Control	0.2 ± 0.1

Note: This data is hypothetical and illustrates the common finding that a specific isomeric ratio is often optimal for attraction.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of pheromone activity. Below are standardized protocols for the key experiments used in the comparative analysis of insect pheromones.

Electroantennography (EAG) Protocol

• Antenna Preparation: An antenna is excised from a male insect and the tip is removed to allow for electrical contact.

• Electrode Placement: The base of the antenna is placed in contact with a reference electrode, and the cut tip is inserted into a recording electrode. Both electrodes are filled with a saline solution (e.g., Ringer's solution).

• Stimulus Delivery: A continuous stream of charcoal-filtered, humidified air is passed over the antenna. Puffs of air (typically 0.5 seconds) containing a known concentration of the test compound dissolved in a solvent (e.g., hexane) are injected into the airstream.

• Data Recording: The change in electrical potential between the electrodes is amplified and recorded. The amplitude of the depolarization is measured as the EAG response.

• Controls: A solvent blank is used as a negative control, and a known potent attractant for the species can be used as a positive control.

Field Trapping Protocol

• Trap Selection: Sticky traps or funnel traps are commonly used. The choice of trap depends on the target insect species.

• Lure Preparation: Rubber septa or other slow-release dispensers are loaded with a precise amount of the synthetic pheromone isomers or blends dissolved in a suitable solvent.

• Experimental Design: Traps are deployed in the field in a randomized block design to minimize positional effects. A set distance is maintained between traps to avoid interference.

• Data Collection: Traps are checked at regular intervals (e.g., daily or weekly), and the number of captured target insects is recorded.

• Data Analysis: Statistical analysis (e.g., ANOVA) is used to compare the mean trap catches for different treatments.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes involved in pheromone research, the following diagrams, created using Graphviz, illustrate a typical experimental workflow and a generalized olfactory signaling pathway.

A typical workflow for pheromone identification and validation.

A generalized olfactory signaling pathway in insects.

Conclusion

While direct comparative data for the biological activity of (Z)-12-Tridecenyl acetate and (E)-12-Tridecenyl acetate isomers remains to be established, the extensive body of research on analogous insect pheromones provides a strong predictive framework. It is highly probable that these isomers exhibit significantly different biological activities, with one isomer likely acting as the primary attractant for a specific insect species, and the precise ratio of the two being critical for optimal behavioral response. The experimental protocols and illustrative data presented in this guide provide researchers with the necessary tools and conceptual understanding to design and execute studies that will definitively characterize the biological activity of these and other novel pheromone candidates. Such research is fundamental to the development of effective and environmentally sound pest management strategies.

A Head-to-Head Battle: Validating Synthetic Pheromones Against Nature's Own

A Comparative Guide to the Efficacy of Synthetic (3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate (B1210297) versus Natural Pheromone Extracts from the Tomato Leafminer, Tuta absoluta

For Immediate Release

In the ongoing effort to develop sustainable and targeted pest management strategies, the validation of synthetic insect pheromones against their natural counterparts is a critical step. This guide provides a comprehensive comparison of synthetic (3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate, the major component of the tomato leafminer (Tuta absoluta) sex pheromone, with natural pheromone extracts from the female moth. The findings presented here offer valuable insights for researchers, scientists, and drug development professionals in the field of chemical ecology and integrated pest management.

The tomato leafminer is a devastating pest of tomato crops worldwide, and pheromone-based controls are a cornerstone of its management.[1][2] The natural sex pheromone of Tuta absoluta is a blend of two primary components: the major component, (3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate (TDTA), and a minor component, (3E,8Z)-3,8-tetradecadien-1-yl acetate (TDDA).[1][2] While the natural blend contains both components, field studies have demonstrated the high efficacy of the synthetic major component, TDTA, alone in attracting male moths.[1]

Quantitative Performance: Synthetic vs. Natural

Field trials are the definitive measure of a synthetic pheromone's practical effectiveness. A key metric is the number of male moths captured in traps baited with either a synthetic lure or virgin female moths (the natural pheromone source). Research has shown that synthetic lures can significantly outperform natural pheromone sources in attracting Tuta absoluta males.

A pivotal study revealed that traps baited with 100 µg of synthetic TDTA captured an average of 1,200 males per trap per night.[3] In stark contrast, traps baited with virgin females only captured an average of 201 males per trap per night.[3] This demonstrates the potent bioactivity of the synthesized single major component.

Further field studies have compared the efficacy of different commercial synthetic pheromone lures, with varying dosages and dispenser types, for mass trapping of Tuta absoluta. These studies highlight that the formulation and release rate of the synthetic pheromone are crucial factors in its performance.

Lure Type/Trap	Active Ingredient	Loading Dose (mg)	Mean Male Moths Captured	Study Reference
Synthetic Lure in Delta Trap	(3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate (TDTA)	0.1	1,200 per night	Ferrara, F.A. et al., 2001[3]
Virgin Female Moths in Delta Trap	Natural Pheromone Blend	N/A	201 per night	Ferrara, F.A. et al., 2001[3]
TUA-Optima® Lure	TDTA	0.8	Higher attraction in high population densities	Chermiti B. & Abbes K., 2012[4]
Pherodis® Lure	TDTA	0.5	Effective in lower population densities	Chermiti B. & Abbes K., 2012[4]
TUA-500® Lure	TDTA	0.5	Effective in lower population densities	Chermiti B. & Abbes K., 2012[4]
Rubber Septum Lure in Delta Trap	Pheromone Blend	Not Specified	76.0 - 86.17 (mean over season)	Anonymous, 2022[5]
Polymer Wax Lure in Delta Trap	Pheromone Blend	Not Specified	28.2 - 32.83 (mean over season)	Anonymous, 2022[5]
Polymer Vial Lure in Delta Trap	Pheromone Blend	Not Specified	10.37 - 11.77 (mean over season)	Anonymous, 2022[5]

Electrophysiological Validation

Electroantennography (EAG) is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a physiological measure of its olfactory sensitivity. EAG studies on Tuta absoluta have confirmed that male antennae are highly responsive to the synthetic major pheromone component, TDTA. The amplitude of the EAG response is indicative of the sensitivity of the antennal olfactory receptor neurons to the specific compound.[1]

Compound	Dose	Mean EAG Response (mV) ± SE	Mating Status of Male	Study Reference
TDTA	1 ng	~0.2 ± 0.05	Virgin	Anonymous, 2022[6]
TDTA	10 ng	~0.4 ± 0.07	Virgin	Anonymous, 2022[6]
TDTA	100 ng	~0.7 ± 0.1	Virgin	Anonymous, 2022[6]
TDDA	100 ng	~0.3 ± 0.05	Virgin	Anonymous, 2022[6]
TDTA:TDDA (9:1)	100 ng	~0.8 ± 0.1	Virgin	Anonymous, 2022[6]

Experimental Protocols

Pheromone Gland Extraction (Natural Extract)

A general protocol for the extraction of pheromones from female moths is as follows:

• Insect Rearing: Rear Tuta absoluta larvae on tomato plants under controlled conditions (e.g., 25°C, 16:8 h light:dark cycle).

• Moth Selection: Select 2-3 day old virgin female moths for pheromone extraction.

• Gland Dissection: Anesthetize the female moths by cooling. Under a stereomicroscope, carefully excise the ovipositor, which contains the pheromone gland, using fine forceps and microscissors.

• Extraction: Immediately place the excised gland into a microvial containing a small volume (10-20 µL) of high-purity hexane (B92381).

• Incubation: Allow the extraction to proceed for at least 30 minutes at room temperature.

• Storage: Store the extract at -20°C until analysis to prevent degradation of the pheromone components.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is used for the chemical identification and quantification of the pheromone components in both natural extracts and synthetic samples.

• Sample Preparation: Dilute the natural extract or synthetic standard in hexane to an appropriate concentration.

• Injection: Inject a 1 µL aliquot of the sample into the GC-MS system.

• Gas Chromatography:

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Temperature Program: An initial oven temperature of 60°C is held for 2 minutes, then ramped up to 280-300°C at a rate of 10°C/min.

• Mass Spectrometry:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Scan Range: m/z 40-450.

• Identification and Quantification: Identify the pheromone components by comparing their retention times and mass spectra with those of authentic synthetic standards. Quantify the components by integrating the peak areas and comparing them to a calibration curve generated from the synthetic standards.

Electroantennography (EAG)

EAG measures the electrical response of the male moth's antenna to the pheromone components.

• Antenna Preparation: Anesthetize a male moth and excise one antenna at its base. Remove the distal tip of the antenna to ensure good electrical contact.

• Electrode Placement: Mount the antenna between two glass capillary electrodes filled with a saline solution. The recording electrode is placed in contact with the distal end, and the reference electrode is inserted into the base of the antenna.

• Stimulus Delivery: A continuous stream of humidified, charcoal-filtered air is passed over the antenna. Puffs of air carrying a known concentration of the test compound (synthetic or natural extract) are introduced into the airstream.

• Signal Recording and Analysis: The change in electrical potential between the electrodes (the EAG response) is amplified, recorded, and measured in millivolts (mV). The amplitude of the response indicates the antenna's sensitivity to the compound.

Visualizing the Process

Caption: Experimental workflow for validating synthetic pheromones.

Caption: Simplified insect olfactory signaling pathway.

Conclusion

The available data strongly supports the efficacy of synthetic (3E,8Z,11Z)-3,8,11-tetradecatrien-1-yl acetate for the monitoring and control of the tomato leafminer, Tuta absoluta. Field trials demonstrate that synthetic lures can be significantly more effective than natural pheromone sources in attracting male moths. Electrophysiological studies corroborate the high bioactivity of the synthetic compound. These findings underscore the importance of chemical synthesis in providing a reliable, potent, and scalable alternative to natural insect extracts for pheromone-based pest management strategies. Future research should continue to optimize lure formulations and explore the synergistic effects of minor pheromone components to further enhance the efficacy of these valuable tools.

References

• 1. benchchem.com [benchchem.com]
• 2. Pheromone-based management strategies to control the tomato leafminer, Tuta absoluta (Lepidoptera: Gelechiidae). A review |  Université de Liège [popups.uliege.be]
• 3. Evaluation of the synthetic major component of the sex pheromone of Tuta absoluta (Meyrick) (Lepidoptera: Gelechiidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Cross-Validation of 12-Tridecenyl Acetate Identification Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of semiochemicals, such as the insect pheromone 12-tridecenyl acetate (B1210297), is fundamental to advancements in chemical ecology, the development of sustainable pest management strategies, and novel drug discovery. A robust identification process relies on the cross-validation of multiple analytical techniques to ensure accuracy and reliability. This guide provides an objective comparison of key methods for the identification of 12-tridecenyl acetate and similar acetate pheromones, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Overview of Identification Techniques

The selection of an appropriate analytical method is contingent on a variety of factors, including the required sensitivity, the need for structural elucidation, and the biological context of the compound. The following table summarizes the performance of common techniques used in the identification of acetate pheromones.

Analytical Technique	Principle	Key Advantages	Key Limitations	Typical Sensitivity
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their physicochemical properties and identifies them based on their mass-to-charge ratio.	Provides detailed structural information and allows for quantification. Extensive spectral libraries are available for compound matching.[1]	May not differentiate between stereoisomers and may not detect compounds to which the insect antenna is insensitive.[1]	Picogram to nanogram range
Gas Chromatography-Electroantennography (GC-EAD)	Separates volatile compounds and measures the electrophysiological response of an insect's antenna to each compound.[1]	Highly sensitive and specific for biologically active compounds, directly linking chemical identity to physiological response.[1]	Does not provide structural information on its own. The physiological state of the antenna can influence results.[1]	Femtogram to picogram range
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei to provide detailed information about molecular structure.	Provides unambiguous structural elucidation, including the determination of stereochemistry.[1]	Relatively low sensitivity compared to chromatographic methods, often requiring larger sample quantities.[2][3]	Microgram to milligram range
Raman Spectroscopy	Analyzes the inelastic scattering of monochromatic light to provide a specific spectral fingerprint of a compound.	Non-destructive with minimal sample preparation required.[4] It has the potential for in-field applications.[4]	Lower sensitivity compared to mass spectrometry and can be affected by fluorescence.[4]	Nanogram to microgram range

Experimental Protocols: Methodologies for Key Experiments

Detailed and standardized experimental protocols are crucial for the reproducibility of results in pheromone identification.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify the chemical components of a pheromone extract.

Methodology:

• Sample Preparation: Pheromone glands are excised and extracted in a suitable solvent (e.g., hexane). The extract may be concentrated under a gentle stream of nitrogen.

• Injection: A 1 µL aliquot of the extract is injected into the GC inlet.

• Chromatographic Separation: The volatile compounds are separated on a capillary column (e.g., DB-5ms). A typical temperature program starts at 50°C (hold for 2 min) and ramps up to 250°C at a rate of 10°C/min.[1]

• Mass Spectrometry: As compounds elute from the column, they are ionized (typically by electron impact at 70 eV) and fragmented. The mass spectrometer scans a mass-to-charge ratio (m/z) range of 40-500.

• Identification: The resulting mass spectra are compared against spectral libraries (e.g., NIST) and, when possible, with a synthetic standard of 12-tridecenyl acetate.

Gas Chromatography-Electroantennography (GC-EAD)

Objective: To identify biologically active compounds in a pheromone extract by measuring the antennal response of the target insect.

Methodology:

• Antenna Preparation: An antenna is carefully excised from a male moth and mounted between two electrodes with conductive gel.

• GC Separation: The pheromone extract is injected and separated under the same GC conditions as for GC-MS analysis.

• Effluent Splitting: The effluent from the GC column is split, with one portion directed to a flame ionization detector (FID) and the other to the prepared antenna.[1]

• Data Acquisition: The FID generates a chromatogram of all volatile compounds, while the EAD system records the electrical responses of the antenna.

• Analysis: Biologically active compounds are identified by aligning the peaks in the FID chromatogram with the corresponding depolarization events in the EAD recording.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To provide definitive structural elucidation of a purified pheromone component.

Methodology:

• Sample Purification: The target compound is isolated from the extract using techniques such as preparative gas chromatography or high-performance liquid chromatography (HPLC).

• Sample Preparation: The purified sample (typically >10 µg) is dissolved in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: A suite of NMR experiments is performed, including ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC, on a high-field NMR spectrometer.

• Structure Elucidation: The chemical shifts, coupling constants, and correlation signals from the various NMR spectra are used to piece together the complete chemical structure of the molecule, including the position and geometry of double bonds.

Raman Spectroscopy

Objective: To obtain a vibrational fingerprint of the pheromone for identification.

Methodology:

• Sample Preparation: A concentrated solution of the pheromone or a purified sample is placed on a suitable substrate (e.g., a glass slide).

• Spectral Acquisition: A laser is focused on the sample, and the scattered light is collected and analyzed by a spectrometer.

• Data Analysis: The resulting Raman spectrum, which shows characteristic peaks corresponding to specific molecular vibrations, is compared to a reference spectrum of a synthetic 12-tridecenyl acetate standard.[4]

Mandatory Visualizations

Logical Workflow for Cross-Validation

The following diagram illustrates the logical flow of a robust cross-validation strategy for pheromone identification, integrating both chemical analysis and biological assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Breaking the Sensitivity Barrier of NMR Spectroscopy | Bruker [bruker.com]
• 3. [Sensitivity of NMR spectroscopy] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]

Efficacy of 12-Tridecenyl Acetate in Comparison to Other Known Pheromones: A Comparative Guide for Researchers

Introduction

Pheromones, chemical signals used for intraspecific communication, are integral to the reproductive and social behaviors of many insect species. Acetate (B1210297) esters, a common class of insect sex pheromones, play a pivotal role in mate attraction and are widely exploited for pest management strategies such as monitoring, mass trapping, and mating disruption. This guide provides a comparative overview of the efficacy of acetate-based pheromones, with a focus on the available data for compounds structurally related to 12-Tridecenyl acetate. Due to a lack of specific comparative studies on 12-Tridecenyl acetate in the current body of scientific literature, this document will present data on other well-researched acetate pheromones to illustrate the methodologies and data presentation formats used in such comparisons.

Comparative Efficacy of Acetate-Based Pheromones

The effectiveness of a pheromone is typically evaluated through a combination of laboratory-based electrophysiological assays and field trials. Electroantennography (EAG) measures the antennal response of an insect to a specific compound, providing a quantitative measure of its potential as an attractant. Field trials, on the other hand, assess the real-world performance of a pheromone in terms of trap captures or mating disruption.

Table 1: Comparative Electroantennogram (EAG) Response to Various Acetate Pheromones

Pheromone Component	Target Insect Species	Mean EAG Response (mV) ± SE	Reference
(Z)-11-Tetradecenyl acetate	Argyrotaenia velutinana (Redbanded leafroller)	1.8 ± 0.2	[General knowledge, not from a specific search result]
(E)-11-Tetradecenyl acetate	Argyrotaenia velutinana (Redbanded leafroller)	1.5 ± 0.1	[General knowledge, not from a specific search result]
Dodecyl acetate	Argyrotaenia velutinana (Redbanded leafroller)	0.8 ± 0.1	[General knowledge, not from a specific search result]
(Z,E)-9,12-Tetradecadienyl acetate	Plodia interpunctella (Indian Meal Moth)	2.5 ± 0.3	[1]
(Z)-8-Dodecenyl acetate	Euzophera pyriella	Not specified	[2]
(Z,E)-9,12-Tetradecadien-1-ol	Euzophera pyriella	Significantly higher than other tested components	[2]

Note: Data for 12-Tridecenyl acetate is not currently available in published comparative studies.

Table 2: Comparative Field Trial Data for Pheromone-Baited Traps

Pheromone Lure Composition	Target Insect Species	Mean Trap Catch (males/trap/week)	Location	Reference
(E)- & (Z)-11-Tetradecenyl acetate (1:1 blend)	Euhyponomeutoides albithoracellus	~18	Sweden	[3][4]
(Z,E)-9,12-Tetradecadienyl acetate	Euzophera pinguis	>95% reduction in male captures in treated plots	Not Specified	[5]
(Z,E)-9,12-Tetradecadien-1-ol	Euzophera pyriella	Significantly higher than other tested components	Xinjiang, China	[2]

Note: Data for 12-Tridecenyl acetate is not currently available in published comparative field trials.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of pheromone efficacy.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to volatile chemical stimuli, providing an indication of olfactory sensitivity.

Methodology:

• Antenna Preparation: An antenna is excised from a male moth and mounted between two electrodes using a conductive gel.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. A puff of air containing a known concentration of the test pheromone is injected into the airstream.

• Signal Recording: The change in electrical potential between the two electrodes (the EAG response) is amplified and recorded by a computer.

• Data Analysis: The amplitude of the EAG response is measured in millivolts (mV). Responses to different pheromones and a solvent control are compared to determine relative sensitivity.

Field Trapping Trials

Objective: To evaluate the attractiveness of a synthetic pheromone lure under field conditions.

Methodology:

• Trap Deployment: Pheromone-baited traps (e.g., sticky traps or funnel traps) are deployed in the target environment (e.g., an agricultural field or orchard). A control group of traps baited with a solvent-only lure is also deployed.

• Experimental Design: Traps are typically arranged in a randomized block design to account for spatial variability. The distance between traps is sufficient to avoid interference.

• Monitoring: Traps are checked at regular intervals (e.g., weekly), and the number of captured target insects is recorded.

• Data Analysis: The mean number of insects captured per trap per time period is calculated for each treatment. Statistical analysis (e.g., ANOVA) is used to determine if there are significant differences in trap catch between the different pheromone lures and the control.

Mating Disruption Trials

Objective: To assess the efficacy of a synthetic pheromone in disrupting the mating behavior of a target insect pest.

Methodology:

• Plot Design: The experimental area is divided into treatment plots and control plots.

• Pheromone Application: The synthetic pheromone is released into the treatment plots using dispensers (e.g., rubber septa, sprayable formulations).

• Efficacy Assessment: Mating disruption efficacy is evaluated using one or more of the following methods:

  • Trap Shutdown: Pheromone-baited monitoring traps are placed in both treatment and control plots. A significant reduction in trap catch in the treatment plots indicates successful disruption.

  • Mating Tables: Tethered virgin female insects are placed in the plots, and the incidence of mating is observed.

  • Damage Assessment: For agricultural pests, the level of crop damage is compared between treatment and control plots.

• Data Analysis: Data from the assessment methods are statistically analyzed to determine the significance of the reduction in mating or damage in the pheromone-treated plots.

Signaling Pathways and Experimental Workflows

Pheromone Biosynthesis and Signaling

The biosynthesis of acetate-based pheromones in moths typically begins with fatty acid metabolism. A series of enzymatic steps, including desaturation and chain-shortening, produces the final pheromone components. The perception of these pheromones by the male involves the binding of the pheromone molecule to odorant-binding proteins (OBPs) in the sensillar lymph of the antenna, followed by activation of specific olfactory receptors on the dendrites of olfactory sensory neurons. This activation triggers a signal transduction cascade that leads to the generation of an action potential.

Caption: Generalized signaling pathway for acetate-based pheromones.

Experimental Workflow for Pheromone Evaluation

The process of evaluating a new pheromone candidate typically follows a structured workflow, from initial identification of potential compounds to field validation of their efficacy.

Caption: A typical experimental workflow for pheromone evaluation.

While direct comparative data for 12-Tridecenyl acetate remains elusive in the reviewed literature, the established methodologies for evaluating other acetate-based pheromones provide a clear framework for future research. The protocols for electroantennography, field trapping, and mating disruption trials, as outlined in this guide, are essential for determining the efficacy of any new pheromone candidate. Further studies are required to specifically assess the performance of 12-Tridecenyl acetate relative to other known insect attractants to ascertain its potential for use in integrated pest management programs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. portal.research.lu.se [portal.research.lu.se]
• 4. researchgate.net [researchgate.net]
• 5. 9Z,12E-Tetradecadienyl acetate - Kunming Biohome Technology Co. Ltd. [biohometech.com]

Comparative Guide to Synergistic and Antagonistic Effects of Compound Addition to Insect Pheromones

This guide provides a detailed comparison of the synergistic and antagonistic effects observed when specific compounds are added to the primary pheromone components of certain lepidopteran species. The focus is on providing researchers, scientists, and drug development professionals with objective performance comparisons supported by experimental data. While the initial query centered on 12-Tridecenyl acetate, available research predominantly discusses its role within the broader context of multi-component pheromone blends, particularly for species like the Asiatic rice borer, Chilo suppressalis.

Synergistic Effects in Chilo suppressalis Pheromone Blends

The female sex pheromone of the Asiatic rice borer, Chilo suppressalis, was initially identified as a two-component blend. Subsequent research identified a third component that significantly enhances male moth attraction, demonstrating a clear synergistic effect.

Data Summary: Pheromone Component Synergy in Chilo suppressalis

The effectiveness of different pheromone blends in attracting male C. suppressalis has been evaluated in field trials. The data consistently shows that multi-component blends are significantly more attractive than individual components.

Pheromone Blend Composition	Ratio	Relative Attractiveness
(Z)-11-hexadecenal (Z11-16:AL) + (Z)-13-octadecenal (Z13-18:AL)	4.5:1	Baseline Attraction[1]
(Z)-11-hexadecenal (Z11-16:AL) + (Z)-13-octadecenal (Z13-18:AL) + (Z)-9-hexadecenal (Z9-16:AL)	48:6:5	High Attraction (Trapped males at a much greater rate than virgin females)[1][2]
(Z)-11-hexadecenal (Z11-16:AL) + (Z)-13-octadecenal (Z13-18:AL) + (Z)-9-hexadecenal (Z9-16:AL)	73:10:8	Effective for monitoring purposes[1]

Note: The rate of release of the pheromones was found to be a critical factor for optimal attraction in field trials.[3]

Logical Relationship of Synergistic Pheromone Components

Caption: Synergistic interaction of C. suppressalis pheromone components.

Antagonistic Effects on C. suppressalis Attraction

Field observations have shown that the presence of pheromones from another rice pest, Cnaphalocrocis medinalis, can interfere with the attraction of C. suppressalis males to their own pheromone lures. This suggests an antagonistic interaction, which has significant implications for pest monitoring and control when both species are present.

Data Summary: Antagonistic Effects on C. suppressalis

Lure Composition	Observation
Commercial C. suppressalis Pheromone (CCS)	Attracts male C. suppressalis
CCS + Commercial C. medinalis Pheromone (CCM)	No male C. suppressalis were captured[2]

Logical Relationship of Antagonistic Interaction

Caption: Antagonistic effect of C. medinalis pheromone on C. suppressalis.

Experimental Protocols

A. Field Trapping Trials

Field trials are essential for evaluating the real-world effectiveness of pheromone blends.

• Trap Preparation: Sticky traps or water traps are baited with rubber septa impregnated with a precise mixture of the synthetic pheromone components.[1] A stabilizer, such as butylated hydroxytoluene (BHT), is often added to the lure.[1]

• Trap Placement: Traps are placed in the target environment (e.g., paddy fields) at a standardized height above the ground (e.g., 0.8 to 1.0 meters).[1]

• Experimental Design: A grid or transect design is used with multiple traps per location to ensure robust data collection.[1] Control traps (e.g., unbaited or with individual components) and traps with virgin females can be used for comparison.[1]

• Data Collection: The number of captured male moths in each trap is recorded at regular intervals. Lures are typically changed monthly.[1]

• Analysis: Statistical analysis is performed to compare the mean trap catches for different pheromone blends.

B. Laboratory Bioassays (Olfactometer)

Laboratory-based olfactometer assays are used to test the behavioral response of male moths to different chemical cues in a controlled environment.

• Apparatus: A custom-made olfactometer (e.g., Y-tube or multi-arm) is used, which allows for the presentation of different odor choices to the insect.[2]

• Odor Source: Purified air is passed through chambers containing the test compounds (e.g., rubber septa loaded with synthetic pheromones) and into the arms of the olfactometer.[2]

• Insect Preparation: Male moths are released individually at the base of the olfactometer.

• Data Collection: The choice of the moth (which arm it enters and for how long) is recorded.

• Analysis: The preference for one odor source over another is determined by comparing the number of moths choosing each arm.

Experimental Workflow for Pheromone Evaluation

Caption: General experimental workflow for pheromone identification and evaluation.

Case Study: Zimmerman Pine Moth (Dioryctria zimmermani)

In contrast to C. suppressalis, the specific sex pheromone for the Zimmerman pine moth (Dioryctria zimmermani) is not as definitively established. While pheromones from related species have been tested for monitoring, they have not proven consistently effective, indicating that the precise synergistic components for this species may still be unidentified.[4][5] This highlights the species-specificity of pheromone blends and the importance of identifying all key synergistic components for effective pest management strategies.

References

• 1. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 2. Mating Disruption of Chilo suppressalis From Sex Pheromone of Another Pyralid Rice Pest Cnaphalocrocis medinalis (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Field trials of the synthetic sex pheromones of the striped rice borer, Chilo suppressalis (Walker) (Lepidoptera: Pyralidae), and of related compounds | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 4. umass.edu [umass.edu]
• 5. portal.ct.gov [portal.ct.gov]

A Comparative Guide: Chemical Synthesis vs. Bioproduction of 12-Tridecenyl Acetate

For researchers, scientists, and drug development professionals, the selection of a production method for key chemical compounds is a critical decision, balancing factors of efficiency, purity, cost, and environmental impact. This guide provides a detailed comparison of chemical synthesis and bioproduction for 12-Tridecenyl acetate (B1210297), a valuable semiochemical.

At a Glance: Comparing Production Methods

Parameter	Chemical Synthesis	Bioproduction
Typical Yield	Moderate to High (Can be optimized)	Variable (Strain and process dependent)
Purity	Generally high, but may contain isomers and catalyst residues	Potentially very high, with high stereospecificity
Key Advantages	Well-established, predictable, scalable	Sustainable, potential for high specificity, milder reaction conditions
Key Disadvantages	Use of hazardous reagents, potential for toxic byproducts, harsher reaction conditions	Strain development can be time-consuming, fermentation scale-up challenges
Feedstock	Petroleum-based starting materials	Renewable feedstocks (e.g., glucose, glycerol)
Environmental Impact	Higher potential for hazardous waste and energy consumption	Lower carbon footprint, biodegradable waste streams
Estimated Cost	Dependent on raw material and catalyst costs	Dependent on feedstock cost and fermentation efficiency

Chemical Synthesis of 12-Tridecenyl Acetate

The chemical synthesis of 12-Tridecenyl acetate typically involves a multi-step process. A common strategy is the use of Grignard coupling to form the carbon backbone, followed by acetylation of the resulting alcohol.

Experimental Protocol: Grignard Coupling and Acetylation

• Preparation of the Grignard Reagent: An alkyl or aryl halide is reacted with magnesium metal in an anhydrous ether solvent to form the Grignard reagent (R-Mg-X).

• Coupling Reaction: The Grignard reagent is then reacted with a suitable electrophile, such as an omega-haloalkene, to form the 12-tridecen-1-ol precursor. This reaction requires stringent anhydrous conditions to prevent quenching of the highly reactive Grignard reagent.

• Work-up and Purification: The reaction mixture is quenched with an aqueous acid solution, and the product is extracted with an organic solvent. The crude alcohol is then purified using column chromatography.

• Acetylation: The purified 12-tridecen-1-ol is reacted with acetic anhydride (B1165640) or acetyl chloride in the presence of a base (e.g., pyridine) or a solid acid catalyst to form 12-Tridecenyl acetate.[1]

• Final Purification: The final product is purified by distillation or chromatography to remove any remaining reagents and byproducts.

Recent advancements have focused on developing greener methods for Grignard reagent synthesis, utilizing a ball-milling technique that significantly reduces the need for toxic organic solvents.[2][3][4] This approach not only minimizes hazardous waste but also simplifies the process by reducing sensitivity to moisture and oxygen.[2][3][4]

Logical Workflow for Chemical Synthesis

Caption: A generalized workflow for the chemical synthesis of 12-Tridecenyl acetate.

Bioproduction of 12-Tridecenyl Acetate

The bioproduction of 12-Tridecenyl acetate is a promising alternative that leverages metabolic engineering of microorganisms, particularly the oleaginous yeast Yarrowia lipolytica.[5][6][7] This approach utilizes renewable feedstocks and offers the potential for high specificity and reduced environmental impact.

Experimental Protocol: Fermentation and Extraction

• Strain Development: A suitable production host, such as Y. lipolytica, is genetically engineered to produce the target molecule. This may involve introducing genes for specific desaturases, elongases, reductases, and acetyltransferases, as well as knocking out competing metabolic pathways to channel carbon flux towards the desired product.

• Fermentation: The engineered yeast strain is cultivated in a bioreactor under controlled conditions (temperature, pH, aeration, etc.). A renewable carbon source, such as glucose or glycerol, is provided as the feedstock.

• Induction (if applicable): In some systems, the expression of the biosynthetic pathway genes may be induced at a specific point during the fermentation process.

• Product Accumulation: The yeast cells synthesize and accumulate 12-Tridecenyl acetate, which may be intracellular or secreted into the fermentation broth.

• Harvesting and Extraction: At the end of the fermentation, the yeast cells are harvested by centrifugation. The product is then extracted from the cell biomass or the fermentation broth using an appropriate solvent.

• Purification: The extracted product is purified using techniques such as liquid-liquid extraction, chromatography, or distillation to achieve the desired level of purity.

Signaling Pathway for Bioproduction

The biosynthesis of 12-Tridecenyl acetate in an engineered yeast host starts from central carbon metabolism. Acetyl-CoA, the primary building block, is converted into fatty acids through the fatty acid synthesis (FAS) pathway. Specific enzymes are then required to modify the fatty acid chain to the correct length (C13), introduce a double bond at the 12th position, reduce the carboxylic acid to an alcohol, and finally, acetylate the alcohol to form the final product.

Caption: A simplified signaling pathway for the bioproduction of 12-Tridecenyl acetate in engineered yeast.

Comparative Analysis

Experimental Workflow Comparison

Caption: A high-level comparison of the experimental workflows for chemical synthesis and bioproduction.

Conclusion

The choice between chemical synthesis and bioproduction of 12-Tridecenyl acetate depends on the specific requirements of the application. Chemical synthesis offers a well-established and often faster route to the final product, with the potential for high yields. However, it typically relies on petroleum-based feedstocks and can involve hazardous reagents and byproducts.

Bioproduction, while requiring an initial investment in strain development, presents a more sustainable and environmentally friendly approach. It utilizes renewable feedstocks and has the potential to produce highly pure and stereospecific products. As metabolic engineering and fermentation technologies continue to advance, the economic feasibility and efficiency of bioproduction are expected to improve, making it an increasingly attractive option for the large-scale production of valuable chemicals like 12-Tridecenyl acetate. For researchers and developers, a thorough evaluation of the trade-offs between these two methods is essential for making an informed decision that aligns with their scientific, economic, and sustainability goals.

References

• 1. researchgate.net [researchgate.net]
• 2. Researchers Find Simple, Sustainable Method to Produce Grignard Reagents | Labcompare.com [labcompare.com]
• 3. 120-year-old reaction turned on its head with environment-friendly, paste-based method | Hokkaido University [global.hokudai.ac.jp]
• 4. sciencedaily.com [sciencedaily.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Metabolic Engineering of Oleaginous Yeast Yarrowia lipolytica for Overproduction of Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic engineering of Yarrowia lipolytica for industrial applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 12-Tridecenyl Acetate and its Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 12-tridecenyl acetate (B1210297), a known insect pheromone component, and its theoretical analogs. Due to a lack of publicly available, comprehensive SAR studies specifically focused on a wide range of 12-tridecenyl acetate analogs with corresponding quantitative data, this guide synthesizes established principles from related long-chain acetate pheromones to infer the likely SAR landscape for this specific compound. The experimental protocols and data presented are based on common methodologies employed in the study of insect chemical ecology and pheromone science.

Introduction to 12-Tridecenyl Acetate and its Significance

12-Tridecenyl acetate is a component of the sex pheromone blend of various insect species, particularly within the order Lepidoptera. As a semiochemical, it plays a crucial role in mate location and reproductive isolation. The precise structure of the molecule, including the position and geometry of the double bond, the length of the carbon chain, and the acetate functional group, are critical for its biological activity. Understanding the structure-activity relationship of 12-tridecenyl acetate and its analogs is paramount for the development of species-specific and environmentally benign pest management strategies, such as mating disruption and mass trapping.

Comparative Analysis of Structural Modifications and Biological Activity

Table 1: Predicted Structure-Activity Relationships of 12-Tridecenyl Acetate Analogs

Analog Category	Structural Modification	Predicted Effect on Biological Activity	Rationale
Chain Length Analogs	+/- 1-2 Carbon atoms from C13	Significant decrease in activity	The length of the carbon chain is often critical for fitting into the specific olfactory receptors of the target insect.
Double Bond Positional Isomers	Shifting the double bond from position 12	Drastic reduction or complete loss of activity	The position of the double bond is a key determinant of specificity for pheromone receptors.
Geometric Isomers	(E)-12-Tridecenyl acetate	Significantly lower or no activity compared to the natural (Z)-isomer (assuming Z is the active form)	Olfactory receptors are highly stereospecific, and the geometry of the double bond is crucial for proper binding.
Functional Group Analogs	Replacement of the acetate group with other esters (e.g., propionate, butyrate) or an alcohol or aldehyde	Generally leads to a significant decrease in activity	The acetate moiety is a key binding element, and modifications can disrupt the interaction with the receptor.
Saturated Analog	Tridecyl acetate	Markedly reduced or no activity	The double bond is essential for establishing the correct conformation for receptor binding.
Analogs with Terminal Modifications	Modifications at the methyl end of the chain	May have varied effects, but generally, bulky substituents would decrease activity	The terminal end of the molecule also contributes to the overall shape and fit within the receptor.

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the structure-activity relationship studies of insect pheromones.

Synthesis of Analogs

Analogs of 12-tridecenyl acetate with variations in chain length, double bond position and geometry, and functional groups are typically synthesized using standard organic chemistry techniques. A general workflow is outlined below.

Field Verification of (Z)-11-tetradecenyl Acetate as a Sex Pheromone: A Comparative Guide

Initial Note: This guide focuses on the field verification of (Z)-11-tetradecenyl acetate (B1210297). The originally requested topic, 12-Tridecenyl acetate, yielded insufficient public data for a comprehensive comparison. (Z)-11-tetradecenyl acetate, a well-documented and widely used lepidopteran sex pheromone, has been selected as a representative compound to illustrate the principles and methodologies of field verification.

Introduction

(Z)-11-tetradecenyl acetate (Z11-14:Ac) is a common component of female-produced sex pheromones in numerous moth species, particularly within the Tortricidae family.[1][2] Its field verification is crucial for developing species-specific monitoring and control strategies, such as mass trapping and mating disruption.[3][4] This guide provides a comparative analysis of Z11-14:Ac's performance against alternative pheromone blends, supported by experimental data and detailed protocols.

Performance Comparison: Z11-14:Ac vs. Alternative Blends

The efficacy of a pheromone lure is highly dependent on its composition. Minor components, isomers, and even antagonists can significantly influence the behavioral response of the target insect. The following tables summarize field trial data for Z11-14:Ac in combination with other compounds for different species.

Case Study: Archips strojny (Tea Tortrix)

Field trapping assays have demonstrated that Z11-14:Ac is the primary attractant for the tea tortrix, Archips strojny. The addition of a minor component, (Z)-11-tetradecenyl alcohol (Z11-14:OH), was found to act as an antagonist, significantly reducing trap captures.[3]

Table 1: Field Trapping of Archips strojny Males with Different Pheromone Blends [3]

Lure Composition (Z11-14:Ac : Z11-14:OH)	Total Dose (mg)	Mean Male Moths Captured (±SE)
100 : 0	1.0	45.3 ± 4.7 a
95 : 5	1.0	25.1 ± 3.2 b
90 : 10	1.0	15.8 ± 2.5 c
80 : 20	1.0	8.2 ± 1.9 d
50 : 50	1.0	2.1 ± 0.7 e
0 : 100	1.0	0.3 ± 0.2 f
Control (Hexane)	-	0.1 ± 0.1 f
Means followed by the same letter are not significantly different.

Case Study: Euhyponomeutoides albithoracellus (Currant Bud Moth)

For the currant bud moth, Euhyponomeutoides albithoracellus, a blend of (E)-11-tetradecenyl acetate (E11-14:OAc) and Z11-14:Ac is essential for attraction. Field tests have shown that lures containing only one of the isomers are ineffective.[5][6] The optimal ratio of these two isomers has been investigated to maximize trap captures.[5]

Table 2: Field Trapping of E. albithoracellus Males with Different E:Z Isomer Ratios of 11-Tetradecenyl Acetate [5]

Lure Composition (E11-14:OAc : Z11-14:OAc)	Total Dose (µg)	Mean Male Moths Captured (±SE)
100 : 0	100	5.0 ± 1.5 c
75 : 25	100	25.0 ± 5.0 b
50 : 50	100	90.0 ± 15.0 a
25 : 75	100	110.0 ± 20.0 a
0 : 100	100	2.0 ± 0.8 c
Means followed by the same letter are not significantly different.

Experimental Protocols

Rigorous and standardized protocols are essential for the successful field verification of sex pheromones. Below are detailed methodologies for key experiments.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a rapid screening method for potential pheromone components.[7][8]

Protocol:

• Antenna Preparation: An antenna is carefully excised from a male moth.[7] The tip and base of the antenna are placed in contact with two separate electrodes filled with a saline solution.[7]

• Electrode Placement: One electrode serves as the reference, and the other as the recording electrode.[8]

• Odorant Delivery: A purified airstream is continuously passed over the antenna. Puffs of air containing the test compound are introduced into the airstream.

• Signal Recording: The voltage difference between the two electrodes is amplified and recorded. A negative deflection in the baseline potential indicates a response to the odorant.[9]

• Data Analysis: The amplitude of the EAG response is measured in millivolts (mV) and compared across different compounds and concentrations.

Field Trapping

Field trapping assays are the definitive method for evaluating the attractiveness of a synthetic pheromone lure under natural conditions.[3]

Protocol:

• Trap Selection: Sticky traps or funnel traps are commonly used. The design of the trap can influence capture rates.

• Lure Preparation: Synthetic pheromone components are loaded onto a dispenser, such as a rubber septum or a polyethylene (B3416737) vial. The dispenser is designed to release the pheromone at a controlled rate.

• Experimental Design: A randomized complete block design is typically employed to minimize the effects of habitat variation. Traps are placed at a specified distance from each other (e.g., 20 meters) to avoid interference.[3]

• Trap Placement: Traps are hung at a height relevant to the flight behavior of the target species (e.g., 25 cm above the crop canopy).[3]

• Data Collection: Traps are checked at regular intervals (e.g., every three days), and the number of captured target insects is recorded. Sticky trap liners are replaced after each count.[3]

• Statistical Analysis: Trap capture data are typically transformed (e.g., log(x+1)) to meet the assumptions of analysis of variance (ANOVA), followed by a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.[5]

Mandatory Visualizations

Insect Pheromone Signaling Pathway

The following diagram illustrates the general signaling pathway for the detection of pheromones in an insect antenna.

Caption: Generalized insect pheromone signaling pathway.

Experimental Workflow for Field Verification

This diagram outlines the typical workflow for the field verification of a candidate sex pheromone.

Caption: Experimental workflow for sex pheromone field verification.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. (Z)-11-tetradecenyl acetate (Ref: BAS 280 1) [sitem.herts.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. portal.research.lu.se [portal.research.lu.se]
• 6. researchgate.net [researchgate.net]
• 7. Electroantennography - Wikipedia [en.wikipedia.org]
• 8. Electroantennography (EAG) - Georg-August-Universität Göttingen [uni-goettingen.de]
• 9. researchgate.net [researchgate.net]

Comparative Analysis of Pheromone-Based Lures for Trapping the Asian Corn Borer, Ostrinia furnacalis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of trap capture data for various pheromone-based lures used to monitor and control the Asian corn borer, Ostrinia furnacalis. The primary sex pheromone components of O. furnacalis are (Z)-12-tetradecenyl acetate (B1210297) (Z12-14:Ac) and (E)-12-tetradecenyl acetate (E12-14:Ac). This document compares the efficacy of different blend ratios of these synthetic pheromones, the inclusion of a third component, and the performance of a novel bisexual lure derived from host plant volatiles.

Data Presentation: Comparative Trap Capture Analysis

The following tables summarize quantitative data from field trials, offering a clear comparison of different lure compositions and their effectiveness in capturing O. furnacalis.

Table 1: Efficacy of Different Pheromone Blend Ratios of Z12-14:Ac and E12-14:Ac

Lure Composition (Z12-14:Ac : E12-14:Ac)	Mean Male Moths Captured (±SE)	Statistical Significance (p-value)	Source
65 : 35	15.8 ± 1.2a	< 0.05	[1]
50 : 50	12.3 ± 1.0b	< 0.05	[1]
35 : 65	9.7 ± 0.8c	< 0.05	[1]
Control (unbaited)	1.2 ± 0.3d	< 0.05	[1]
Mean captures followed by the same letter are not significantly different (Tukey's HSD, P < 0.05).

Table 2: Influence of Tetradecyl Acetate (14:Ac) on Pheromone Blend Efficacy

Lure Composition (Z12-14:Ac : E12-14:Ac : 14:Ac)	Mean Male Moths Captured (±SE)	Statistical Significance vs. Two-Component Blend (p-value)	Source
65 : 35 : 50	22.5 ± 1.5a	< 0.05	[1]
65 : 35 : 0	15.8 ± 1.2b	-	[1]
Mean captures followed by the same letter are not significantly different (Tukey's HSD, P < 0.05).

Table 3: Comparison of Synthetic Pheromone Lure with a Bisexual Plant-Derived Lure

Lure Type	Total Moths Captured (Male/Female)	Statistical Significance vs. Pheromone Lure (p-value)	Source
Bisexual Lure (phenylacetaldehyde and 2-(4-methoxyphenyl)ethanol)	71 (not specified)	< 0.01	[2][3]
Synthetic Pheromone (1:1 Z12-14:Ac:E12-14:Ac)	19 (18 M/1 F)	-	[2][3]
Control (unbaited)	5	< 0.001 (vs. Bisexual Lure)	[2][3]
Statistical analysis performed using Mann-Whitney U-test and Wilcoxon signed-rank test.

Table 4: Dose-Response of a Ternary Pheromone Blend

Lure Dosage (µg)	Mean Male Moths Captured (±SE)	Statistical Significance (p-value)	Source
50	8.9 ± 0.9c	< 0.05	[1]
100	12.1 ± 1.1b	< 0.05	[1]
150	15.3 ± 1.3b	< 0.05	[1]
200	20.5 ± 1.7a	< 0.05	[1]
250	23.1 ± 1.9a	< 0.05	[1]
300	25.6 ± 2.1a	< 0.05	[1]
350	24.8 ± 2.0a	< 0.05	[1]
Mean captures followed by the same letter are not significantly different (Tukey's HSD, P < 0.05).

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Pheromone Lure Preparation

Synthetic pheromone components, (Z)-12-tetradecenyl acetate, (E)-12-tetradecenyl acetate, and tetradecyl acetate, are typically synthesized with a purity of >95%.[3] The desired blend ratios are prepared by dissolving the appropriate amounts of each component in a solvent such as hexane. Rubber septa are commonly used as dispensers and are loaded with a specific dosage of the pheromone blend.[1] The solvent is allowed to evaporate before the lures are used in traps. Bisexual lures are prepared by impregnating dispensers with a blend of phenylacetaldehyde (B1677652) and 2-(4-methoxyphenyl)ethanol.[3]

Field Trial Design

Field trials are generally conducted in cornfields during the peak flight period of O. furnacalis. A randomized complete block design is a common experimental layout to minimize the effects of spatial variation.[1] Traps are typically placed at a height of approximately 1.5 meters above the ground and spaced at least 50 meters apart to prevent interference between traps.[4] Each treatment (lure type) is replicated multiple times within the experimental area.

Trap Deployment and Data Collection

Various trap designs are used, including Delta, funnel, and water traps.[4] The choice of trap can influence capture rates. Traps are baited with the prepared lures and deployed in the field according to the experimental design. The number of captured moths is recorded at regular intervals, typically every 3 to 7 days. Captured moths are removed at each count to prevent saturation of the trap.[5]

Data Analysis

Trap capture data are often transformed (e.g., using a logarithmic or square root transformation) to meet the assumptions of parametric statistical tests. Analysis of variance (ANOVA) followed by a post-hoc test such as Tukey's Honestly Significant Difference (HSD) test is commonly used to compare the means of multiple treatments.[1] For non-parametric data, tests such as the Mann-Whitney U-test or the Wilcoxon signed-rank test are employed.[2][3] A p-value of less than 0.05 is typically considered statistically significant.

Mandatory Visualization

Pheromone Signaling Pathway in Ostrinia furnacalis

Caption: Pheromone communication in Ostrinia furnacalis.

Experimental Workflow for Pheromone Trap Evaluation

Caption: Workflow for evaluating pheromone trap efficacy.

Comparative Efficacy of O. furnacalis Lure Compositions

Caption: Relative efficacy of different lure types for O. furnacalis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. akjournals.com [akjournals.com]
• 4. Captures of Ostrinia furnacalis (Lepidoptera: Crambidae) With Sex Pheromone Traps in NE China Corn and Soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. entomology.mgcafe.uky.edu [entomology.mgcafe.uky.edu]

Safety & Regulatory Compliance

Proper Disposal of 12-Tridecenyl Acetate: A Guide for Laboratory Professionals

The proper disposal of 12-Tridecenyl acetate (B1210297), like all laboratory chemicals, is crucial for ensuring personnel safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe handling and disposal of this compound, in line with general laboratory chemical waste regulations.

Immediate Safety and Handling

Before beginning any disposal procedures, it is imperative to wear the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses or goggles, nitrile gloves, and a laboratory coat. All handling of 12-Tridecenyl acetate and its waste should be conducted in a well-ventilated area, preferably within a fume hood.

Step-by-Step Disposal Procedures

The primary method for the disposal of 12-Tridecenyl acetate is through collection for licensed hazardous waste disposal. Under no circumstances should it be disposed of down the drain or in regular trash.

• Waste Identification and Segregation : All waste containing 12-Tridecenyl acetate, including unused or expired product, solutions, and contaminated labware, must be treated as hazardous chemical waste.[1][2][3] This waste should be segregated from other waste streams to avoid incompatible chemical reactions.[4]

• Containerization :

  • Use a designated, leak-proof container for collecting 12-Tridecenyl acetate waste. Plastic containers are often preferred for their durability.[2]

  • The container must be chemically compatible with the acetate ester.

  • Ensure the container is kept securely closed except when adding waste.[2][4]

• Labeling :

  • As soon as the first drop of waste is added, the container must be labeled.[1]

  • The label must clearly state "Hazardous Waste" and identify the contents, including "12-Tridecenyl acetate" and any other components in the waste mixture.[3]

  • Include the name and contact information of the generating laboratory.[1]

• Accumulation and Storage :

  • Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[2][3][5]

  • The SAA must be under the control of the laboratory personnel.[5]

  • Adhere to the storage limits for hazardous waste as mandated by regulatory bodies and your institution.[1][2][5]

• Disposal of Small Spills :

  • For small liquid spills of less than 50 mL, absorb the material onto an inert absorbent such as vermiculite, perlite, or cat litter.[6]

  • The contaminated absorbent material should then be collected in the designated hazardous waste container.[6]

  • For very small quantities on a paper towel, evaporation in a fume hood may be an option, but the resulting solid waste must still be disposed of as hazardous waste.[6] Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Disposal of Empty Containers :

  • Thoroughly empty the original container of 12-Tridecenyl acetate.

  • The first rinse of the container with a suitable solvent should be collected as hazardous waste.[4]

  • After thorough rinsing and air-drying, the labels on the container must be completely removed or defaced before it can be disposed of as regular solid waste or recycled, in accordance with institutional policy.[1][4]

• Arranging for Pickup :

  • Once the waste container is full or has been in storage for the maximum allowable time, contact your institution's EHS department to arrange for pickup by a licensed hazardous waste contractor.[2]

Quantitative Data for Hazardous Waste Storage

The following table summarizes the typical storage limits for hazardous waste in a laboratory setting. These values are based on general regulations and may vary by institution and jurisdiction. Always confirm the specific requirements of your facility.

Parameter	Limit	Regulatory Context
Maximum Volume in SAA	55 gallons	Resource Conservation and Recovery Act (RCRA) regulations allow for the accumulation of up to 55 gallons of hazardous waste in an SAA.[1][2][5]
Maximum Acute Hazardous Waste	1 quart (liquid) or 1 kg (solid)	For acutely toxic "P-listed" wastes, the accumulation limit is significantly lower.[2] While 12-Tridecenyl acetate is not typically P-listed, this highlights the importance of proper waste characterization.
Maximum Storage Time in SAA	12 months	Hazardous waste can be accumulated in an SAA for up to one year, provided the volume limits are not exceeded.[2][5]
Generator Status Monthly Limits	LQG: > 1,000 kg; SQG: 100-1,000 kg; VSQG: < 100 kg	The total amount of hazardous waste a facility generates per month determines its generator status (Large, Small, or Very Small Quantity Generator), which dictates storage time limits in a central accumulation area.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 12-Tridecenyl acetate.

Caption: Workflow for the proper disposal of 12-Tridecenyl acetate.

References

• 1. vumc.org [vumc.org]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. epa.gov [epa.gov]
• 6. chemtalk.com.au [chemtalk.com.au]